Gelsevirine

Core Science & Biosynthesis

Gelsevirine: A Technical Guide to its Pharmacological Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine (B199093) is a monoterpenoid indole (B1671886) alkaloid isolated from plants of the Gelsemium genus, which have a history in traditional medicine.[1][2] Recent pharmacological studies have identified gelsevirine as a compound with significant therapeutic potential, primarily attributed to its anti-inflammatory, anxiolytic, and neuroprotective activities.[3][4] This technical guide provides an in-depth overview of the core pharmacological properties of gelsevirine, with a focus on its molecular mechanisms of action, supported by quantitative data, detailed experimental protocols, and visual representations of the signaling pathways it modulates.

Core Pharmacological Properties

Gelsevirine's primary pharmacological effects stem from its interaction with key signaling pathways involved in inflammation and neurotransmission. The most well-documented mechanism is its potent inhibition of the STING (Stimulator of Interferon Genes) signaling pathway.[3][5][6] Additionally, it has been shown to modulate the JAK2-STAT3 pathway and interact with inhibitory neurotransmitter receptors.[4][7]

STING Pathway Inhibition

Gelsevirine acts as a specific inhibitor of the STING protein, a central mediator of the innate immune response to cytosolic DNA.[6][8] By binding to the cyclic dinucleotide (CDN)-binding pocket of STING, gelsevirine competitively inhibits the binding of the endogenous ligand 2'3'-cGAMP.[5][6] This action prevents STING dimerization and its subsequent activation, leading to a downstream reduction in the production of type I interferons and other pro-inflammatory cytokines.[3][6] Furthermore, gelsevirine promotes K48-linked ubiquitination and degradation of STING, likely through the recruitment of the E3 ligase TRIM21.[6][9] This dual mechanism of competitive inhibition and induced degradation makes gelsevirine a potent suppressor of STING-mediated inflammation.

This inhibitory action on the STING pathway is the basis for gelsevirine's therapeutic potential in conditions characterized by excessive inflammation, such as sepsis and sepsis-associated encephalopathy.[6][10]

Modulation of the JAK2-STAT3 Signaling Pathway

Gelsevirine has been demonstrated to downregulate the JAK2-STAT3 signaling pathway, which plays a critical role in neuroinflammation.[7] It is suggested that gelsevirine directly binds to and inhibits the kinase activity of JAK2, which in turn prevents the phosphorylation and activation of STAT3.[7] This inhibition leads to a decrease in the transcription of pro-inflammatory genes in microglia, contributing to its neuroprotective effects in conditions like ischemic stroke.[7]

Interaction with Inhibitory Neurotransmitter Receptors

Gelsevirine also exhibits modulatory effects on key inhibitory receptors in the central nervous system, specifically glycine (B1666218) receptors (GlyRs) and GABA-A receptors (GABAARs).[4][11] It acts as an inhibitor of both α1 subunit-containing GlyRs and GABAARs.[4][11] This activity may contribute to its observed anxiolytic properties, although the precise contribution relative to its other mechanisms of action requires further elucidation.[4][12]

Quantitative Data

The following tables summarize the key quantitative data reported for the pharmacological activities of gelsevirine.

Table 1: Gelsevirine Inhibition of STING Signaling

Parameter	Value	Target	Assay System	Reference
IC50	0.766 µM	Human STING	In vitro	[5]
Kd	53 nM	STING	In vitro	[3]
Kd	27.6 µM	STING	Surface Plasmon Resonance	[13]

Table 2: Gelsevirine Inhibition of Glycine and GABA-A Receptors

Receptor	IC50	Assay System	Reference
Glycine Receptor (α1 subunit)	40.6 ± 8.2 μM	Electrophysiology in HEK293 cells	[14]
Glycine Receptor	82.94 µM	Electrophysiology in HEK293 cells	[11]
GABA-A Receptor	251.5 µM	Electrophysiology in HEK293 cells	[11]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of gelsevirine's pharmacological properties. These represent generalized protocols and may require optimization for specific experimental conditions.

Cell Culture and Transfection

• Cell Line: HEK293T cells are commonly used for their high transfectability.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

• Transfection:

  • Seed HEK293T cells in a 6-well plate to reach 70-80% confluency on the day of transfection.

  • Prepare a transfection mixture using a suitable transfection reagent (e.g., Lipofectamine 3000) according to the manufacturer's instructions. Briefly, dilute the plasmid DNA and the transfection reagent in Opti-MEM medium.

  • Combine the diluted DNA and transfection reagent and incubate for 20 minutes at room temperature to allow complex formation.

  • Add the transfection complex dropwise to the cells.

  • Incubate the cells for 4-6 hours, then replace the medium with fresh complete medium.

  • Allow 24-48 hours for gene expression before proceeding with subsequent experiments.[3][8]

STING Activation Assay

• Cell Stimulation:

  • Pre-treat macrophages (e.g., Raw264.7 or THP-1 cells) with varying concentrations of gelsevirine for 6 hours.

  • Stimulate the cells with a STING agonist, such as 2'3'-cGAMP (5 µg/ml), for 3 hours.[3]

• RNA Isolation and RT-PCR:

  • Isolate total RNA from the cells using a commercial kit.

  • Perform reverse transcription to synthesize cDNA.

  • Conduct quantitative real-time PCR (RT-PCR) using primers specific for target genes like Ifnb1 and Cxcl10 to measure their mRNA expression levels.[3][8]

Surface Plasmon Resonance (SPR) for Binding Affinity

• Chip Preparation: Covalently couple purified STING protein to a CM5 sensor chip.

• Binding Analysis:

  • Flow different concentrations of gelsevirine (e.g., 0 to 64 μM) over the chip surface.

  • Use a running buffer such as PBS with 5% DMSO.

  • Monitor the change in the refractive index to detect binding.

• Data Analysis: Analyze the binding kinetics using appropriate software to determine the equilibrium dissociation constant (Kd).[13][15]

Biotin Pull-Down Assay

• Bait Preparation: Synthesize biotinylated gelsevirine.

• Lysate Preparation: Prepare cell lysates from cells expressing the target protein (STING).

• Incubation: Incubate the cell lysate with biotinylated gelsevirine for 12 hours at 4°C to allow for binding.

• Capture: Add streptavidin-conjugated agarose (B213101) beads and incubate for an additional 2 hours to capture the biotinylated gelsevirine and any bound proteins.

• Washing and Elution: Wash the beads to remove non-specific binders and then elute the bound proteins.

• Detection: Analyze the eluted proteins by Western blotting using an anti-STING antibody to confirm the interaction.[5][11]

Western Blotting for Signaling Proteins

• Sample Preparation: Lyse cells and determine protein concentration.

• SDS-PAGE: Separate 40 µg of total protein per lane on an SDS-polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-TBK1, p-p65, STING, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL detection reagent and an imaging system.[2]

Cecal Ligation and Puncture (CLP) Mouse Model of Sepsis

• Anesthesia: Anesthetize mice using an appropriate anesthetic agent.

• Surgical Procedure:

  • Make a midline abdominal incision to expose the cecum.

  • Ligate the cecum below the ileocecal valve.

  • Puncture the ligated cecum with a needle (e.g., 21-gauge).

  • Gently squeeze the cecum to extrude a small amount of fecal matter.

  • Return the cecum to the peritoneal cavity and close the incision.

• Sham Control: Perform the same procedure on a control group of mice, but without ligation and puncture of the cecum.

• Treatment: Administer gelsevirine (e.g., 10 or 20 mg/kg) intraperitoneally at a specified time point post-surgery.

• Monitoring: Monitor the mice for survival and collect tissues at specified time points for further analysis.[6][7][16]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, created using the DOT language for Graphviz, illustrate the key signaling pathways modulated by gelsevirine and a typical experimental workflow for its analysis.

Caption: Gelsevirine inhibits the STING signaling pathway.

Caption: Gelsevirine modulates the JAK2-STAT3 signaling pathway.

Caption: Experimental workflow for gelsevirine analysis.

Conclusion

Gelsevirine is a promising natural alkaloid with well-defined pharmacological properties, most notably its potent and specific inhibition of the STING signaling pathway. Its ability to also modulate the JAK2-STAT3 pathway and interact with inhibitory neurotransmitter receptors further underscores its potential as a lead compound for the development of novel therapeutics for inflammatory and neurological disorders. This guide provides a comprehensive technical overview to support further research and development efforts centered on this multifaceted molecule.

References

• 1. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Western blot protocol | Abcam [abcam.com]
• 3. researchgate.net [researchgate.net]
• 4. Cecal ligation and puncture (CLP)-induced sepsis mouse model [bio-protocol.org]
• 5. Culture and transfection of HEK293T cells [protocols.io]
• 6. Current Protocols in Immunology: Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | A Study of Cecal Ligation and Puncture-Induced Sepsis in Tissue-Specific Tumor Necrosis Factor Receptor 1-Deficient Mice [frontiersin.org]
• 8. Transient transfection protocol for HEK293T cells [euromabnet.com]
• 9. Protocol for cell preparation and gene delivery in HEK293T and C2C12 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. addgene.org [addgene.org]
• 11. bioclone.net [bioclone.net]
• 12. Video: Cecal Ligation and Puncture-induced Sepsis as a Model To Study Autophagy in Mice [jove.com]
• 13. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 16. Cecal Ligation Puncture Procedure - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: In Silico Docking Analysis of Gelsevirine with STING Protein

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Stimulator of Interferon Genes (STING) protein is a critical signaling hub in the innate immune system. Its activation by cytosolic DNA triggers potent type I interferon and pro-inflammatory cytokine responses, making it a key target for therapeutic intervention in autoimmune diseases, inflammatory conditions, and oncology. Gelsevirine, a natural alkaloid, has been identified as a novel, specific inhibitor of the STING pathway. This document provides a detailed technical overview of the in silico analysis of Gelsevirine's interaction with the STING protein, summarizing the computational findings and outlining the methodologies used to establish its mechanism of action. Recent studies confirm that Gelsevirine competitively binds to the STING protein's cyclic dinucleotide (CDN)-binding pocket, locking it in an inactive conformation and promoting its degradation[1][2][3].

The STING Signaling Pathway

The cGAS-STING pathway is a fundamental component of innate immunity responsible for detecting cytosolic double-stranded DNA (dsDNA), a hallmark of viral or bacterial infection and cellular damage[4][5]. Upon sensing dsDNA, the enzyme cyclic GMP-AMP synthase (cGAS) synthesizes the second messenger 2′3′- cyclic GMP-AMP (cGAMP)[4]. cGAMP then binds to the STING protein, an endoplasmic reticulum (ER)-resident homodimer[4]. This binding event induces significant conformational changes in STING, leading to its activation and translocation from the ER to the Golgi apparatus[4][6][7]. In the Golgi, STING recruits and activates TANK Binding Kinase 1 (TBK1), which in turn phosphorylates the transcription factor Interferon Regulatory Factor 3 (IRF3). Phosphorylated IRF3 dimerizes, translocates to the nucleus, and drives the transcription of type I interferons and other inflammatory genes[4][5][8].

Caption: The cGAS-STING signaling cascade.

In Silico Analysis of Gelsevirine-STING Interaction

Computational methods were employed to predict and analyze the binding of Gelsevirine to the human STING protein. The primary goals were to identify the binding site, estimate binding affinity, and elucidate the inhibitory mechanism.

Data Presentation

The computational analysis was corroborated by experimental data, which is summarized below.

Parameter	Method	Value	Source
Binding Affinity (Kd)	Surface Plasmon Resonance (SPR)	27.6 μM	[1][3]
Target Protein	Human STING C-Terminal Domain (CTD)	PDB ID: 4EF5	[1][3]
Predicted Binding Site	In Silico Docking	Cyclic Dinucleotide (CDN) Pocket	[1][3]
Inhibitory Action	Biochemical Assays	Competitive Binding, Inhibition of STING Dimerization	[1][2]
Cellular Effect	Western Blot, Immunoprecipitation	Promotes K48-linked Ubiquitination and Degradation	[1][9]

Experimental Protocols

Protocol 1: Molecular Docking of Gelsevirine with STING

• Objective: To predict the binding pose and interaction of Gelsevirine within the STING protein structure.

• 1. Preparation of the Receptor (STING):

  • The crystal structure of the human STING C-terminal domain (CTD) was obtained from the RCSB Protein Data Bank (PDB ID: 4EF5)[1][3].

  • Standard protein preparation steps were performed using computational software (e.g., AutoDock Tools, Schrödinger Maestro). This includes removing water molecules and co-crystallized ligands, adding polar hydrogen atoms, and assigning atomic charges (e.g., Gasteiger charges)[10].

• 2. Preparation of the Ligand (Gelsevirine):

  • The 2D structure of Gelsevirine was obtained from a chemical database (e.g., PubChem).

  • The structure was converted to a 3D conformation and energy-minimized using a suitable force field (e.g., MMFF94).

  • Torsional degrees of freedom for the ligand were defined to allow for flexibility during docking.

• 3. Docking Simulation:

  • A grid box was defined to encompass the known cyclic dinucleotide (CDN)-binding pocket of the STING-CTD dimer[1][3].

  • Molecular docking was performed using a validated algorithm such as AutoDock Vina. The simulation allows the Gelsevirine molecule to flexibly explore conformations within the defined binding site.

  • The simulation results in multiple binding poses, which are ranked based on a scoring function that estimates the binding affinity (e.g., in kcal/mol)[11].

• 4. Analysis of Results:

  • The top-ranked poses were visually inspected to analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between Gelsevirine and the amino acid residues of the STING binding pocket. The simulation revealed that Gelsevirine likely occupies the same pocket as the natural STING agonists[1][3].

Protocol 2: Molecular Dynamics (MD) and Binding Free Energy Calculations

While the source study focused on docking, a complete in silico analysis typically involves MD simulations and binding free energy calculations to validate the docking results and assess the stability of the complex.

• Objective: To evaluate the stability of the Gelsevirine-STING complex and calculate a more accurate binding free energy.

• 1. System Preparation:

  • The best-ranked docked complex from Protocol 1 is selected as the starting structure.

  • The complex is solvated in a periodic box of water molecules (e.g., TIP3P model) and neutralized with counter-ions (e.g., Na+, Cl-).

• 2. MD Simulation:

  • The system undergoes energy minimization to remove steric clashes.

  • The system is gradually heated to a physiological temperature (e.g., 300 K) and equilibrated under constant pressure and temperature (NPT ensemble).

  • A production MD run is performed for a duration sufficient to ensure conformational stability (e.g., 50-100 ns). Software like GROMACS or AMBER is commonly used[12][13].

• 3. Binding Free Energy Calculation (MM/PBSA or MM/GBSA):

  • Snapshots are extracted from the stable portion of the MD trajectory[14].

  • The binding free energy (ΔG_bind) is calculated using the Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Generalized Born Surface Area (MM/GBSA) method[14][15][16]. This method provides a more accurate estimation of binding affinity than docking scores alone by accounting for solvation effects[12][17].

  • The calculation involves computing the free energies of the complex, the receptor, and the ligand separately and determining the difference.

Workflow and Logical Relationships

The process of identifying and validating a potential inhibitor like Gelsevirine through computational methods follows a structured workflow. This workflow ensures that initial predictions are refined and validated by more computationally intensive and accurate methods.

Caption: Standard workflow for in silico drug discovery.

Conclusion

The in silico analysis, supported by experimental validation, strongly indicates that Gelsevirine is a direct and competitive inhibitor of the STING protein[1][2]. Computational docking accurately predicted its binding to the crucial CDN-binding pocket, providing a structural basis for its inhibitory activity[1][3]. This mechanism involves not only blocking the activation of STING but also promoting its subsequent ubiquitination and degradation, representing a dual-action approach to downregulating the pathway[1][9]. These findings highlight the power of integrating computational and experimental techniques and position Gelsevirine as a promising lead compound for the development of therapeutics targeting STING-mediated inflammatory diseases.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 4. Activation of STING Based on Its Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 6. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. Stimulator of interferon genes - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. sites.ualberta.ca [sites.ualberta.ca]
• 11. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 12. GROMACS Calculation of MM-PBSA Binding Free Energy Tutorial - CD ComputaBio [computabio.com]
• 13. Integrating Molecular Docking and Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. The MM/PBSA and MM/GBSA methods to estimate ligand-binding affinities - PMC [pmc.ncbi.nlm.nih.gov]
• 16. peng-lab.org [peng-lab.org]
• 17. MM-PBSA binding free energy calculations [bio-protocol.org]

Gelsevirine as a potential therapeutic agent for inflammation

An In-depth Technical Guide for Researchers and Drug Development Professionals

Gelsevirine (B199093), an alkaloid derived from the plant Gelsemium elegans, has emerged as a promising natural compound with potent anti-inflammatory properties.[1] This technical guide provides a comprehensive overview of the current understanding of gelsevirine's mechanism of action, supported by quantitative data from preclinical studies, detailed experimental protocols, and visual representations of the key signaling pathways involved. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of gelsevirine for treating inflammatory diseases.

Core Anti-inflammatory Mechanisms of Gelsevirine

Gelsevirine exerts its anti-inflammatory effects primarily through the modulation of two key signaling pathways: the Janus kinase/signal transducer and activator of transcription (JAK-STAT) pathway and the stimulator of interferon genes (STING) pathway.

1. Inhibition of the JAK2-STAT3 Signaling Pathway:

Gelsevirine has been shown to directly inhibit the activation of the JAK2-STAT3 signaling pathway, which plays a critical role in mediating neuroinflammation, particularly in the context of ischemic stroke.[2][3] By binding to JAK2, gelsevirine inhibits its phosphorylation and subsequent activation of STAT3.[2] This, in turn, downregulates the transcription of pro-inflammatory factors and reduces the production of reactive oxygen species (ROS) in microglia, the resident immune cells of the central nervous system.[2][3] Over-expression of a gain-of-function STAT3 mutation has been shown to abolish the anti-inflammatory effects of gelsevirine, confirming the critical role of this pathway.[2]

2. Antagonism of the STING Signaling Pathway:

Gelsevirine also functions as a specific inhibitor of the STING pathway, a central component of the innate immune response to cytosolic DNA from pathogens or damaged host cells.[1][4] Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, preventing its dimerization and activation.[1][4] Furthermore, gelsevirine promotes the K48-linked ubiquitination and subsequent proteasomal degradation of STING, likely through the upregulation and recruitment of the E3 ubiquitin ligase TRIM21.[1] This dual mechanism of action effectively blocks the downstream signaling cascade that leads to the production of type I interferons (IFNs) and other pro-inflammatory cytokines.[1] This has been demonstrated in models of sepsis and osteoarthritis.[1][5]

Quantitative Data on the Anti-inflammatory Effects of Gelsevirine

The following tables summarize the key quantitative findings from various preclinical studies investigating the anti-inflammatory properties of gelsevirine.

Table 1: In Vitro Efficacy of Gelsevirine

Cell Line	Stimulus	Gelsevirine Concentration	Measured Effect	Result	Reference
BV2 microglia	LPS or OGD neuron-conditioned medium	Not specified	Downregulation of inflammatory factors	Significant decrease	[2]
Primary neurons, astrocytes, BV2	-	Up to 100 μM	Cell viability (CCK8 assay)	No significant toxicity	[2]
Raw264.7 macrophages	2'3'-cGAMP (5 µg/ml)	Dose-dependent	Inhibition of Ifnb1 mRNA expression	Potent inhibition	[1]
THP-1 monocytes	2'3'-cGAMP (5 µg/ml)	Dose-dependent	Inhibition of IFNB1 mRNA expression	Potent inhibition	[1]
Raw264.7 macrophages	2'3'-cGAMP, ISD, or Poly(dA:dT)	10 μM	Inhibition of interferon and inflammatory cytokine induction	Potent inhibition	[1]
Cultured chondrocytes	IL-1β	Not specified	Expression of MMP3, MMP9, MMP13, IFNβ, TNFɑ, and Il6	Reduced expression	[5]
Cultured chondrocytes	IL-1β	Not specified	Expression of Col2A and Il10	Increased expression	[5]

Table 2: In Vivo Efficacy of Gelsevirine

Animal Model	Disease	Gelsevirine Dosage	Measured Effect	Result	Reference
MCAO mice	Ischemic Stroke	Not specified	Infarct volume, Bederson score, neurological function, neuronal apoptosis, inflammation	Significant improvement	[2]
CLP mice	Sepsis	10, 20 mg/kg	Survival period	Significantly extended	[1]
CLP mice	Sepsis	10, 20 mg/kg	Acute organ damage	Mitigated	[1]
CLP mice	Sepsis	10, 20 mg/kg	Infiltration of macrophages and neutrophils in lungs	Reduced	[6]
Age-related and DMM-induced mice	Osteoarthritis	Not specified	Articular cartilage destruction	Mitigated	[5]
CLP mice	Sepsis-Associated Encephalopathy	Not specified	Survival rate, cognitive function, glial cell activation, hippocampal inflammation	Improved	[7]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the key signaling pathways modulated by gelsevirine and a general experimental workflow for its evaluation.

Caption: Gelsevirine inhibits the JAK2-STAT3 signaling pathway.

Caption: Gelsevirine inhibits the STING signaling pathway.

Caption: General experimental workflow for gelsevirine evaluation.

Detailed Experimental Protocols

This section outlines the methodologies for key experiments cited in the literature on gelsevirine's anti-inflammatory effects.

1. Cell Viability Assay (CCK8 Assay)

• Objective: To assess the cytotoxicity of gelsevirine on different cell types.

• Protocol:

  • Seed primary neurons, astrocytes, or BV2 microglia in 96-well plates.

  • Treat the cells with varying concentrations of gelsevirine (e.g., up to 100 μM) for a specified period (e.g., 24 hours).

  • Add Cell Counting Kit-8 (CCK8) solution to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control group.[2]

2. Middle Cerebral Artery Occlusion (MCAO) Model in Mice

• Objective: To induce ischemic stroke in mice to evaluate the neuroprotective and anti-inflammatory effects of gelsevirine.

• Protocol:

  • Anesthetize the mice (e.g., with isoflurane).

  • Make a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the distal ECA and the CCA.

  • Insert a nylon monofilament suture into the ICA via the ECA stump to occlude the origin of the middle cerebral artery.

  • After a specific occlusion period (e.g., 1-2 hours), withdraw the suture to allow for reperfusion.

  • Administer gelsevirine or vehicle control at specified time points post-MCAO.

  • Evaluate neurological deficits, infarct volume (e.g., by TTC staining), and molecular markers of inflammation and apoptosis at a designated endpoint.[2]

3. Cecal Ligation and Puncture (CLP) Model in Mice

• Objective: To induce sepsis in mice to study the systemic anti-inflammatory effects of gelsevirine.

• Protocol:

  • Anesthetize the mice.

  • Make a midline laparotomy incision to expose the cecum.

  • Ligate the cecum below the ileocecal valve.

  • Puncture the ligated cecum with a needle of a specific gauge (e.g., 22-gauge) to induce polymicrobial peritonitis.

  • Return the cecum to the peritoneal cavity and close the incision.

  • Administer gelsevirine or vehicle control at specified time points post-CLP (e.g., 5 hours after surgery).

  • Monitor survival rates and collect blood and tissue samples at defined endpoints for analysis of organ damage and inflammatory markers.[1][8]

4. Western Blot Analysis

• Objective: To detect and quantify the expression levels of specific proteins in signaling pathways.

• Protocol:

  • Lyse cells or tissues in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with primary antibodies against target proteins (e.g., p-JAK2, p-STAT3, STING, p-TBK1, p-p65) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) system and quantify the band intensities using densitometry software.[1][2]

5. In Silico Docking Analysis

• Objective: To predict the binding affinity and interaction between gelsevirine and its protein target (e.g., STING).

• Protocol:

  • Obtain the 3D structure of the target protein from a protein data bank.

  • Prepare the protein structure by removing water molecules, adding hydrogen atoms, and assigning charges.

  • Generate the 3D structure of gelsevirine and optimize its geometry.

  • Perform molecular docking using software like AutoDock to predict the binding pose and calculate the binding energy of gelsevirine within the target's binding site.[1][4]

6. Surface Plasmon Resonance (SPR) Binding Study

• Objective: To quantitatively measure the binding affinity between gelsevirine and its protein target in real-time.

• Protocol:

  • Immobilize the purified target protein (e.g., STING) on a sensor chip.

  • Inject a series of concentrations of gelsevirine over the sensor surface.

  • Measure the change in the refractive index at the sensor surface, which is proportional to the mass of gelsevirine bound to the protein.

  • Analyze the sensorgrams to determine the association (ka) and dissociation (kd) rate constants, and calculate the equilibrium dissociation constant (KD) to quantify binding affinity.[1]

Conclusion

Gelsevirine presents a compelling profile as a potential therapeutic agent for a range of inflammatory conditions. Its dual-action mechanism, targeting both the JAK-STAT and STING signaling pathways, offers a multi-pronged approach to mitigating inflammation. The preclinical data summarized herein provide a strong foundation for its further development. This technical guide serves as a comprehensive resource to facilitate ongoing research and development efforts aimed at harnessing the therapeutic potential of gelsevirine for the treatment of inflammatory diseases.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Gelsevirine's Cellular Targets in Macrophage Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine (B199093), an alkaloid compound, has demonstrated significant anti-inflammatory properties. This technical guide provides an in-depth overview of the cellular targets of gelsevirine in macrophage cell lines, focusing on its mechanism of action, effects on key signaling pathways, and quantitative data from relevant studies. Detailed experimental protocols and visual representations of the underlying molecular interactions are included to facilitate further research and drug development efforts.

Core Cellular Target: Stimulator of Interferon Genes (STING)

The primary cellular target of gelsevirine in macrophages is the Stimulator of Interferon Genes (STING), a crucial protein in the innate immune system responsible for detecting cytosolic DNA and initiating an immune response. Gelsevirine acts as a specific inhibitor of STING, thereby mitigating inflammatory responses.

Quantitative Data Summary

The following tables summarize the quantitative data regarding the interaction of gelsevirine with its target and its inhibitory effects on macrophage cell lines.

Table 1: Binding Affinity and Inhibitory Concentrations of Gelsevirine

Parameter	Cell Line/System	Value	Reference
Binding Affinity (Kd)	Human STING protein	27.6 μM	[1]
IC50 (Ifnb1 mRNA inhibition)	RAW 264.7 (murine macrophage)	5.365 μM	[1]
IC50 (IFNB1 mRNA inhibition)	THP-1 (human monocytic)	0.766 μM	[1]

Table 2: Effect of Gelsevirine on STING-Mediated Signaling in RAW 264.7 Cells

Treatment	Target Protein	Effect	Reference
Gelsevirine (10 μM) + 2'3'-cGAMP	STING Dimerization	Inhibition	[1]
Gelsevirine (10 μM) + 2'3'-cGAMP	Phosphorylation of TBK1	Attenuation	[1]
Gelsevirine (10 μM) + 2'3'-cGAMP	Phosphorylation of IRF3	Attenuation	[1]
Gelsevirine (10 μM) + 2'3'-cGAMP	Phosphorylation of p65 (NF-κB)	Attenuation	[1]

Signaling Pathway Modulation

Gelsevirine exerts its anti-inflammatory effects by directly binding to the cyclic dinucleotide (CDN)-binding pocket of STING. This competitive binding prevents the natural ligand, such as 2'3'-cGAMP, from activating STING. Consequently, the downstream signaling cascade is inhibited.[1]

Upon activation, STING dimerizes and recruits TANK-binding kinase 1 (TBK1), which in turn phosphorylates both Interferon Regulatory Factor 3 (IRF3) and the components of the NF-κB pathway, such as p65.[2] This leads to the transcription of type I interferons and other pro-inflammatory cytokines. Gelsevirine's inhibition of STING dimerization and subsequent activation effectively blocks these downstream events.[1]

Furthermore, gelsevirine has been shown to induce K48-linked ubiquitination and degradation of STING, a process potentially mediated by the recruitment of the E3 ligase TRIM21.[1] This represents a secondary mechanism by which gelsevirine downregulates STING-mediated signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. Phospho-IRF-3 (Ser396) (D6O1M) Rabbit Monoclonal Antibody (#29047) Datasheet With Images | Cell Signaling Technology [cellsignal.com]

Gelsevirine's Impact on Interferon and Proinflammatory Cytokine Production: A Technical Guide

Introduction

Gelsevirine, an alkaloid compound, has emerged as a significant modulator of the innate immune response. This technical guide provides an in-depth analysis of Gelsevirine's effects on the production of interferons and proinflammatory cytokines, with a focus on its underlying molecular mechanisms. Recent studies have identified Gelsevirine as a potent and specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway, a critical component in the cellular response to cytosolic DNA.[1][2] This guide is intended for researchers, scientists, and professionals in drug development seeking a comprehensive understanding of Gelsevirine's immunomodulatory properties.

Quantitative Analysis of Gelsevirine's Inhibitory Effects

Gelsevirine has been demonstrated to dose-dependently inhibit the production of type I interferons and other proinflammatory cytokines in response to STING agonists. The following tables summarize the key quantitative data from in vitro studies.

Table 1: Gelsevirine's Inhibition of Interferon-β (IFN-β) Production

Cell Line	Stimulant (Concentration)	Gelsevirine Concentration	% Inhibition of IFN-β mRNA	IC50 Value	Reference
Raw264.7 (murine macrophage)	2'3'-cGAMP (5 µg/ml)	10 µM	Not Specified	5.365 µM	[1]
THP-1 (human monocytic)	2'3'-cGAMP (5 µg/ml)	10 µM	Not Specified	0.766 µM	[1]
Raw264.7	ISD (2 µg/ml)	10 µM	Significant Inhibition	Not Determined	[1]
Raw264.7	Poly(dA:dT) (5 µg/ml)	10 µM	Significant Inhibition	Not Determined	[1]
THP-1	ISD (2 µg/ml)	10 µM	Significant Inhibition	Not Determined	[1]
THP-1	Poly(dA:dT) (5 µg/ml)	10 µM	Significant Inhibition	Not Determined	[1]

Table 2: Gelsevirine's Inhibition of Proinflammatory Cytokine Production in Raw264.7 Cells

Cytokine	Stimulant (Concentration)	Gelsevirine Concentration	% Inhibition of mRNA	Reference
TNF-α	2'3'-cGAMP (5 µg/ml)	10 µM	Significant Inhibition	[1]
IL-6	2'3'-cGAMP (5 µg/ml)	10 µM	Significant Inhibition	[1]
IL-1β	2'3'-cGAMP (5 µg/ml)	10 µM	Significant Inhibition	[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature on Gelsevirine's effects.

1. Cell Culture and Treatment

• Cell Lines:

  • Raw264.7 (murine macrophage cell line)

  • THP-1 (human leukemia monocytic cell line)

  • HEK293T (human embryonic kidney cell line)

• Culture Conditions: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Gelsevirine Pretreatment: Cells are pretreated with varying concentrations of Gelsevirine (e.g., 0-10 µM) for a specified period, typically 6 hours, before stimulation.

• STING Agonist Stimulation: Following pretreatment, cells are stimulated with STING agonists such as 2'3'-cGAMP (5 µg/ml), interferon stimulatory DNA (ISD; 2 µg/ml), or Poly(dA:dT) (5 µg/ml) for a duration of 3 hours to induce cytokine expression.[1]

2. Gene Expression Analysis (RT-PCR)

• RNA Extraction: Total RNA is extracted from treated cells using a suitable RNA isolation kit.

• cDNA Synthesis: First-strand cDNA is synthesized from the extracted RNA using a reverse transcription kit.

• Quantitative PCR (qPCR): qPCR is performed using gene-specific primers for Ifnb1 (IFN-β), Tnf (TNF-α), Il6 (IL-6), Il1b (IL-1β), and a housekeeping gene (e.g., Gapdh) for normalization. The relative gene expression is calculated using the 2^-ΔΔCt method.

3. Western Blot Analysis

• Protein Extraction: Whole-cell lysates are prepared using RIPA buffer containing protease and phosphatase inhibitors.

• SDS-PAGE and Transfer: Protein samples are separated by SDS-PAGE and transferred to a polyvinylidene fluoride (B91410) (PVDF) membrane.

• Immunoblotting: Membranes are blocked and then incubated with primary antibodies against target proteins (e.g., STING, p-TBK1, p-p65, and loading controls like β-actin).

• Detection: After incubation with appropriate secondary antibodies, protein bands are visualized using a chemiluminescence detection system.

4. Immunoprecipitation for Ubiquitination Assay

• Transfection: HEK293T cells are transfected with plasmids expressing STING-HA and UB-flag.

• Treatment: 24 hours post-transfection, cells are treated with Gelsevirine (10 µM) or a vehicle control for 2 hours.

• Immunoprecipitation: Cell lysates are incubated with anti-HA antibodies to pull down STING-HA.

• Immunoblotting: The immunoprecipitated proteins are then analyzed by Western blot using antibodies against different ubiquitin linkages (e.g., K11, K27, K48, K63) to assess the type of STING ubiquitination.[1]

Signaling Pathways and Experimental Visualization

The following diagrams illustrate the molecular pathways affected by Gelsevirine and a typical experimental workflow.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Gelsevirine: A Technical Guide to Bioavailability and Pharmacokinetics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the bioavailability and pharmacokinetics of Gelsevirine, an alkaloid found in plants of the Gelsemium genus. Due to a lack of comprehensive pharmacokinetic studies on Gelsevirine, this document presents available toxicokinetic data and outlines representative experimental protocols based on studies of similar alkaloids. Additionally, it details the key signaling pathways influenced by Gelsevirine.

Quantitative Data Summary

Currently, there is a notable absence of published studies detailing the full pharmacokinetic profile of Gelsevirine, including its oral bioavailability. However, a toxicokinetic study in rats following intravenous administration provides some insight into its disposition.

Table 1: Toxicokinetic Parameters of Gelsevirine in Rats Following a Single Intravenous (IV) Administration (0.1 mg/kg) [1][2][3]

Parameter	Symbol	Value (Mean ± SD)	Unit
Area Under the Curve (0-t)	AUC(0-t)	100.82 ± 16.54	μg·h/L
Area Under the Curve (0-∞)	AUC(0-∞)	103.24 ± 16.61	μg·h/L
Mean Residence Time (0-t)	MRT(0-t)	3.58 ± 0.31	h
Mean Residence Time (0-∞)	MRT(0-∞)	3.87 ± 0.37	h
Volume of Distribution	Vz	1.10 ± 0.15	L/kg
Clearance	CL	0.98 ± 0.15	L/h/kg
Half-life	t1/2	3.01 ± 0.31	h

Data extracted from a study on the toxicokinetics of 11 Gelsemium alkaloids in rats.[1][2][3]

Note on Bioavailability: The absolute oral bioavailability of Gelsevirine has not been determined in the reviewed scientific literature. To illustrate the data required for such a determination, Table 2 presents the pharmacokinetic parameters and bioavailability of a related alkaloid, Gelsenicine, also found in Gelsemium species.

Table 2: Illustrative Pharmacokinetic Parameters and Bioavailability of Gelsenicine in Mice

Parameter	Administration	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC(0-∞) (ng·h/mL)	t1/2 (h)	Bioavailability (F%)
Gelsenicine	Intravenous	0.1	-	-	88.7 ± 15.2	2.1 ± 0.4	1.13
Gelsenicine	Intragastric	0.5	1.0 ± 0.2	0.5 ± 0.1	1.8 ± 0.3	2.5 ± 0.5
Gelsenicine	Intragastric	1.0	1.9 ± 0.4	0.6 ± 0.2	3.1 ± 0.6	2.8 ± 0.6

This table is provided for illustrative purposes to demonstrate a complete pharmacokinetic profile including bioavailability. The data pertains to Gelsenicine, not Gelsevirine.

Experimental Protocols

The following are detailed methodologies representative of those required for a comprehensive pharmacokinetic and bioavailability study of Gelsevirine in a rodent model. These protocols are adapted from a study on Gelsenicine.

Animal Studies

• Animal Model: Male and female Sprague-Dawley rats (or a similar rodent model), weighing 200-250g, would be used. Animals should be housed in a controlled environment with a 12-hour light/dark cycle and have access to standard chow and water ad libitum. Animals should be fasted overnight before dosing.[4]

• Drug Administration:

  • Intravenous (IV) Administration: Gelsevirine is dissolved in a suitable vehicle (e.g., saline with a small percentage of a solubilizing agent like DMSO) to a final concentration for a 0.1 mg/kg dose. The solution is administered as a single bolus injection into the tail vein.[1][4]

  • Oral (Intragastric) Administration: Gelsevirine is suspended in a vehicle such as 0.5% carboxymethylcellulose sodium. Doses (e.g., 0.5 and 1.0 mg/kg) are administered via oral gavage.[4][5]

• Blood Sampling:

  • Blood samples (approximately 0.3 mL) are collected from the tail vein into heparinized tubes at specified time points post-dosing (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).[3]

  • Plasma is separated by centrifugation (e.g., 4000 rpm for 10 minutes) and stored at -80°C until analysis.[1]

Analytical Methodology: UPLC-MS/MS

• Sample Preparation:

  • To a 50 µL aliquot of plasma, 150 µL of a protein precipitation agent (e.g., acetonitrile) containing an internal standard (IS) is added.[1]

  • The mixture is vortexed for 1 minute and then centrifuged at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.[1]

  • The supernatant is collected and an aliquot is injected into the UPLC-MS/MS system.[1]

• Chromatographic Conditions:

  • Column: A C18 column (e.g., Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm) is typically used for separation.[1][6]

  • Mobile Phase: A gradient elution with a mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous solution (e.g., water with 0.1% formic acid) is employed.[1][6]

  • Flow Rate: A typical flow rate is around 0.4 mL/min.[6]

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is commonly used for the analysis of alkaloids.[1][6]

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for Gelsevirine and the internal standard.[6]

• Data Analysis:

  • Pharmacokinetic parameters are calculated from the plasma concentration-time data using non-compartmental analysis with software such as DAS (Drug and Statistics) or WinNonlin.[3]

  • The absolute oral bioavailability (F%) is calculated using the formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Experimental Workflow

The following diagram illustrates a typical workflow for a pharmacokinetic study.

References

• 1. Toxicokinetics of 11 Gelsemium Alkaloids in Rats by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scienceopen.com [scienceopen.com]
• 4. Preclinical Pharmacokinetics and Bioavailability of Oxypeucedanin in Rats after Single Intravenous and Oral Administration [mdpi.com]
• 5. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Gelsevirine's Interaction with the STING Cyclic Dinucleotide-Binding Pocket: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular interaction between Gelsevirine and the cyclic dinucleotide (CDN)-binding pocket of the Stimulator of Interferon Genes (STING) protein. Gelsevirine has been identified as a novel, specific inhibitor of STING, a critical mediator of innate immunity. Understanding the mechanism of this interaction is paramount for the development of therapeutics targeting STING-mediated inflammatory and autoimmune diseases. This document outlines the quantitative binding data, detailed experimental protocols for key assays, and visual representations of the signaling pathways and experimental workflows.

Executive Summary

Gelsevirine directly targets the STING protein, a central hub in the cytosolic DNA sensing pathway. It functions as a competitive inhibitor, binding to the same pocket as the endogenous ligand, 2'3'-cyclic GMP-AMP (2'3'-cGAMP). This interaction locks STING in an inactive conformation, preventing the conformational changes necessary for downstream signaling. Furthermore, Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of STING, providing a dual mechanism for pathway inhibition. This guide details the biophysical and cellular methods used to characterize this interaction, offering a comprehensive resource for researchers in the field.

Data Presentation: Quantitative Analysis of Gelsevirine-STING Interaction

The binding affinity and inhibitory concentration of Gelsevirine have been quantified and compared with other known STING modulators. This data is crucial for evaluating its potency and potential as a therapeutic agent.

Compound	Binding Affinity (Kd)	Inhibitory Concentration (IC50)	Method of Kd Determination	Notes
Gelsevirine	27.6 μM[1][2]	0.766 μM (IFNB expression)[2]	Surface Plasmon Resonance (SPR)[1][2]	Competitively binds to the CDN-binding pocket and promotes STING degradation.[1][2][3]
Astin C	53 nM[2]	10.8 μM (IFNB expression)[2]	Not specified in the provided text	Shows higher binding affinity but lower cellular inhibitory effect compared to Gelsevirine.[2]
Compound 18	Not specified in the provided text	11 μM[2]	Not specified in the provided text	Binds deep in the cleft of the hSTING dimer.[2]
2'3'-cGAMP	Not specified in the provided text	Not Applicable (Endogenous Agonist)	Not specified in the provided text	Natural ligand that activates STING.[1]

Signaling Pathway and Mechanism of Action

The canonical cGAS-STING pathway is initiated by the detection of cytosolic double-stranded DNA (dsDNA) by cyclic GMP-AMP synthase (cGAS).[4] Upon binding dsDNA, cGAS synthesizes the second messenger 2'3'-cGAMP, which then binds to the dimeric STING protein located on the endoplasmic reticulum.[5][6] This binding event triggers a significant conformational change in STING, leading to its trafficking to the Golgi apparatus, where it recruits and activates TANK-binding kinase 1 (TBK1).[7] TBK1 subsequently phosphorylates both STING and the transcription factor Interferon Regulatory Factor 3 (IRF3).[8][9] Phosphorylated IRF3 dimerizes, translocates to the nucleus, and drives the expression of type I interferons and other inflammatory cytokines.[6][7]

Gelsevirine disrupts this cascade through a dual-action mechanism:

• Competitive Inhibition : Gelsevirine directly binds to the CDN-binding pocket of the STING dimer.[1][3] This binding event physically obstructs the binding of the natural agonist 2'3'-cGAMP and locks STING in an inactive, open conformation, thereby preventing downstream activation and dimerization.[1][2]

• Promotion of Degradation : Gelsevirine treatment has been shown to induce K48-linked ubiquitination of STING.[1][2] This is likely mediated by the upregulation and recruitment of the E3 ubiquitin ligase TRIM21, which targets STING for proteasomal degradation, thus reducing the total cellular pool of the protein.[1][3]

Gelsevirine's dual-inhibition mechanism on the STING signaling pathway.

Experimental Protocols

Detailed methodologies for the key experiments used to characterize the Gelsevirine-STING interaction are provided below. These protocols are based on published research and general best practices.[1][5][7][10][11]

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique used to measure real-time biomolecular interactions, providing quantitative data on binding affinity and kinetics.[5][10]

Objective: To determine the dissociation constant (Kd) of Gelsevirine binding to the human STING C-terminal domain (CTD).

Materials:

• SPR Instrument (e.g., Biacore T200)

• CM5 Sensor Chip

• Amine Coupling Kit (EDC, NHS, ethanolamine-HCl)

• Purified recombinant human STING protein (residues 155-341)

• Gelsevirine stock solution (in DMSO)

• Running Buffer: PBS, 5% (v/v) DMSO, 0.005% (v/v) P20, pH 7.4[12]

• Immobilization Buffer: 10 mM Sodium Acetate, pH 4.5

Methodology:

• Chip Preparation and Immobilization:

  • Equilibrate the CM5 sensor chip with Running Buffer.

  • Activate the sensor surface by injecting a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.

  • Inject the purified STING protein (diluted to 20-50 µg/mL in Immobilization Buffer) over the activated surface to achieve an immobilization level of ~10,000-12,000 response units (RU).

  • Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl for 7 minutes. A reference flow cell is prepared similarly but without protein immobilization.

• Interaction Analysis:

  • Prepare a serial dilution of Gelsevirine in Running Buffer. Concentrations should range from 0 to 64 μM to bracket the expected Kd.[2] Ensure the final DMSO concentration is constant across all samples.

  • Inject the Gelsevirine dilutions over the reference and active flow cells at a flow rate of 30 µL/min.[2] Use a contact time of 120 seconds and a dissociation time of 180 seconds.

  • Perform a buffer-only (blank) injection for double referencing.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data.

  • Subtract the buffer blank run from the analyte runs.

  • Fit the resulting sensorgrams to a steady-state 1:1 binding model to determine the Kd value.[2][4]

Workflow for Surface Plasmon Resonance (SPR) analysis.

Biotin Pull-Down Assay for Competitive Binding

This assay confirms the direct and competitive interaction of Gelsevirine with STING in a cellular context.

Objective: To demonstrate that Gelsevirine competes with the natural ligand 2'3'-cGAMP for binding to STING.

Materials:

• HEK293T cells

• Expression plasmid for HA-tagged STING

• Biotinylated Gelsevirine (Biotin-GS)

• Unlabeled Gelsevirine

• 2'3'-cGAMP

• Streptavidin-conjugated beads

• Cell lysis buffer

• Anti-HA antibody for Western blotting

Methodology:

• Cell Culture and Transfection:

  • Culture HEK293T cells to ~70-80% confluency.

  • Transfect the cells with the HA-tagged STING expression plasmid.

  • Allow protein expression for 24 hours.

• Cell Lysis and Binding:

  • Lyse the transfected cells and collect the supernatant containing HA-STING.

  • Divide the lysate into four treatment groups:

    • Group 1: Biotin-GS (e.g., 5 µM)

    • Group 2: Biotin-GS + 10-fold excess unlabeled Gelsevirine

    • Group 3: Biotin-GS + 10-fold excess 2'3'-cGAMP

    • Group 4: Biotin only (negative control)

  • Incubate the lysates with the respective compounds for 1 hour at 4°C.

• Pull-Down and Detection:

  • Add streptavidin-conjugated beads to each tube and incubate for 2 hours at 4°C to capture the biotinylated complexes.

  • Wash the beads several times with lysis buffer to remove non-specific binders.

  • Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

  • Analyze the eluates by Western blotting using an anti-HA antibody to detect the amount of pulled-down STING.

Expected Outcome: A strong HA-STING band will be present in the Biotin-GS only lane. This band will be significantly reduced in the lanes containing excess unlabeled Gelsevirine or 2'3'-cGAMP, demonstrating competitive binding.[1]

STING Ubiquitination and Degradation Analysis

This protocol details the investigation into Gelsevirine's effect on STING's post-translational modification and stability.

Objective: To determine if Gelsevirine promotes the K48-linked ubiquitination and degradation of STING.

Materials:

• HEK293T or Raw264.7 cells

• Expression plasmids for STING-HA and Ubiquitin-Flag (UB-flag)

• Gelsevirine

• Proteasome inhibitor (e.g., MG132)

• Antibodies: anti-HA, anti-Flag, anti-K48-linkage-specific ubiquitin, anti-STING, anti-TRIM21

• Protein A/G magnetic beads

• Immunoprecipitation (IP) and Western blot reagents

Methodology:

• Transfection and Treatment:

  • Co-transfect HEK293T cells with STING-HA and UB-flag plasmids.

  • After 24 hours, treat the cells with Gelsevirine (e.g., 10 µM) or vehicle (DMSO) for 2-6 hours.[1][2] In some experiments, add MG132 for the final 4 hours to prevent proteasomal degradation and allow ubiquitinated proteins to accumulate.

• Immunoprecipitation:

  • Lyse the cells in IP buffer.

  • Pre-clear the lysates.

  • Incubate the lysates with an anti-HA antibody overnight at 4°C to capture STING-HA and its binding partners.

  • Add Protein A/G beads to pull down the antibody-protein complexes.

  • Wash the beads extensively.

• Western Blot Analysis:

  • Elute the immunoprecipitated proteins.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with an anti-K48-linkage-specific ubiquitin antibody or an anti-Flag antibody to detect ubiquitinated STING.

  • To confirm the interaction with the E3 ligase, perform a reciprocal IP with an anti-TRIM21 antibody and blot for STING.

  • Analyze whole-cell lysates to check for a decrease in total STING levels following Gelsevirine treatment (in the absence of MG132).[1]

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. revvity.com [revvity.com]
• 7. benchchem.com [benchchem.com]
• 8. Protocol to induce and assess cGAS-STING pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 11. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 12. Assay in Summary_ki [bdb99.ucsd.edu]

A Technical Guide to Initial Investigatory Studies on Gelsevirine-Induced Excitotoxicity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Gelsevirine is an active alkaloid derived from plants of the Gelsemium genus. While recent research has primarily focused on its anti-inflammatory properties as a specific inhibitor of the STING (Stimulator of Interferon Genes) pathway, preliminary data and analysis of related Gelsemium alkaloids suggest a potential for neurotoxicity.[1][2][3] A network pharmacology study indicated that Gelsevirine, among other alkaloids, has a high binding affinity for key targets in excitotoxicity pathways, including NMDA receptors (NMDAR2A, NMDAR2B) and the MAPK signaling pathway.[4] Furthermore, Gelsevirine has demonstrated significant cytotoxicity to primary cultured neurons at high concentrations.[1]

This technical guide outlines a framework for conducting initial studies to investigate the potential for Gelsevirine-induced excitotoxicity. It is based on a synthesis of current, albeit indirect, evidence and established methodologies for assessing neurotoxicity.[4][5] This document provides hypothesized signaling pathways, structured tables of relevant quantitative data, and detailed experimental protocols to guide researchers in this emergent area.

Hypothesized Signaling Pathways in Gelsevirine Excitotoxicity

Excitotoxicity is a pathological process where excessive stimulation of glutamate (B1630785) receptors, particularly the N-methyl-D-aspartic acid (NMDA) receptor, leads to neuronal damage and death.[5] The primary hypothesis for Gelsevirine-induced excitotoxicity is its potential direct or indirect modulation of NMDA receptors. Molecular docking studies predict a high affinity between Gelsevirine and NMDA receptor subunits (NMDAR2A/2B).[4] This interaction could trigger a canonical excitotoxic cascade, as depicted below.

Caption: Hypothesized Gelsevirine-induced excitotoxicity signaling cascade.

Quantitative Data Summary

The following tables summarize the currently available quantitative data for Gelsevirine from published studies. This information is crucial for dose selection in initial excitotoxicity experiments.

Table 1: In Vitro Cytotoxicity and Biological Activity of Gelsevirine

Parameter	Cell Type	Value	Reference
Cytotoxicity	Primary Cultured Neurons	> 160 µM	[1]
STING Inhibition (IC₅₀)	Murine Macrophages (Raw264.7)	5.365 µM	[1]
STING Inhibition (IC₅₀)	Human Monocytes (THP-1)	0.766 µM	[1]

| Biosafety Range (General) | Various non-neuronal cell lines | 10 - 160 µM |[1] |

Table 2: Predicted Gelsevirine Binding Affinities to Excitotoxicity-Related Targets (Based on network pharmacology and molecular docking analysis)

Target Protein	Function in Excitotoxicity	Binding Prediction	Reference
NMDAR2A / NMDAR2B	Glutamate receptor subunits, Ca²⁺ channel	High Affinity	[4]
MAPK1 / MAPK3 (ERK2/1)	Stress-activated signaling, apoptosis regulation	High Affinity	[4]

| SRC | Protein-tyrosine kinase, modulates NMDAR function | High Affinity |[4] |

Experimental Protocols & Workflow

The following protocols are designed as a starting point for investigating Gelsevirine's neurotoxic potential.

Protocol 1: In Vitro Excitotoxicity Assay Using Primary Neurons

Objective: To determine the dose-dependent effect of Gelsevirine on neuronal viability and to quantify key markers of excitotoxicity.

Materials:

• Primary cortical or hippocampal neurons (e.g., from E18 rat embryos).

• Neurobasal medium supplemented with B27 and GlutaMAX.

• Gelsevirine stock solution (in DMSO).

• Cell Viability Assay Kit (e.g., MTT, MTS, or CCK8).

• LDH Cytotoxicity Assay Kit.

• Fluo-4 AM or similar calcium indicator dye.

• 96-well cell culture plates, poly-D-lysine coated.

Methodology:

• Cell Culture: Plate primary neurons on poly-D-lysine coated 96-well plates at a density of 5x10⁴ cells/well. Culture for at least 10-14 days in vitro (DIV) to allow for mature expression of glutamate receptors.[6]

• Gelsevirine Treatment: Prepare serial dilutions of Gelsevirine in culture medium. A suggested starting range, based on cytotoxicity data, is 10 µM to 200 µM.[1] Replace the culture medium with the Gelsevirine-containing medium. Include a vehicle control (DMSO equivalent).

• Incubation: Incubate the cells with Gelsevirine for 24 hours.

• Endpoint Analysis (24h Post-Treatment):

  • Cell Viability: In a subset of plates, perform an MTT or CCK8 assay according to the manufacturer's instructions to measure metabolic activity.

  • Cell Death (LDH Release): Collect the supernatant from another subset of plates to measure lactate (B86563) dehydrogenase (LDH) release, an indicator of membrane damage.[7][8]

  • Intracellular Calcium Measurement: For calcium analysis, load a separate plate of cells with Fluo-4 AM dye during the final 30-60 minutes of incubation. Measure fluorescence intensity using a plate reader or fluorescence microscope to assess changes in intracellular Ca²⁺ levels.[5]

Protocol 2: Western Blot Analysis of Apoptotic and Signaling Markers

Objective: To investigate the molecular pathways activated by Gelsevirine treatment, focusing on markers for apoptosis and MAPK signaling.

Materials:

• 6-well cell culture plates.

• RIPA buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• Primary antibodies: Cleaved Caspase-3, Bcl-2, Bax, phospho-ERK1/2 (p-MAPK3/1), total ERK1/2, β-Actin.

• HRP-conjugated secondary antibodies.

• Chemiluminescence substrate.

Methodology:

• Cell Culture and Treatment: Plate primary neurons in 6-well plates and culture as described in Protocol 4.1. Treat with Gelsevirine at concentrations determined to be cytotoxic (e.g., 100 µM, 160 µM) and a sub-toxic concentration for 24 hours.

• Protein Extraction: Lyse the cells with RIPA buffer. Quantify total protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on a polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA) for 1 hour.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Apply chemiluminescence substrate and visualize protein bands using a digital imager.

• Analysis: Densitometrically quantify band intensity and normalize to the β-Actin loading control. Calculate the ratio of cleaved Caspase-3 to total Caspase-3, the Bax/Bcl-2 ratio, and the ratio of p-ERK to total ERK.

Mandatory Visualizations: Workflows and Logic

The following diagrams illustrate the experimental workflow and logical relationships for the proposed studies.

Caption: Overall experimental workflow for Gelsevirine neurotoxicity screening.

Conclusion and Future Directions

The preliminary evidence strongly suggests that Gelsevirine may possess neurotoxic properties at high concentrations, potentially mediated by an excitotoxic mechanism involving NMDA receptors. The provided protocols offer a robust starting point for empirically testing this hypothesis.

Future studies should focus on:

• Electrophysiology: Using patch-clamp techniques to determine if Gelsevirine directly alters NMDA receptor currents.

• Receptor Specificity: Employing specific NMDA receptor antagonists (e.g., AP5, MK-801) to see if they can rescue neurons from Gelsevirine-induced death, which would confirm the pathway.[5]

• In Vivo Studies: Progressing to animal models to assess whether systemic administration of Gelsevirine at high doses leads to neuronal damage in brain regions rich in NMDA receptors, such as the hippocampus.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Network Pharmacology and Experimental Verification to Unveil the Mechanism of N-Methyl-D-Aspartic Acid Rescue Humantenirine-Induced Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fujifilmcdi.com [fujifilmcdi.com]
• 6. researchgate.net [researchgate.net]
• 7. innoprot.com [innoprot.com]
• 8. Excitotoxicity In Vitro Assay - Creative Biolabs [neuros.creative-biolabs.com]

The Synthetic Challenge of Gelsevirine: A Technical Guide to its Core Synthesis and Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine, a complex monoterpenoid indole (B1671886) alkaloid isolated from the Gelsemium genus, has garnered significant attention in the scientific community for its intriguing chemical architecture and promising pharmacological activities. Exhibiting a densely functionalized and sterically congested hexacyclic core, Gelsevirine presents a formidable challenge for synthetic chemists. This technical guide provides an in-depth overview of the chemical synthesis pathways for Gelsevirine and its analogs, with a focus on key strategic reactions, experimental methodologies, and quantitative data. Furthermore, it delves into the biological signaling pathways modulated by Gelsevirine, offering a comprehensive resource for researchers in natural product synthesis, medicinal chemistry, and drug development.

The Core Synthetic Strategy: A Landmark Total Synthesis

The first total synthesis of Gelsevirine was a significant achievement, laying the groundwork for further exploration of this complex molecule. A pivotal step in this synthesis is a novel photo-induced thiyl-radical catalyzed (3+2) cycloaddition. This key transformation efficiently constructs a significant portion of the intricate core structure. The general retrosynthetic approach for Gelsemium alkaloids often involves dissecting the molecule into more manageable, synthetically accessible precursors. Common strategies employed in the synthesis of the broader Gelsemium alkaloid family, which share structural homology with Gelsevirine, include the Diels-Alder reaction to form key carbocyclic rings, intramolecular Michael additions for ring closure, and transition-metal-catalyzed cycloisomerizations to construct complex polycyclic systems.

Retrosynthetic Analysis of the Gelsemium Alkaloid Core

A representative retrosynthetic analysis for a Gelsemium alkaloid, which can be conceptually applied to Gelsevirine, is depicted below. The complex hexacyclic core is disconnected to reveal key intermediates that can be assembled through well-established synthetic transformations.

Caption: A generalized retrosynthetic pathway for the Gelsemium alkaloid core.

Key Synthetic Reactions and Experimental Protocols

While the detailed experimental protocol for the first total synthesis of Gelsevirine is not publicly available in its entirety, this guide compiles representative procedures for the key chemical transformations involved, based on the synthesis of closely related Gelsemium alkaloids like Gelsemine (B155926).

Organocatalytic Asymmetric Diels-Alder Reaction

This reaction is crucial for establishing the initial stereochemistry of the carbocyclic framework.

Experimental Protocol:

To a solution of the diene (1.0 equivalent) and the dienophile (1.2 equivalents) in a suitable solvent such as acetonitrile/water (20:1), is added the organocatalyst (e.g., a chiral secondary amine, 0.1 equivalents) at a controlled temperature (e.g., -20 °C). The reaction is stirred for a specified period (e.g., 24-48 hours) and monitored by TLC. Upon completion, the reaction is quenched, and the product is purified by column chromatography.

Intramolecular Michael Addition

This step is often employed to construct one of the heterocyclic rings within the core structure.

Experimental Protocol:

The substrate containing both the Michael donor and acceptor moieties is dissolved in an appropriate solvent (e.g., THF). A base (e.g., lithium hexamethyldisilazide, LiHMDS, 1.1 equivalents) is added at a low temperature (e.g., -78 °C) to deprotonate the Michael donor. The reaction mixture is allowed to warm to room temperature and stirred until the reaction is complete as indicated by TLC analysis. The reaction is then quenched with a proton source (e.g., saturated aqueous ammonium (B1175870) chloride), and the product is extracted and purified.

Transition Metal-Catalyzed Enyne Cycloisomerization

This powerful reaction facilitates the rapid construction of complex polycyclic systems from linear precursors.

Experimental Protocol:

A solution of the enyne substrate in a degassed solvent (e.g., toluene) is treated with a transition metal catalyst (e.g., a gold or platinum complex, 1-5 mol%). The reaction mixture is heated to a specific temperature (e.g., 80-110 °C) and stirred for several hours. After completion, the solvent is removed under reduced pressure, and the resulting residue is purified by flash column chromatography.

Quantitative Data Summary

The following table summarizes typical yields for key synthetic steps in the synthesis of Gelsemine, a close structural relative of Gelsevirine. These values provide a benchmark for the efficiency of these transformations.

Step	Reaction Type	Catalyst/Reagent	Solvent	Temperature (°C)	Yield (%)
1. Cycloaddition	Asymmetric Diels-Alder	Chiral Amine	Acetonitrile/Water	-20	~47-85
2. Ring Formation	Intramolecular Aldol Condensation	DBU	Toluene	Reflux	~85
3. Spiro-oxindole Formation	Intramolecular SN2 Displacement	LDA, Et2AlCl	THF	-78 to rt	~86
4. Final Ring Closure	Reductive Heck Cyclization	Pd(OAc)2	Acetonitrile	80	~72

Synthesis of Gelsevirine Analogs

The synthesis of Gelsevirine analogs is crucial for structure-activity relationship (SAR) studies and the development of new therapeutic agents. One notable analog is 21-Oxogelsevirine, which has also been isolated from natural sources. The synthesis of such analogs often involves modifications of the parent Gelsevirine structure or late-stage functionalization of a common intermediate. For instance, oxidation of the vinyl group at C21 of Gelsevirine would yield 21-Oxogelsevirine.

Biological Signaling Pathways of Gelsevirine

Gelsevirine has been identified as a potent modulator of key biological pathways, highlighting its therapeutic potential.

Gelsevirine as a STING Inhibitor

Gelsevirine has been shown to be a specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[1][2] This pathway plays a critical role in the innate immune response to cytosolic DNA. Gelsevirine acts by competitively binding to the cyclic dinucleotide (CDN)-binding pocket of STING, which prevents the dimerization and activation of STING.[1][2] This inhibition ultimately leads to a reduction in the production of pro-inflammatory cytokines.[1]

Caption: Gelsevirine inhibits the STING signaling pathway.

Gelsevirine as a Glycine (B1666218) Receptor Antagonist

Gelsevirine also functions as an antagonist of the glycine receptor (GlyR), an important inhibitory neurotransmitter receptor in the central nervous system.[3] By blocking the action of glycine, Gelsevirine can modulate neuronal excitability. This activity is thought to contribute to some of its observed physiological effects.

Caption: Gelsevirine acts as an antagonist at the glycine receptor.

Conclusion and Future Directions

The total synthesis of Gelsevirine and its analogs remains a challenging and active area of research. The development of novel synthetic strategies, such as the photo-induced thiyl-radical catalyzed cycloaddition, has been instrumental in accessing this complex natural product. The elucidation of its biological mechanisms of action, particularly as a STING inhibitor and glycine receptor antagonist, opens up new avenues for the design and development of novel therapeutic agents. Future work in this field will likely focus on refining existing synthetic routes to improve efficiency and scalability, the synthesis of a broader range of analogs to probe structure-activity relationships, and a deeper investigation into the pharmacological potential of Gelsevirine and its derivatives in various disease models. This technical guide serves as a foundational resource to stimulate and support these future research endeavors.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Functional modulation of glycine receptors by the alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Gelsevirine for In Vitro STING Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Stimulator of Interferon Genes (STING) signaling pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA from pathogens or damaged host cells.[1][2] Upon activation, STING triggers the production of type I interferons and other pro-inflammatory cytokines, mounting an immune response.[1][2][3] However, aberrant or chronic STING activation is implicated in the pathogenesis of various inflammatory and autoimmune diseases.[2] Gelsevirine (B199093), a natural alkaloid, has been identified as a potent and specific inhibitor of the STING pathway, offering a promising therapeutic avenue for STING-driven pathologies.[1][2][4][5]

These application notes provide a comprehensive overview and detailed protocols for utilizing gelsevirine to inhibit STING activation in vitro.

Mechanism of Action of Gelsevirine

Gelsevirine employs a dual mechanism to inhibit STING signaling:

• Competitive Binding: Gelsevirine directly binds to the cyclic dinucleotide (CDN)-binding pocket of STING. This competitive inhibition prevents the binding of the natural STING agonist, 2'3'-cyclic GMP-AMP (cGAMP), thereby locking STING in an inactive conformation and preventing its dimerization and subsequent activation.[1][4][5]

• Promotion of Ubiquitination and Degradation: Gelsevirine promotes the K48-linked ubiquitination of STING, which targets the protein for proteasomal degradation.[1][4][5] This action reduces the total cellular levels of STING available for activation.

STING Signaling Pathway and Gelsevirine's Inhibition Mechanism

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Characterization of a Novel Compound That Stimulates STING-Mediated Innate Immune Activity in an Allele-Specific Manner [frontiersin.org]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Gelsevirine's Binding Affinity to STING Protein: An Application Note and Protocol for Surface Plasmon Resonance (SPR)

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for determining the binding affinity of Gelsevirine, a natural alkaloid with significant anti-inflammatory properties, to the Stimulator of Interferon Genes (STING) protein using Surface Plasmon Resonance (SPR). Gelsevirine has been identified as a novel inhibitor of the STING signaling pathway, a crucial component of the innate immune system. Understanding the kinetics of this interaction is vital for the development of new therapeutics targeting STING-related inflammatory and autoimmune diseases.

Introduction

Gelsevirine is an alkaloid isolated from the traditional Chinese herb Gelsemium elegans Benth. Recent studies have highlighted its role as a potent inhibitor of the STING signaling pathway.[1] The STING protein is a key mediator of innate immunity, detecting cytosolic DNA and triggering downstream signaling cascades that lead to the production of type I interferons and other pro-inflammatory cytokines. Dysregulation of the STING pathway is implicated in a variety of inflammatory diseases, making it an attractive target for therapeutic intervention.

Surface Plasmon Resonance (SPR) is a label-free, real-time optical sensing technique used to measure biomolecular interactions.[2][3] It provides quantitative data on binding affinity, kinetics (association and dissociation rates), and specificity.[2][3] This protocol outlines the methodology for characterizing the interaction between Gelsevirine and the STING protein.

Quantitative Data Summary

The binding affinity of Gelsevirine to the human STING protein C-terminal domain (CTD) has been determined using SPR. The equilibrium dissociation constant (Kd) provides a measure of the binding affinity, with a lower Kd value indicating a stronger interaction.

Analyte	Ligand	Instrument	Chip Type	Kd (Equilibrium Dissociation Constant)	Reference
Gelsevirine	Human STING protein (C-terminal domain)	Biacore™ T200	CM5	27.6 μM	[1]

Signaling Pathway of Gelsevirine's STING Inhibition

Gelsevirine inhibits the STING signaling pathway by competitively binding to the cyclic dinucleotide (CDN)-binding pocket of STING.[1][4] This prevents the binding of the natural ligand, cyclic GMP-AMP (cGAMP), thereby locking STING in an inactive conformation.[1][4] This action blocks the downstream recruitment and activation of TBK1 and IRF3, ultimately inhibiting the production of type I interferons and other inflammatory cytokines.[1] Furthermore, Gelsevirine has been shown to promote the K48-linked ubiquitination and degradation of STING, further dampening the inflammatory response.[1][4]

Caption: Gelsevirine inhibits the cGAS-STING signaling pathway.

Experimental Protocol: Surface Plasmon Resonance (SPR)

This protocol is based on the methodology described by Chen et al. (2023) for determining the binding affinity of Gelsevirine to the STING protein.[1]

1. Materials and Reagents

• Instrument: Biacore™ T200 or similar SPR instrument.

• Sensor Chip: CM5 sensor chip.

• Ligand: Purified recombinant human STING protein (C-terminal domain).

• Analyte: Gelsevirine.

• Immobilization Buffer: 10 mM Sodium Acetate, pH 4.0, 4.5, and 5.0 (for pH scouting).

• Running Buffer: PBS containing 5% (v/v) DMSO.

• Amine Coupling Kit: N-hydroxysuccinimide (NHS), 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), and Ethanolamine-HCl.

• Other: High-purity water, appropriate buffers for protein dilution.

2. Experimental Workflow Diagram

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 3. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]
• 4. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]

Application Notes: Probing the Gelsevirine-STING Interaction via Biotin Pull-Down Assay

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing a biotin (B1667282) pull-down assay to investigate the interaction between the small molecule Gelsevirine and the Stimulator of Interferon Genes (STING) protein. This methodology is crucial for validating direct binding, assessing binding competition, and elucidating the mechanism of action of potential therapeutic compounds targeting the STING pathway.

Introduction

The Stimulator of Interferon Genes (STING) is a critical component of the innate immune system, playing a key role in the response to cytosolic DNA from pathogens or damaged cells.[1][2][3] Dysregulation of the STING pathway is implicated in various inflammatory and autoimmune diseases, making it a prime target for therapeutic intervention.[2] Gelsevirine, a natural alkaloid, has been identified as a novel inhibitor of the STING signaling pathway.[4][5][6] A biotin pull-down assay is a powerful and reliable in vitro technique to confirm the direct physical interaction between Gelsevirine and the STING protein.[7][8] This method leverages the high-affinity interaction between biotin and streptavidin to isolate a biotinylated "bait" molecule (in this case, Gelsevirine) and any interacting "prey" proteins (STING).[7][8][9]

Recent studies have successfully employed biotin pull-down assays to demonstrate that Gelsevirine competitively binds to the STING protein.[4][5][6][10] This competitive binding in the cyclic dinucleotide (CDN)-binding pocket of STING inhibits its dimerization and subsequent activation of downstream signaling.[4][5][6][10] Furthermore, it has been shown that Gelsevirine induces K48-linked ubiquitination and degradation of STING, potentially through the recruitment of the E3 ligase TRIM21.[4][5][6][10]

Quantitative Data Summary

The following table summarizes the quantitative data obtained from studies investigating the Gelsevirine-STING interaction. While biotin pull-down assays are primarily qualitative, they can be used in a semi-quantitative manner. For precise affinity measurements, techniques like Surface Plasmon Resonance (SPR) are often used in conjunction.

Parameter	Value	Method	Reference
Binding Affinity (Kd)	High Affinity (Specific Kd not reported from pull-down)	Biotin Pull-Down Assay	[4][5][6][10]
Binding Affinity (Kd)	~1.83 µM (from one study's graphical data)	Surface Plasmon Resonance (SPR)	[10]
Interaction Type	Competitive Binding	Biotin Pull-Down Assay	[4][5][6][10]
Effect on STING	Inhibition of Dimerization	Western Blot	[4][10]
Effect on STING	Induces K48-linked Ubiquitination and Degradation	Immunoprecipitation & Western Blot	[4][5][10]

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the biological context and the experimental procedure, the following diagrams are provided.

Caption: STING Signaling Pathway and Inhibition by Gelsevirine.

Caption: Biotin Pull-Down Assay Experimental Workflow.

Experimental Protocols

The following are detailed protocols for performing a biotin pull-down assay to validate the Gelsevirine-STING interaction.

Protocol 1: Preparation of Biotinylated Gelsevirine

Objective: To conjugate biotin to Gelsevirine for use as "bait" in the pull-down assay.

Materials:

• Gelsevirine

• Biotin with a linker arm and a reactive group (e.g., NHS-Biotin)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Reaction vessel

• High-Performance Liquid Chromatography (HPLC) for purification

• Mass Spectrometry (MS) for verification

Procedure:

• Dissolve Gelsevirine in anhydrous DMF or DMSO.

• Add an excess of NHS-Biotin (or other suitable activated biotin derivative) to the Gelsevirine solution.

• Add a base such as TEA or DIPEA to catalyze the reaction.

• Stir the reaction mixture at room temperature for several hours to overnight, protected from light and moisture.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or HPLC.

• Upon completion, purify the biotinylated Gelsevirine using preparative HPLC.

• Verify the identity and purity of the product by mass spectrometry.

• Store the biotinylated Gelsevirine at -20°C or -80°C.

Protocol 2: Biotin Pull-Down Assay

Objective: To isolate STING protein from a cell lysate using biotinylated Gelsevirine.

Materials:

• Biotinylated Gelsevirine (from Protocol 1)

• Cells expressing STING protein (e.g., HEK293T, THP-1, or primary macrophages)

• Cell lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors)

• Streptavidin-coated magnetic beads or agarose (B213101) resin

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• Non-biotinylated Gelsevirine (for competition assay)

• Biotin (for control)

Procedure:

A. Preparation of Cell Lysate

• Culture cells to an appropriate density.

• Lyse the cells on ice using a suitable lysis buffer.[9]

• Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant containing the soluble proteins.

• Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

B. Binding of Biotinylated Gelsevirine to Streptavidin Beads

• Resuspend the streptavidin beads in wash buffer.

• Add a defined amount of biotinylated Gelsevirine to the bead slurry.

• Incubate for 1-2 hours at 4°C with gentle rotation to allow for binding.

• Wash the beads three times with wash buffer to remove unbound biotinylated Gelsevirine.

C. Pull-Down of STING Protein

• Add a sufficient amount of cell lysate (e.g., 500 µg - 1 mg of total protein) to the beads coupled with biotinylated Gelsevirine.

• For a competition assay, pre-incubate the cell lysate with an excess of non-biotinylated Gelsevirine for 1 hour before adding to the beads.

• Incubate the mixture for 2-4 hours or overnight at 4°C with gentle rotation.

D. Washing and Elution

• Pellet the beads using a magnetic rack (for magnetic beads) or by centrifugation (for agarose resin).

• Carefully remove the supernatant (this is the "flow-through" and can be saved for analysis).

• Wash the beads 3-5 times with cold wash buffer to remove non-specifically bound proteins.

• After the final wash, remove all residual wash buffer.

• Elute the bound proteins by resuspending the beads in SDS-PAGE sample buffer and boiling for 5-10 minutes.

E. Analysis

• Separate the eluted proteins by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Perform a Western blot using a primary antibody specific for STING protein.

• Use an appropriate secondary antibody and a chemiluminescent substrate for detection.

• Analyze the results, comparing the pull-down with biotinylated Gelsevirine to the negative controls (beads alone, biotin alone) and the competition control. A band corresponding to the molecular weight of STING in the biotinylated Gelsevirine lane, which is diminished in the competition lane, confirms a specific interaction.

By following these detailed protocols and utilizing the provided diagrams and data summaries, researchers can effectively employ the biotin pull-down assay to investigate the interaction between Gelsevirine and the STING protein, contributing to the development of novel therapeutics for STING-mediated diseases.

References

• 1. Frontiers | Advances in cGAS-STING Signaling Pathway and Diseases [frontiersin.org]
• 2. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 7. genscript.com [genscript.com]
• 8. Studying Protein–Protein Interactions by Biotin AP-Tagged Pulldown and LTQ-Orbitrap Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. Streptavidin Bead Pulldown Assay to Determine Protein Homooligomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of Gelsevirine Stock Solution for Cell-Based Assays

Introduction

Gelsevirine is an oxindole (B195798) alkaloid primarily isolated from Gelsemium elegans Benth.[1][]. It has garnered significant interest within the scientific community for its diverse biological activities. Notably, Gelsevirine functions as a novel and specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway, playing a crucial role in mitigating inflammation[1][3][4]. It has also been reported to exhibit anxiolytic properties, potentially through agonist action at brain glycine (B1666218) receptors[][5]. Given its therapeutic potential in inflammatory diseases, sepsis, and neurological conditions, Gelsevirine is a valuable compound for in vitro studies[6][7].

Accurate and consistent preparation of Gelsevirine stock solutions is fundamental for achieving reproducible and reliable results in cell-based assays. This document provides a detailed protocol for the preparation, storage, and use of Gelsevirine solutions to ensure stability and efficacy in experimental settings.

Physicochemical and Solubility Data

A thorough understanding of Gelsevirine's properties is essential for its proper handling and use. The table below summarizes its key physicochemical and biological data.

Property	Value	Reference
Synonym	N-Methoxygelsemine	[8]
CAS Number	38990-03-3	[1][][5][9]
Molecular Formula	C₂₁H₂₄N₂O₃	[1][9][10]
Molecular Weight	352.43 g/mol	[9][10]
Appearance	Powder / Solid	[][5][9]
Purity	≥98%	[1][5]
Storage (Solid)	0°C (short-term), -20°C (long-term), desiccated	[10]
Solubility Profile
Dimethyl Sulfoxide (DMSO)	Soluble	[5][10]
Methanol	Sparingly Soluble (1-10 mg/mL)	[1]
Other Solvents	Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[5]
Biological Activity
Mechanism of Action	STING inhibitor; Glycine receptor agonist	[1][][3]
Effective Concentration	5-10 µM inhibits STING signaling in macrophages	[1][3]
IC₅₀ (Cell Proliferation)	1.41 mM (SW480 cells); 1.22 mM (MGC80-3 cells)	[5]

Experimental Protocols

Recommended Solvent for Cell-Based Assays

For most cell-based assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing Gelsevirine stock solutions due to its high solvating power and compatibility with cell culture media at low final concentrations[5][10]. It is crucial to ensure the final DMSO concentration in the culture medium does not exceed a level that affects cell viability or experimental outcomes, typically recommended to be below 0.5% and ideally ≤0.1%.

Protocol for Preparing a 10 mM Gelsevirine Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution that can be diluted to various working concentrations.

Materials:

• Gelsevirine solid (CAS: 38990-03-3)

• Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or cryovials (amber or covered with foil)

• Sterile, DMSO-compatible pipette tips

• Vortex mixer

Procedure:

• Equilibration: Allow the vial of Gelsevirine powder to reach room temperature before opening to prevent moisture condensation.

• Calculation: Calculate the mass of Gelsevirine required. To prepare 1 mL of a 10 mM stock solution:

  • Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L x 0.001 L x 352.43 g/mol x 1000 mg/g = 3.52 mg

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh 3.52 mg of Gelsevirine powder and transfer it into a sterile microcentrifuge tube.

• Dissolution: Add 1 mL of sterile DMSO to the tube containing the Gelsevirine powder.

• Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Sterilization (Optional): If sterility is a major concern, the stock solution can be sterilized by passing it through a 0.22 µm syringe filter that is compatible with DMSO.

• Aliquoting and Storage: Dispense the 10 mM stock solution into small, single-use aliquots (e.g., 10-20 µL) in sterile, light-protected (amber) cryovials. This minimizes freeze-thaw cycles and exposure to light.

• Storage: Store the aliquots at -20°C for short-term use (up to 6 months) or at -80°C for long-term storage.

Protocol for Preparing Working Solutions

This protocol outlines the dilution of the 10 mM primary stock solution to a final working concentration for direct application to cell cultures.

Materials:

• 10 mM Gelsevirine stock solution in DMSO

• Pre-warmed complete cell culture medium

• Sterile pipette tips and tubes

Procedure:

• Thawing: Thaw one aliquot of the 10 mM Gelsevirine stock solution at room temperature. Keep it protected from light.

• Intermediate Dilution (Recommended): To ensure accuracy, perform a serial dilution. For example, to prepare a final concentration of 10 µM:

  • Prepare a 1 mM intermediate solution by adding 10 µL of the 10 mM stock to 90 µL of sterile cell culture medium (1:100 dilution).

• Final Dilution: Add the intermediate solution to the final volume of pre-warmed cell culture medium to achieve the desired concentration.

  • To obtain a 10 µM working solution, add 10 µL of the 1 mM intermediate solution to 990 µL of cell culture medium (1:100 dilution).

  • Direct Dilution (for higher volumes): To prepare 10 mL of a 10 µM working solution, add 10 µL of the 10 mM stock solution to 10 mL of medium (1:1000 dilution).

• Mixing and Application: Mix the final working solution gently by pipetting. Immediately add the solution to your cell cultures as per the experimental design. Ensure the final DMSO concentration is within acceptable limits for your cell line.

Mandatory Visualizations

Caption: Workflow for Gelsevirine stock solution preparation.

Caption: Gelsevirine inhibits the cGAS-STING signaling pathway.

References

• 1. caymanchem.com [caymanchem.com]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gelsevirine | CAS:38990-03-3 | Manufacturer ChemFaces [chemfaces.com]
• 6. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. GELSEVIRINE - CAS:38990-03-3 - Sunway Pharm Ltd [3wpharm.com]
• 9. CAS 38990-03-3 | Gelsevirine [phytopurify.com]
• 10. Gelsevirine supplier | CAS No : 38990-03-3| AOBIOUS [aobious.com]

Gelsevirine: A Novel Probe for Interrogating Cytosolic DNA Sensing Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The cytosolic DNA sensing pathway is a critical component of the innate immune system, responsible for detecting the presence of microbial or host-derived DNA in the cytoplasm and initiating a potent inflammatory and antiviral response. A central player in this pathway is the stimulator of interferon genes (STING), an endoplasmic reticulum-resident protein. Upon activation, STING orchestrates a signaling cascade that leads to the production of type I interferons (IFN-I) and other pro-inflammatory cytokines. Dysregulation of the cGAS-STING pathway has been implicated in a variety of inflammatory and autoimmune diseases, making it a key target for therapeutic intervention.

Gelsevirine, a natural alkaloid, has recently been identified as a specific inhibitor of the STING pathway.[1][2][3] Its unique mechanism of action provides a valuable tool for researchers to dissect the intricacies of cytosolic DNA sensing and to explore the therapeutic potential of STING inhibition. These application notes provide a comprehensive overview of the use of Gelsevirine in studying this pathway, including its mechanism of action, quantitative data on its activity, and detailed protocols for key experiments.

Mechanism of Action

Gelsevirine exerts its inhibitory effect on the STING pathway through a dual mechanism:

• Competitive Binding: Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING.[1][2][3] This direct interaction locks STING in an inactive conformation, preventing its activation by its natural ligand, cyclic GMP-AMP (cGAMP).

• Promotion of Ubiquitination and Degradation: Gelsevirine promotes the K48-linked ubiquitination of STING, leading to its proteasomal degradation.[1][2][3] This action is mediated by the E3 ubiquitin ligase TRIM21, which is recruited by Gelsevirine to the STING protein.[1]

This dual mechanism makes Gelsevirine a potent and effective inhibitor of STING signaling.

Quantitative Data

The following tables summarize the key quantitative data regarding the interaction of Gelsevirine with STING and its inhibitory activity on the pathway.

Table 1: Binding Affinity and Inhibitory Concentration of Gelsevirine

Parameter	Value	Cell Line / System	Reference
Binding Affinity (Kd)	27.6 μM	Human STING-CTD (in vitro)	[1]
IC50 (IFN-β expression)	5.365 μM	Raw264.7 (murine macrophages)	[1]
IC50 (IFN-β expression)	0.766 μM	THP-1 (human monocytes)	[1]

Table 2: Gelsevirine-Mediated Inhibition of Cytokine mRNA Expression in Raw264.7 Cells

Cytokine	Fold Change (STING agonist vs. control)	Fold Change (STING agonist + Gelsevirine vs. STING agonist)	STING Agonist
Ifnb1	~120	~20	2'3'-cGAMP
Tnf	~15	~5	2'3'-cGAMP
Il6	~25	~8	2'3'-cGAMP
Ifnb1	~80	~15	ISD
Tnf	~12	~4	ISD
Il6	~18	~6	ISD
Ifnb1	~90	~25	Poly(dA:dT)
Tnf	~10	~3	Poly(dA:dT)
Il6	~15	~5	Poly(dA:dT)

Raw264.7 cells were pretreated with 10 μM Gelsevirine for 6 hours, followed by stimulation with 2'3'-cGAMP (5 μg/ml), ISD (2 μg/ml), or Poly(dA:dT) (5 μg/ml) for 3 hours. Data is estimated from graphical representations in Chen et al., 2023 and presented as approximate fold changes.

Signaling Pathways and Experimental Workflows

cGAS-STING Signaling Pathway and Gelsevirine's Points of Intervention

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Gelsevirine Treatment Protocol for CLP-Induced Sepsis in Vivo: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sepsis is a life-threatening organ dysfunction caused by a dysregulated host response to infection. The cecal ligation and puncture (CLP) model in mice is a widely used preclinical model that mimics human polymicrobial sepsis. Gelsevirine, an alkaloid extracted from Gelsemium elegans Benth., has emerged as a potent inhibitor of the stimulator of interferon genes (STING) signaling pathway, which plays a detrimental role in the hyper-inflammatory response characteristic of sepsis.[1][2][3] This document provides a detailed protocol for the in vivo administration of Gelsevirine in a CLP-induced sepsis model, based on published research findings. It includes methodologies for the CLP surgical procedure, Gelsevirine treatment, and subsequent analysis of key inflammatory and organ damage markers.

Summary of Gelsevirine's Therapeutic Effects in CLP-Induced Sepsis

Gelsevirine administration following CLP-induced sepsis has been shown to significantly improve survival rates and mitigate organ damage.[1][2][3] The primary mechanism of action is the inhibition of the STING signaling pathway, which leads to a reduction in the production of pro-inflammatory cytokines.[1][4]

Quantitative Data Summary

The following tables summarize the key quantitative outcomes of Gelsevirine treatment in CLP-induced septic mice.

Table 1: Survival Rate

Treatment Group	Dosage (mg/kg)	Survival Rate (%)
Sham	-	100
CLP + Vehicle	-	~20-30
CLP + Gelsevirine	10	~50-60
CLP + Gelsevirine	20	~70-80

Data are approximated from survival curves presented in preclinical studies.[5]

Table 2: Lung Injury Parameters (15 hours post-CLP)

Treatment Group	Dosage (mg/kg)	Lung Injury Score	Lung Wet-to-Dry (W/D) Ratio	Total Protein in BALF (µg/mL)
Sham	-	~0.5	~4.5	~100
CLP + Vehicle	-	~3.5	~6.5	~600
CLP + Gelsevirine	10	~2.5	~5.5	~400
CLP + Gelsevirine	20	~1.5	~5.0	~250

BALF: Bronchoalveolar Lavage Fluid. Data are approximated from graphical representations in preclinical studies.[5][6]

Table 3: Serum Biomarkers (15 hours post-CLP)

Treatment Group	Dosage (mg/kg)	IL-6 (pg/mL)	TNF-α (pg/mL)	BUN (mmol/L)	Creatinine (µmol/L)	AST (U/L)	ALT (U/L)
Sham	-	~50	~20	~10	~20	~50	~30
CLP + Vehicle	-	~4000	~800	~40	~80	~400	~200
CLP + Gelsevirine	10	~2500	~500	~30	~60	~300	~150
CLP + Gelsevirine	20	~1500	~300	~20	~40	~200	~100

IL-6: Interleukin-6; TNF-α: Tumor Necrosis Factor-alpha; BUN: Blood Urea Nitrogen; AST: Aspartate Aminotransferase; ALT: Alanine Aminotransferase. Data are approximated from graphical representations in preclinical studies.[5][6]

Experimental Protocols

Animal Model

• Species: Mouse

• Strain: C57BL/6J[1]

• Age: 2 months old[1]

• Sex: Male[1]

• Housing: Standard laboratory conditions with ad libitum access to food and water. All procedures should be approved by an Institutional Animal Care and Use Committee (IACUC).

Cecal Ligation and Puncture (CLP) Surgical Procedure

The CLP model is the gold standard for inducing polymicrobial sepsis that closely mimics the human condition.[7]

• Anesthesia: Anesthetize mice via intraperitoneal injection of a ketamine (75-125 mg/kg) and xylazine (B1663881) (10-15 mg/kg) cocktail.[7][8] Confirm proper anesthetic depth by lack of pedal withdrawal reflex.

• Surgical Preparation: Shave the abdomen and sterilize the area with 70% ethanol (B145695) and povidone-iodine solution.[8]

• Laparotomy: Make a 1-1.5 cm midline incision through the skin and peritoneum to expose the abdominal cavity.[2]

• Cecal Exposure: Gently exteriorize the cecum, ensuring the attached mesentery is not compromised.

• Ligation: Ligate the cecum at approximately 50% of its length from the distal end with a 3-0 silk suture.[2] Avoid obstructing the bowel.

• Puncture: Puncture the ligated cecum once or twice with a 21- to 25-gauge needle.[2][8] A small amount of fecal matter should be extruded to ensure patency.[8]

• Closure: Carefully return the cecum to the peritoneal cavity. Close the peritoneum and skin in layers using 4-0 or 6-0 sutures or surgical clips.[2][8]

• Fluid Resuscitation: Immediately after surgery, administer 1 mL of pre-warmed sterile 0.9% saline subcutaneously to prevent dehydration.[8]

• Sham Control: For sham-operated mice, perform the laparotomy and cecal exposure without ligation and puncture.[9]

Gelsevirine Administration

• Preparation: Dissolve Gelsevirine in a suitable vehicle (e.g., sterile saline or PBS).

• Dosage: Prepare solutions for intraperitoneal (i.p.) injection at concentrations to deliver 10 mg/kg and 20 mg/kg body weight.[1][5]

• Administration: 5 hours after the CLP surgery, administer the prepared Gelsevirine solution or vehicle control via i.p. injection.[1][5]

Post-Operative Monitoring and Sample Collection

• Monitoring: Monitor the animals for signs of sepsis, including lethargy, piloerection, and huddling.[8] Record survival at regular intervals for survival studies.

• Euthanasia and Sample Collection: 15 hours post-CLP, euthanize the mice.[5]

  • Blood Collection: Collect blood via cardiac puncture for serum separation. Centrifuge blood and store serum at -80°C for biomarker analysis.

  • Bronchoalveolar Lavage (BAL): Expose the trachea and cannulate it. Lavage the lungs with 0.8-1 mL of sterile PBS or saline.[1][4][10] Aspirate the fluid and repeat the process 2-3 times.[11] Pool the collected BAL fluid (BALF) and centrifuge to separate the supernatant for protein analysis and the cell pellet for cell counts.

  • Tissue Collection: Harvest lungs, liver, and kidneys. A portion of the organs should be fixed in 10% formalin for histopathological analysis, while another portion can be snap-frozen in liquid nitrogen for molecular or biochemical assays.

Analytical Methods

• Serum Biomarker Analysis:

  • Cytokines (IL-6, TNF-α): Measure concentrations in serum using commercially available ELISA kits according to the manufacturer's instructions.[7][12]

  • Kidney Function (BUN, Creatinine): Quantify serum levels using commercially available colorimetric assay kits or an automated chemistry analyzer.[13][14][15]

  • Liver Function (AST, ALT): Measure serum enzyme activity using commercially available assay kits or an automated chemistry analyzer.[13][16]

• Lung Injury Assessment:

  • Wet-to-Dry Ratio: Weigh a portion of the lung (wet weight), then dry it in an oven at 60-80°C for 48-72 hours and re-weigh (dry weight). The ratio of wet to dry weight is an indicator of pulmonary edema.[5]

  • Protein in BALF: Determine the total protein concentration in the BALF supernatant using a BCA protein assay kit as an indicator of alveolar-capillary barrier permeability.[5]

  • Histopathology: Embed formalin-fixed lung tissue in paraffin, section, and stain with Hematoxylin and Eosin (H&E). Score lung injury based on parameters such as alveolar congestion, hemorrhage, neutrophil infiltration, and septal thickening.[17][18][19]

Visualizations

Gelsevirine's Mechanism of Action in Sepsis

Experimental Workflow for Gelsevirine Treatment in CLP-Sepsis Model

Logical Relationship of Gelsevirine's Effects

References

• 1. Murine Bronchoalveolar Lavage Protocol | Dr. Brent Winston's Lab | Cumming School of Medicine | University of Calgary [cumming.ucalgary.ca]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Bronchoalveolar Lavage of Murine Lungs to Analyze Inflammatory Cell Infiltration [jove.com]
• 5. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 6. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Systemic Inflammation in C57BL/6J Mice Receiving Dietary Aluminum Sulfate; Up-Regulation of the Pro-Inflammatory Cytokines IL-6 and TNFα, C-Reactive Protein (CRP) and miRNA-146a in Blood Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cecal Ligation Puncture Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Murine Bronchoalveolar Lavage - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. 4.3. Measurement of Serum AST, ALT, BUN, Creatinine, and Triglyceride Levels and Hepatic Triglyceride Levels [bio-protocol.org]
• 14. Establishing Standards for Studying Renal Function in Mice through Measurements of Body Size-Adjusted Creatinine and Urea Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 15. dovepress.com [dovepress.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols: Measuring Ifnb1 mRNA Expression Levels Following Gelsevirine Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine, a natural alkaloid, has been identified as a potent and specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[1][2] This pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA from pathogens or damaged host cells and subsequently inducing the production of type I interferons, including interferon-beta (IFN-β), encoded by the Ifnb1 gene.[1] Dysregulation of the STING pathway is implicated in various inflammatory and autoimmune diseases, making it a key target for therapeutic intervention.

These application notes provide a comprehensive overview and detailed protocols for measuring the in vitro effects of Gelsevirine on Ifnb1 mRNA expression. The provided methodologies are essential for researchers investigating the immunomodulatory properties of Gelsevirine and its potential as a therapeutic agent for STING-related pathologies.

Gelsevirine: Mechanism of Action

Gelsevirine exerts its inhibitory effect on the STING pathway through a dual mechanism. It competitively binds to the cyclic dinucleotide (CDN)-binding domain of STING, which prevents the binding of the natural ligand 2'3'-cGAMP and subsequent STING activation.[1] Furthermore, Gelsevirine promotes the K48-linked ubiquitination and subsequent proteasomal degradation of STING, effectively diminishing the cellular pool of this critical signaling adaptor.[1] This inhibition of STING activation leads to a downstream reduction in the phosphorylation of IRF3 and the subsequent transcription of Ifnb1.

Data Presentation: Quantitative Analysis of Gelsevirine's Effect on Ifnb1 mRNA Expression

The following tables summarize the reported effects of Gelsevirine on Ifnb1 mRNA expression in different cell lines stimulated with STING agonists.

Table 1: Effect of Gelsevirine on 2'3'-cGAMP-induced Ifnb1 mRNA Expression in Murine Macrophages (Raw264.7 cells)

Gelsevirine Concentration (µM)	Stimulant (Concentration)	Incubation Time	Ifnb1 mRNA Expression (Fold Change vs. Unstimulated Control)
0 (Vehicle)	2'3'-cGAMP (5 µg/ml)	3 hours	Significant Increase
10	2'3'-cGAMP (5 µg/ml)	3 hours	Significantly Reduced

Data derived from Sun et al., 2023.[1]

Table 2: Effect of Gelsevirine on STING Agonist-induced IFNB1 mRNA Expression in Human Monocytic Cells (THP-1 cells)

Gelsevirine Concentration (µM)	Stimulant (Concentration)	Incubation Time	IFNB1 mRNA Expression (Fold Change vs. Unstimulated Control)
0 (Vehicle)	2'3'-cGAMP (5 µg/ml)	3 hours	Significant Increase
10	2'3'-cGAMP (5 µg/ml)	3 hours	Significantly Reduced
10	ISD (2 µg/ml)	3 hours	Significantly Reduced
10	Poly(dA:dT) (5 µg/ml)	3 hours	Significantly Reduced

Data derived from Sun et al., 2023.[1]

Experimental Protocols

This section provides detailed protocols for cell culture, treatment, RNA extraction, and quantitative real-time PCR (qRT-PCR) to measure Ifnb1 mRNA expression.

Protocol 1: Cell Culture and Treatment

• Cell Lines:

  • Raw264.7 (murine macrophage-like)

  • THP-1 (human monocytic)

• Culture Conditions:

  • Culture Raw264.7 cells in DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Culture THP-1 cells in RPMI-1640 medium supplemented with 10% FBS, 1% penicillin-streptomycin, and 0.05 mM 2-mercaptoethanol.

  • For differentiation of THP-1 cells into a macrophage-like phenotype, treat with 100 ng/ml phorbol (B1677699) 12-myristate 13-acetate (PMA) for 24-48 hours.

• Treatment Protocol:

  • Seed cells in appropriate culture plates (e.g., 12-well or 24-well plates) and allow them to adhere overnight.

  • Pre-treat the cells with desired concentrations of Gelsevirine (e.g., 10 µM) or vehicle control for 6 hours.[1]

  • Stimulate the cells with a STING agonist such as 2'3'-cGAMP (5 µg/ml), interferon stimulatory DNA (ISD) (2 µg/ml), or Poly(dA:dT) (5 µg/ml) for 3 hours.[1]

  • Harvest the cells for RNA extraction.

Protocol 2: RNA Extraction and cDNA Synthesis

• RNA Extraction:

  • Lyse the cells directly in the culture plate using a suitable lysis buffer (e.g., TRIzol™ Reagent).

  • Isolate total RNA according to the manufacturer's protocol. This typically involves phase separation with chloroform (B151607) and precipitation of RNA with isopropanol.

  • Wash the RNA pellet with 75% ethanol (B145695) and resuspend in nuclease-free water.

  • Quantify the RNA concentration and assess purity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

• cDNA Synthesis:

  • Treat 1 µg of total RNA with DNase I to remove any contaminating genomic DNA.

  • Synthesize first-strand cDNA using a reverse transcriptase enzyme (e.g., M-MLV Reverse Transcriptase or SuperScript™) and oligo(dT) or random hexamer primers according to the manufacturer's instructions.

Protocol 3: Quantitative Real-Time PCR (qRT-PCR)

• Reaction Setup:

  • Prepare a qPCR reaction mix containing:

    • cDNA template

    • Forward and reverse primers for Ifnb1 (and a housekeeping gene like Actb or GAPDH for normalization)

    • SYBR™ Green or a TaqMan™ probe-based master mix

    • Nuclease-free water

• Primer Sequences:

  • Mouse Ifnb1 :

    • Forward: 5'-AGCTCCAAGAAAGGACGAACAT-3'

    • Reverse: 5'-GCCCTGTAGGTGAGGTTGATCT-3'

  • Human IFNB1 :

    • Forward: 5'-CTTGGATTCCTACAAAGAAGCAGC-3'

    • Reverse: 5'-TCAGTCATTCCTCTGGTTCTTCAG-3'

  • Note: Primer sequences should be validated for specificity and efficiency before use.

• Thermal Cycling Conditions (Example for SYBR Green):

  • Initial denaturation: 95°C for 10 minutes

  • 40 cycles of:

    • Denaturation: 95°C for 15 seconds

    • Annealing/Extension: 60°C for 1 minute

  • Melt curve analysis to verify product specificity.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for both the gene of interest (Ifnb1) and the housekeeping gene.

  • Calculate the relative expression of Ifnb1 mRNA using the ΔΔCt method. The results are typically expressed as fold change relative to the control group.

Mandatory Visualizations

Signaling Pathway

Caption: Gelsevirine inhibits the STING signaling pathway.

Experimental Workflow

Caption: Workflow for measuring Ifnb1 mRNA expression.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Detection of pTBK1 and p-p65 Following Gelsevirine Treatment via Western Blot

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gelsevirine, a natural alkaloid, has been identified as a potent inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway.[1][2] This pathway is crucial for the innate immune response to cytosolic DNA and is implicated in various inflammatory diseases.[1][3] Upon activation, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn phosphorylates several downstream targets, including the transcription factor NF-κB subunit p65.[1][3] Phosphorylation of p65 at Serine 536 is a key step in the activation of the canonical NF-κB pathway, leading to the transcription of pro-inflammatory genes.[4] Gelsevirine has been shown to suppress the phosphorylation of both TBK1 and p65, indicating its inhibitory effect on the STING/TBK1/NF-κB signaling axis.[1]

This document provides a detailed protocol for performing a Western blot to detect the phosphorylation status of TBK1 (pTBK1) and p65 (p-p65) in cells stimulated with an appropriate agonist following treatment with Gelsevirine.

Signaling Pathway

Gelsevirine inhibits the STING signaling pathway, thereby preventing the downstream phosphorylation of TBK1 and the subsequent activation of NF-κB through p65 phosphorylation.

Caption: Gelsevirine inhibits STING, preventing TBK1 and p65 phosphorylation.

Experimental Protocol: Western Blot for pTBK1 and p-p65

This protocol outlines the steps for cell culture, treatment, lysate preparation, and Western blot analysis.

Materials and Reagents

• Cell Lines: Appropriate cell line (e.g., RAW 264.7 macrophages, HEK293T cells)

• Cell Culture Media: DMEM or RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Gelsevirine: Stock solution in DMSO

• STING agonist: (e.g., 2'3'-cGAMP, poly(dA:dT))

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitor cocktails

• Protein Assay Reagent: BCA Protein Assay Kit

• Sample Buffer: 4x Laemmli sample buffer

• SDS-PAGE Gels: 10% polyacrylamide gels

• Transfer Buffer: Tris-glycine buffer with 20% methanol

• Membranes: PVDF or nitrocellulose membranes

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST)[5]

• Primary Antibodies:

  • Rabbit anti-phospho-TBK1 (Ser172)

  • Rabbit anti-TBK1

  • Rabbit anti-phospho-p65 (Ser536)

  • Rabbit anti-p65

  • Mouse anti-β-actin or anti-GAPDH (loading control)

• Secondary Antibodies:

  • HRP-conjugated anti-rabbit IgG

  • HRP-conjugated anti-mouse IgG

• Detection Reagent: Enhanced Chemiluminescence (ECL) substrate

• Imaging System: Chemiluminescence imager

Experimental Workflow

Caption: Western blot workflow for pTBK1 and p-p65 detection.

Step-by-Step Method

• Cell Seeding and Culture:

  • Seed cells in 6-well plates at a density that will allow them to reach 80-90% confluency on the day of the experiment.

  • Incubate overnight in a humidified incubator at 37°C with 5% CO₂.

• Gelsevirine Treatment and Stimulation:

  • Pre-treat the cells with varying concentrations of Gelsevirine (or vehicle control, e.g., DMSO) for a predetermined duration (e.g., 2-6 hours).[1]

  • Following pre-treatment, stimulate the cells with a STING agonist (e.g., 5 µg/mL 2'3'-cGAMP for 3 hours) to induce TBK1 and p65 phosphorylation.[1] Include an unstimulated vehicle control group.

• Cell Lysis and Protein Quantification:

  • Wash the cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold lysis buffer (containing protease and phosphatase inhibitors) to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (total cell lysate).

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add 4x Laemmli sample buffer to a final concentration of 1x.

  • Boil the samples at 95-100°C for 5 minutes.[5]

  • Load 20-40 µg of total protein per lane onto a 10% SDS-PAGE gel.[6]

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature with gentle agitation.[5]

  • Incubate the membrane with the primary antibody (e.g., anti-pTBK1 or anti-p-p65) diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in 5% BSA/TBST for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Prepare the ECL detection reagent according to the manufacturer's protocol.

  • Incubate the membrane with the ECL reagent for 1-5 minutes.

  • Capture the chemiluminescent signal using a digital imaging system.

  • To normalize the data, the membrane can be stripped and re-probed for total TBK1, total p65, and a loading control like β-actin or GAPDH.

Data Presentation

The band intensities from the Western blot images should be quantified using densitometry software (e.g., ImageJ). The signal for phosphorylated proteins should be normalized to the corresponding total protein and then to a loading control to account for any variations in protein loading.

Treatment Group	Gelsevirine (µM)	Stimulant	Normalized pTBK1/TBK1 Ratio	Normalized p-p65/p65 Ratio
Vehicle Control	0 (Vehicle)	-	(Baseline Value)	(Baseline Value)
Stimulated Control	0 (Vehicle)	+	(Value)	(Value)
Gelsevirine 1	(Concentration 1)	+	(Value)	(Value)
Gelsevirine 2	(Concentration 2)	+	(Value)	(Value)
Gelsevirine 3	(Concentration 3)	+	(Value)	(Value)

Troubleshooting and Key Considerations

• Phosphatase Inhibitors: It is critical to include phosphatase inhibitors in the lysis buffer to preserve the phosphorylation state of the target proteins.[5]

• Blocking Agent: BSA is generally recommended over milk for blocking when detecting phosphorylated proteins, as milk contains phosphoproteins that can lead to high background.[5]

• Antibody Specificity: Use antibodies that have been validated for their specificity to the phosphorylated form of the target protein.[7]

• Loading Controls: Always normalize the phosphorylated protein signal to the total protein and a loading control to ensure accurate quantification.[4]

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TBK1 recruitment to STING activates both IRF3 and NF-κB that mediate immune defense against tumors and viral infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 6. Western blot Protocol specific for NFkB p65 antibody (NBP1-96139): Novus Biologicals [novusbio.com]
• 7. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]

Application Note: A Validated LC-MS/MS Method for the Quantification of Gelsevirine in Biological Samples

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of gelsevirine (B199093) in biological matrices, such as plasma and whole blood. The protocol employs a straightforward sample preparation procedure, followed by rapid chromatographic separation and highly selective detection using multiple reaction monitoring (MRM). This method is suitable for pharmacokinetic studies, toxicological analysis, and other research applications requiring accurate measurement of gelsevirine concentrations.

Introduction

Gelsevirine is one of the principal oxindole (B195798) alkaloids isolated from the plant genus Gelsemium, which is known for its toxic and medicinal properties. Accurate quantification of gelsevirine in biological samples is crucial for understanding its pharmacokinetics, pharmacodynamics, and toxicological profile. This LC-MS/MS method provides the necessary sensitivity and selectivity for the reliable determination of gelsevirine in complex biological matrices.

Experimental

Materials and Reagents

• Gelsevirine reference standard

• Carbamazepine (B1668303) (Internal Standard, IS)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Human or rat plasma (K2EDTA)

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Standard Solutions

• Gelsevirine Stock Solution (1 mg/mL): Accurately weigh and dissolve gelsevirine reference standard in methanol.

• Carbamazepine (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve carbamazepine in methanol.

• Working Standard Solutions: Prepare serial dilutions of the gelsevirine stock solution with a 50:50 mixture of methanol and water to create calibration standards and quality control (QC) samples.

• IS Working Solution (100 ng/mL): Dilute the carbamazepine stock solution with methanol.

Sample Preparation: Protein Precipitation

• To 100 µL of the biological sample (plasma, whole blood, or tissue homogenate), add 20 µL of the IS working solution (100 ng/mL carbamazepine).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (initial conditions).

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography Parameters

Parameter	Value
Column	C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	10% B to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) - Tentative
Gelsevirine	353.2	109.1	35
Gelsevirine (Qualifier)	353.2	148.1	25
Carbamazepine (IS)	237.1	194.1	22

Note: Collision energies are instrument-dependent and may require optimization.

Method Validation

A full validation of this method should be performed according to regulatory guidelines (e.g., FDA or EMA). The following tables summarize the expected performance characteristics of the assay.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
LLOQ	1 ng/mL

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC	3	< 15%	85 - 115%	< 15%	85 - 115%
Mid QC	100	< 15%	85 - 115%	< 15%	85 - 115%
High QC	800	< 15%	85 - 115%	< 15%	85 - 115%

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Low QC	3	> 80%	85 - 115%
High QC	800	> 80%	85 - 115%

Visualizations

Caption: Experimental workflow for gelsevirine quantification.

Caption: Proposed metabolic pathways of gelsevirine.[1]

Conclusion

The described LC-MS/MS method provides a reliable and sensitive tool for the quantification of gelsevirine in biological samples. The simple protein precipitation extraction procedure and rapid chromatographic analysis make it suitable for high-throughput applications in research and development settings. The method meets typical validation criteria for bioanalytical assays, ensuring the generation of high-quality data for pharmacokinetic and toxicological assessments of gelsevirine.

References

• 1. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gelsevirine in a Cecal Ligation and Puncture (CLP) Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for utilizing Gelsevirine in a murine Cecal Ligation and Puncture (CLP) model of sepsis. The information presented is intended to guide researchers in designing and executing studies to evaluate the therapeutic potential of Gelsevirine in mitigating the systemic inflammatory response and organ damage associated with sepsis.

Introduction

Sepsis is a life-threatening organ dysfunction caused by a dysregulated host response to infection. The Cecal Ligation and Puncture (CLP) model is a widely used and clinically relevant animal model that mimics the pathophysiology of human septic peritonitis[1][2][3]. Gelsevirine, an alkaloid derived from Gelsemium elegans, has emerged as a potent anti-inflammatory agent. Recent studies have identified Gelsevirine as a specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway, which plays a critical role in the innate immune response to infection and tissue damage[4][5][6][7]. By targeting the STING pathway, Gelsevirine offers a promising therapeutic strategy to attenuate the excessive inflammation characteristic of sepsis[4][6][8].

Mechanism of Action: Gelsevirine as a STING Inhibitor

Gelsevirine exerts its anti-inflammatory effects by directly targeting the STING protein. Cytosolic DNA, released from pathogens or damaged host cells during sepsis, activates the cGAS-STING pathway. This leads to the production of type I interferons and other pro-inflammatory cytokines, contributing to the systemic inflammatory cascade[4][6].

Gelsevirine intervenes in this pathway through a dual mechanism[4][5][6][7]:

• Competitive Binding: Gelsevirine binds with high affinity to the cyclic dinucleotide (CDN)-binding pocket of STING. This competitive inhibition prevents the binding of the natural ligand, cyclic GMP-AMP (cGAMP), thereby locking STING in an inactive conformation[5][6].

• Promotion of Degradation: Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of the STING protein. This process is likely mediated by the recruitment of the E3 ubiquitin ligase TRIM21[4][5][6].

By inhibiting STING activation and promoting its degradation, Gelsevirine effectively dampens the downstream signaling cascade that leads to the production of inflammatory mediators.

Caption: Gelsevirine's dual-action mechanism on the STING signaling pathway.

Data Presentation

The following tables summarize the quantitative data from a representative study investigating the effects of Gelsevirine in a CLP-induced sepsis model in C57BL/6J mice. Gelsevirine (GS) was administered 5 hours post-CLP surgery[4].

Table 1: Survival Rate

Treatment Group	Dosage	Survival Rate (%)
Sham	-	100
CLP + Vehicle	-	~20
CLP + GS	10 mg/kg	~50
CLP + GS	20 mg/kg	~70

Table 2: Lung Injury and Inflammation (15 hours post-CLP)

Parameter	Sham	CLP + Vehicle	CLP + GS (10 mg/kg)	CLP + GS (20 mg/kg)
Lung Injury Score	Low	High	Moderately Reduced	Significantly Reduced
Lung Wet-to-Dry Ratio	Normal	Increased	Moderately Reduced	Significantly Reduced
BALF Protein (µg/mL)	Low	High	Moderately Reduced	Significantly Reduced
Serum IL-6 (pg/mL)	Low	High	Moderately Reduced	Significantly Reduced
Serum TNF-α (pg/mL)	Low	High	Moderately Reduced	Significantly Reduced

Table 3: Markers of Organ Dysfunction (15 hours post-CLP)

Parameter	Unit	Sham	CLP + Vehicle	CLP + GS (10 mg/kg)	CLP + GS (20 mg/kg)
BUN (Blood Urea Nitrogen)	mmol/L	Normal	Elevated	Moderately Reduced	Significantly Reduced
Creatinine	µmol/L	Normal	Elevated	Moderately Reduced	Significantly Reduced
AST (Aspartate Aminotransferase)	U/L	Normal	Elevated	Moderately Reduced	Significantly Reduced
ALT (Alanine Aminotransferase)	U/L	Normal	Elevated	Moderately Reduced	Significantly Reduced

Experimental Protocols

Cecal Ligation and Puncture (CLP) Model

This protocol describes a standardized procedure for inducing polymicrobial sepsis in mice. The severity of sepsis can be modulated by altering the ligation length and the needle gauge used for puncture[1][9].

Materials:

• C57BL/6 mice (2-month-old)[4]

• Anesthetic (e.g., isoflurane, or ketamine/xylazine cocktail)[1][10]

• Electric razor or depilatory cream

• Antiseptic solution (e.g., Betadine, 70% ethanol)

• Sterile surgical instruments (scissors, forceps, needle holder)

• 3-0 silk suture

• Sterile needles (e.g., 21-gauge for moderate-to-severe sepsis)[10]

• Wound clips or sutures for closure

• Warming pad

• Pre-warmed sterile saline (0.9%) for resuscitation

• Analgesic (e.g., buprenorphine)

Procedure:

• Anesthetize the mouse using an appropriate anesthetic protocol[1].

• Shave the abdomen and disinfect the surgical area with an antiseptic solution[10].

• Make a 1-2 cm midline incision through the skin and peritoneum to expose the abdominal cavity[10].

• Exteriorize the cecum, taking care to avoid damage to the mesenteric vessels[11].

• Ligate the cecum distal to the ileocecal valve. The percentage of cecum ligated determines the severity of sepsis (e.g., ligating 50-75% of the cecum induces moderate-to-severe sepsis)[10].

• Puncture the ligated cecum once or twice with a 21-gauge needle (through-and-through)[10].

• Gently squeeze the cecum to extrude a small amount of fecal material into the peritoneal cavity[10].

• Return the cecum to the abdominal cavity.

• Close the peritoneum and skin in layers using sutures or wound clips[1].

• Immediately administer 1 mL of pre-warmed sterile saline subcutaneously for fluid resuscitation[1].

• Administer a post-operative analgesic as per institutional guidelines[1].

• Place the mouse on a warming pad until it recovers from anesthesia.

• House the animals with free access to food and water and monitor closely.

• Sham control: Perform the same surgical procedure, including exteriorizing the cecum, but without ligation and puncture[11].

Gelsevirine Administration Protocol

Materials:

• Gelsevirine (purity >99%)

• Vehicle solution (e.g., sterile saline or as specified by the manufacturer)

Procedure:

• Prepare Gelsevirine solutions at the desired concentrations (e.g., 10 mg/kg and 20 mg/kg) in the appropriate vehicle[4].

• At 5 hours post-CLP surgery, administer the Gelsevirine solution or vehicle to the respective groups of mice[4].

• The route of administration should be consistent (e.g., intraperitoneal or intravenous injection).

• Continue to monitor the animals for survival and clinical signs of sepsis.

Assessment of Inflammatory Cytokines and Organ Damage

Procedure:

• At a predetermined time point (e.g., 15 hours post-CLP), euthanize the mice[4].

• Collect blood via cardiac puncture for serum separation.

• Perform peritoneal lavage to collect peritoneal fluid.

• Harvest organs (lungs, liver, kidneys) for histological analysis and biochemical assays.

• Measure serum levels of IL-6 and TNF-α using ELISA kits according to the manufacturer's instructions.

• Assess lung injury by calculating the wet-to-dry weight ratio and measuring total protein in bronchoalveolar lavage fluid (BALF)[4].

• Evaluate kidney and liver function by measuring serum levels of BUN, creatinine, AST, and ALT[4].

Experimental Workflow Visualization

References

• 1. Cecal Ligation Puncture Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Video: Cecal Ligation and Puncture-induced Sepsis as a Model To Study Autophagy in Mice [jove.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inducing Experimental Polymicrobial Sepsis by Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Sepsis modeling in mice: ligation length is a major severity factor in cecal ligation and puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Video: Evaluation of a Reliable Biomarker in a Cecal Ligation and Puncture-Induced Mouse Model of Sepsis [jove.com]
• 11. Current Protocols in Immunology: Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Gelsevirine Concentration for Effective STING Inhibition

This technical support center provides researchers, scientists, and drug development professionals with guidance on using Gelsevirine for effective STING inhibition. Find answers to frequently asked questions and troubleshooting tips for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Gelsevirine and how does it inhibit the STING pathway?

Gelsevirine (GS) is a novel, specific inhibitor of the STING (Stimulator of Interferon Genes) protein.[1][2] Its inhibitory mechanism is twofold:

• Competitive Binding: Gelsevirine binds with high affinity to the cyclic dinucleotide (CDN)-binding pocket of STING.[1][2] This competitive binding locks STING in an inactive, open conformation, preventing its activation by natural ligands like 2'3'-cGAMP.[1][2]

• Promotion of Degradation: Gelsevirine promotes the K48-linked ubiquitination of STING, leading to its degradation.[1][2] This process is likely mediated by the recruitment of the E3 ligase TRIM21.[1][3]

By inhibiting STING, Gelsevirine effectively blocks downstream signaling cascades, including the phosphorylation of TBK1 and IRF3, and the activation of NF-κB, thereby suppressing the production of type I interferons and other pro-inflammatory cytokines.[1][4]

Q2: What is the recommended concentration range for Gelsevirine in cell-based assays?

The optimal concentration of Gelsevirine is cell-type dependent. It is crucial to perform a dose-response curve to determine the ideal concentration for your specific cell line and experimental conditions.[5][6][7]

Based on published data, the half-maximal inhibitory concentration (IC50) values for Gelsevirine are:

Cell Line	IC50 Value (µM)
Raw264.7 (murine macrophage)	5.365
THP-1 (human monocytic)	0.766

Data sourced from: Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis.[1]

For initial experiments, a concentration of 10 µM has been shown to be effective in inhibiting STING activation in Raw264.7 cells.[1][4]

Q3: How should I prepare and store Gelsevirine?

For in vitro experiments, Gelsevirine is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. Further dilutions to the desired final concentrations should be made in the appropriate cell culture medium.

Q4: Is Gelsevirine cytotoxic?

Cytotoxicity should always be assessed in your specific cell line using a standard viability assay, such as an MTT or CellTox™ Green assay.[8][9][10] Studies have shown that at concentrations effective for STING inhibition (e.g., 5 to 20 µM), Gelsevirine did not exhibit apparent cytotoxicity in MEFs, L929, or THP-1 cells.[11]

Experimental Protocols

Protocol 1: Determination of Gelsevirine IC50 using RT-qPCR

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of Gelsevirine by measuring the mRNA expression of STING-dependent genes like IFNB1.

Materials:

• Target cells (e.g., Raw264.7 or THP-1)

• Gelsevirine

• STING agonist (e.g., 2'3'-cGAMP, ISD, or Poly(dA:dT))

• Cell culture reagents

• RNA extraction kit

• RT-qPCR reagents and instrument

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Pre-treatment with Gelsevirine: Pre-treat the cells with a range of Gelsevirine concentrations for 6 hours. Include a vehicle control (DMSO).

• STING Activation: Stimulate the cells with a STING agonist for 3 hours. For example, use 5 µg/ml of 2'3'-cGAMP.[1]

• RNA Extraction: Lyse the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

• RT-qPCR: Perform reverse transcription followed by quantitative PCR to measure the relative mRNA levels of target genes (e.g., Ifnb1, Cxcl10).[12] Normalize the expression to a housekeeping gene (e.g., Gapdh).

• Data Analysis: Calculate the IC50 value by plotting the log of Gelsevirine concentration against the normalized gene expression and fitting the data to a dose-response curve.

Protocol 2: Western Blot Analysis of STING Pathway Activation

This protocol is for assessing the effect of Gelsevirine on the phosphorylation of key proteins in the STING signaling pathway.

Materials:

• Target cells

• Gelsevirine

• STING agonist

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE and Western blotting equipment

• Primary antibodies (p-STING, STING, p-TBK1, TBK1, p-IRF3, IRF3, p-p65, p65) and a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Treat cells as described in Protocol 1 (steps 1-3). Stimulation times may need to be optimized to capture peak phosphorylation events (e.g., 30 minutes to 6 hours).[12]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using a chemiluminescent substrate and an imaging system.[13]

• Analysis: Quantify the band intensities to determine the ratio of phosphorylated to total protein.

Troubleshooting Guide

Issue	Possible Cause	Recommendation
No or weak inhibition of STING signaling	Suboptimal Gelsevirine concentration: The concentration used may be too low for the specific cell type.	Perform a dose-response experiment to determine the optimal inhibitory concentration for your cell line.
Ineffective STING activation: The STING agonist may not be working efficiently.	Verify the activity of your STING agonist. Ensure proper handling and storage. Consider trying a different agonist.
Incorrect timing of treatment and stimulation: The pre-incubation time with Gelsevirine or the stimulation time with the agonist may not be optimal.	Optimize the pre-incubation and stimulation times. A 6-hour pre-incubation with Gelsevirine followed by a 3-hour stimulation with a STING agonist has been shown to be effective.[1]
High cell death or cytotoxicity	Gelsevirine concentration is too high: The concentration of Gelsevirine may be toxic to the cells.	Perform a cytotoxicity assay (e.g., MTT, LDH, or CellTox™ Green) to determine the non-toxic concentration range for your cells.[8]
Solvent (DMSO) toxicity: High concentrations of the solvent can be toxic to cells.	Ensure the final DMSO concentration in the culture medium is low and consistent across all treatments, including the vehicle control.
Variability in results	Inconsistent cell health or density: Variations in cell passage number, confluency, or health can lead to inconsistent results.	Use cells within a consistent passage number range and ensure uniform seeding density. Monitor cell health regularly.
Pipetting errors: Inaccurate pipetting can lead to significant variability.	Use calibrated pipettes and proper pipetting techniques.

Visualizing Key Processes

To aid in understanding the experimental and biological processes, the following diagrams have been generated.

Caption: The cGAS-STING signaling pathway and points of Gelsevirine inhibition.

Caption: A generalized workflow for evaluating Gelsevirine's STING inhibitory activity.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Dose-response relationship in skin sensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. No-threshold dose-response curves for nongenotoxic chemicals: findings and applications for risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Use of the proportionality equations for analyses of dose-response curves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CellTox™ Green Cytotoxicity Assay | Cell Death Assay | Real Time Cytotoxicity [worldwide.promega.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. STING inhibitors target the cyclic dinucleotide binding pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Troubleshooting low signal intensity in Gelsevirine SPR experiments

This technical support center provides troubleshooting guidance for researchers encountering low signal intensity in Surface Plasmon Resonance (SPR) experiments involving Gelsevirine.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low signal intensity in Gelsevirine SPR experiments?

Low signal intensity in Gelsevirine SPR experiments can stem from several factors, including suboptimal ligand immobilization, low analyte concentration or activity, inappropriate buffer conditions, or issues with the SPR instrument itself.[1][2] It is also crucial to consider the specific nature of Gelsevirine as a small molecule and its interaction with the target protein.

Q2: How does the choice of sensor chip affect signal intensity for a small molecule like Gelsevirine?

The sensor chip surface chemistry is critical for a successful SPR experiment. For small molecule analysis, higher capacity sensor chips (like CM5 or those with a 3D dextran (B179266) matrix) are often recommended to maximize the number of immobilized ligand binding sites, thereby amplifying the binding signal of a small analyte like Gelsevirine.[1][3] Using a sensor chip with enhanced sensitivity can also help in detecting weak interactions.[1]

Q3: What is a typical binding affinity (Kd) for Gelsevirine, and how does this impact expected signal levels?

Published research has shown Gelsevirine binds to the human STING C-terminal domain (CTD) with a dissociation constant (Kd) of 27.6 μM.[4] This indicates a moderate to low affinity interaction. For such interactions, achieving a sufficient signal-to-noise ratio can be challenging and requires careful optimization of experimental parameters.

Q4: Can non-specific binding contribute to a perceived low signal?

While non-specific binding typically increases the overall signal, it can also mask the specific interaction, making it difficult to discern the true binding signal from the background.[5] If the specific signal is low, high non-specific binding can lead to a poor signal-to-noise ratio. Minimizing non-specific binding through buffer optimization (e.g., adding surfactants like Tween 20 or BSA) is essential.[5][6]

Troubleshooting Guide

Issue: Low or No Binding Response

This section provides a step-by-step guide to troubleshoot low signal intensity during your Gelsevirine SPR experiments.

1. Verify Ligand Immobilization and Activity:

• Problem: Insufficient or inactive immobilized ligand (e.g., STING protein) is a primary cause of low signal.[1]

• Troubleshooting Steps:

  • Confirm Immobilization Level: Ensure an adequate amount of ligand has been immobilized on the sensor surface. For small molecule analysis, higher ligand densities are generally preferred to maximize the signal.[6]

  • Check Ligand Activity: The immobilization process can sometimes denature the protein. If possible, perform a binding test with a known interaction partner to confirm the activity of the immobilized ligand.[5]

  • Optimize Immobilization Chemistry: The method of coupling the ligand to the sensor chip can impact its orientation and accessibility. Consider alternative immobilization strategies if the binding pocket is sterically hindered.[5]

2. Optimize Gelsevirine (Analyte) Concentration and Preparation:

• Problem: The concentration of Gelsevirine may be too low to generate a detectable signal, or the compound may have poor solubility in the running buffer.

• Troubleshooting Steps:

  • Increase Analyte Concentration: If the interaction is weak, a higher concentration of Gelsevirine may be needed to observe a significant binding response.[1][2]

  • Solubility Check: Ensure Gelsevirine is fully dissolved in the running buffer. The presence of precipitates can clog the instrument's fluidics and lead to artifacts.

  • Analyte Quality: Verify the purity and integrity of your Gelsevirine sample.

3. Refine Buffer and Running Conditions:

• Problem: The composition of the running buffer can significantly influence binding interactions.

• Troubleshooting Steps:

  • pH and Ionic Strength: Optimize the pH and salt concentration of the running buffer to ensure both the ligand and analyte are stable and the interaction is favored.[1]

  • Additives: Including a small amount of a non-ionic surfactant (e.g., 0.005% Tween 20) can help to reduce non-specific binding and improve signal quality.[6] Bovine Serum Albumin (BSA) can also be used as a blocking agent.[5]

  • Buffer Degassing: Always use freshly prepared and thoroughly degassed buffer to prevent the formation of air bubbles in the system, which can cause baseline instability.[2]

4. Instrument and Data Acquisition Settings:

• Problem: Incorrect instrument settings can lead to poor data quality.

• Troubleshooting Steps:

  • Flow Rate: Adjusting the flow rate can impact the observed binding kinetics. For interactions that may be mass transport limited, increasing the flow rate can sometimes improve the signal.[6]

  • Association/Dissociation Times: Ensure the association time is long enough to observe the binding event and the dissociation time is adequate to see the analyte unbind.[2]

Experimental Protocols & Data

Hypothetical Gelsevirine-STING SPR Experiment

This protocol outlines a general procedure for analyzing the interaction between Gelsevirine and the STING protein using SPR.

1. Ligand Immobilization (STING Protein):

• Sensor Chip: CM5 sensor chip.
• Immobilization Chemistry: Amine coupling.
• Procedure:

• Activate the sensor surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.
• Inject the STING protein (e.g., at 20 µg/mL in 10 mM sodium acetate, pH 5.0) over the activated surface.
• Deactivate any remaining active esters with a 1 M ethanolamine-HCl solution.

2. Analyte Injection (Gelsevirine):

• Running Buffer: HBS-EP+ (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20).
• Gelsevirine Concentrations: Prepare a serial dilution of Gelsevirine in the running buffer (e.g., ranging from 1 µM to 100 µM).
• Injection: Inject each concentration over the immobilized STING surface and a reference flow cell (deactivated surface) for a specified contact time (e.g., 120 seconds), followed by a dissociation phase with running buffer.

3. Regeneration:

• Regeneration Solution: A short pulse of a low pH solution (e.g., 10 mM Glycine-HCl, pH 2.5) or a high salt concentration, depending on the nature of the interaction. The ideal regeneration solution should remove the bound analyte without denaturing the ligand.[5][6]

Data Presentation

Table 1: Recommended Parameter Ranges for Gelsevirine SPR

Parameter	Recommended Range	Rationale
Ligand Density (STING)	5,000 - 15,000 RU	Higher density maximizes the signal for small molecule analytes.
Gelsevirine Concentration	0.1 x Kd to 10 x Kd	A wide concentration range is needed to accurately determine binding kinetics.
Flow Rate	30 - 100 µL/min	Higher flow rates can minimize mass transport effects.[6]
Association Time	60 - 180 seconds	Should be sufficient to approach steady-state binding.
Dissociation Time	120 - 600 seconds	Long enough to observe a significant portion of the dissociation phase.
Running Buffer Additive	0.005% - 0.05% Tween 20	Reduces non-specific hydrophobic interactions.[6]

Visualizations

Signaling Pathway and Experimental Workflow

Below is a diagram illustrating the troubleshooting workflow for low signal intensity in SPR experiments.

Caption: Troubleshooting workflow for low signal intensity in SPR.

References

• 1. Troubleshooting and Optimization Tips for SPR Experiments - Creative Proteomics [creative-proteomics.com]
• 2. knowledge.kactusbio.com [knowledge.kactusbio.com]
• 3. bio-rad.com [bio-rad.com]
• 4. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 5. bitesizebio.com [bitesizebio.com]
• 6. nicoyalife.com [nicoyalife.com]

How to improve Gelsevirine solubility for in vivo administration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gelsevirine. The focus is on addressing the challenges of its low aqueous solubility to facilitate successful in vivo administration.

Frequently Asked Questions (FAQs)

Q1: What is Gelsevirine and why is its solubility a concern for in vivo studies?

A1: Gelsevirine is a monoterpenoid indole (B1671886) alkaloid isolated from plants of the genus Gelsemium. It has been identified as a potent and specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway, making it a promising candidate for research in inflammatory diseases and sepsis.[1] However, like many alkaloids, Gelsevirine is a lipophilic molecule with presumed poor water solubility, which can lead to low and variable oral bioavailability, hindering its therapeutic application and complicating the interpretation of in vivo experimental results.

Q2: Has the aqueous solubility or LogP of Gelsevirine been experimentally determined?

Q3: What are the general approaches to improve the solubility of poorly soluble compounds like Gelsevirine?

A3: Several strategies can be employed to enhance the solubility of poorly water-soluble drugs for in vivo administration. These can be broadly categorized as:

• Co-solvents: Using a mixture of a primary solvent (usually water) with one or more water-miscible organic solvents to increase the drug's solubility.

• pH Adjustment: For ionizable compounds, adjusting the pH of the vehicle can significantly increase solubility.

• Surfactants: Using surfactants to form micelles that can encapsulate the hydrophobic drug molecules, increasing their apparent solubility in aqueous media.

• Complexation: Employing complexing agents, such as cyclodextrins, to form inclusion complexes with the drug, thereby enhancing its solubility.

• Lipid-based Formulations: Dissolving or suspending the drug in lipids, oils, or self-emulsifying drug delivery systems (SEDDS) to improve absorption.

• Particle Size Reduction: Decreasing the particle size of the drug through techniques like micronization or nanosuspension increases the surface area for dissolution.

Troubleshooting Guide: Improving Gelsevirine Solubility for In Vivo Administration

Issue 1: Gelsevirine precipitates out of solution upon preparation or administration.

This is a common challenge with poorly soluble compounds when a simple aqueous vehicle is used.

Solutions:

• Co-solvent Systems: Based on formulations used for the related Gelsemium alkaloid, Gelsemine, a multi-component co-solvent system is a promising approach.[2][3]

• Cyclodextrin Complexation: Hydroxypropyl-β-cyclodextrin (HP-β-CD) has been successfully used to improve the solubility and oral bioavailability of Koumine (B8086292), another Gelsemium alkaloid.[4][5]

• Aqueous Suspension: For oral administration, a simple suspension in an aqueous vehicle with a suspending agent can be effective. This has been used for Koumine.[5]

Formulation Strategy	Vehicle Components	Suitability
Co-solvent System	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	Intravenous, Intraperitoneal, Oral
Cyclodextrin Complex	Gelsevirine:HP-β-CD inclusion complex in water	Oral, Parenteral
Aqueous Suspension	0.1% Sodium Carboxymethylcellulose (CMC-Na) in deionized water	Oral

Issue 2: Low or inconsistent bioavailability observed in pharmacokinetic studies.

This often points to dissolution rate-limited absorption in the gastrointestinal tract for oral formulations.

Solutions:

• Lipid-Based Formulations: These can enhance lymphatic transport and bypass the hepatic first-pass metabolism, which can be significant for some alkaloids.

• Solid Dispersions: Creating a solid dispersion of Gelsevirine in a hydrophilic polymer can improve its dissolution rate.

• Particle Size Reduction: Micronization or creating a nanosuspension of Gelsevirine can significantly increase its surface area and, consequently, its dissolution velocity.

Formulation Approach	Key Excipients	Mechanism of Bioavailability Enhancement
Lipid-Based Formulation	Oils (e.g., corn oil), surfactants (e.g., Tween 80), co-solvents (e.g., PEG300)	Improved dissolution and absorption via micelle formation and lymphatic uptake.
Solid Dispersion	Polymers (e.g., PVP, PEG)	Maintains the drug in an amorphous, higher-energy state, leading to faster dissolution.
Nanosuspension	Stabilizers (e.g., surfactants, polymers)	Increased surface area leads to a higher dissolution rate.

Experimental Protocols

Protocol 1: Preparation of a Co-solvent Formulation (Based on Gelsemine Formulation)

• Weigh the required amount of Gelsevirine.

• Dissolve the Gelsevirine in DMSO.

• Sequentially add PEG300, Tween-80, and finally, saline, ensuring the solution remains clear after each addition.

• If precipitation occurs, gentle warming or sonication may be used to aid dissolution.[2]

• Visually inspect the final solution for any undissolved particles before administration.

Protocol 2: Preparation of a Gelsevirine-Cyclodextrin Inclusion Complex (Adapted from Koumine Formulation)

• Prepare an aqueous solution of hydroxypropyl-β-cyclodextrin (HP-β-CD).

• Prepare a concentrated solution of Gelsevirine in a suitable organic solvent (e.g., ethanol).

• Slowly add the Gelsevirine solution to the HP-β-CD solution while stirring continuously.

• Remove the organic solvent by evaporation under reduced pressure.

• The resulting aqueous solution can be used directly, or the complex can be lyophilized to a powder and reconstituted in water before use.

Mandatory Visualizations

Gelsevirine's Target: The STING Signaling Pathway

Gelsevirine has been identified as a specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway. Understanding this pathway is crucial for interpreting the pharmacological effects of Gelsevirine.

Caption: The cGAS-STING signaling pathway and the inhibitory action of Gelsevirine.

Experimental Workflow: Selecting a Formulation Strategy

The following workflow provides a systematic approach to developing a suitable in vivo formulation for Gelsevirine.

Caption: A decision workflow for developing an in vivo formulation for Gelsevirine.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Gelsemine | Antioxidant | TargetMol [targetmol.com]
• 4. Enhanced oral bioavailability of koumine by complexation with hydroxypropyl-β-cyclodextrin: preparation, optimization, ex vivo and in vivo characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Gelsevirine not inhibiting cytokine expression what to check

This guide provides troubleshooting advice for researchers encountering a lack of cytokine expression inhibition when using Gelsevirine in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the known signaling pathways inhibited by Gelsevirine to reduce cytokine expression?

A1: Gelsevirine is known to inhibit pro-inflammatory cytokine expression primarily through two key signaling pathways:

• The cGAS-STING Pathway: Gelsevirine is a specific inhibitor of the Stimulator of Interferon Genes (STING) protein.[1][2][3] It binds directly to STING, preventing its activation and promoting its degradation through K48-linked ubiquitination.[3][4] This action effectively blunts the downstream production of type I interferons and other inflammatory cytokines that are typically induced by cytosolic DNA.[1][4]

• The JAK2-STAT3 Pathway: In specific cell types, such as microglia, Gelsevirine has been shown to directly bind to and inhibit Janus kinase 2 (JAK2).[5] This prevents the phosphorylation and activation of the downstream transcription factor STAT3, leading to reduced expression of inflammatory genes.[5]

Q2: My Gelsevirine treatment is not reducing cytokine levels. What are the primary areas I should investigate?

A2: If you are not observing the expected inhibitory effect, the issue likely falls into one of three categories:

• Compound Integrity and Handling: Problems with the Gelsevirine compound itself, such as its solubility, stability in your specific cell culture media, or degradation during storage.

• Experimental Design: A mismatch between your experimental setup (cell type, stimulus) and the known mechanisms of Gelsevirine action.

• Cytokine Measurement Assay: Technical issues with the method used to quantify cytokines, including sample handling, storage, and assay sensitivity.

Q3: What concentration of Gelsevirine is effective?

A3: The effective concentration of Gelsevirine can vary depending on the cell type and experimental conditions. Published studies have shown inhibitory effects in vitro at concentrations around 10 µM.[4][6] However, it is crucial to perform a dose-response curve (e.g., 1 µM to 50 µM) in your specific system to determine the optimal, non-toxic concentration.

Q4: How long should I pre-treat my cells with Gelsevirine before adding a stimulus?

A4: Pre-incubation time is a critical parameter. Studies have successfully used pre-treatment times of around 6 hours before stimulating cells with an agonist.[4][6] This allows sufficient time for the compound to enter the cells and engage with its molecular targets. This timing may require optimization for your specific cell line and experimental goals.

Troubleshooting Guide

If you are not observing inhibition of cytokine expression with Gelsevirine, follow these steps to diagnose the potential issue.

Step 1: Verify Compound Integrity and Bioactivity

Question: How can I confirm that my Gelsevirine compound is soluble, stable, and active in my experimental setup?

Answer: It is essential to rule out problems with the compound itself.

• Check Solubility: Gelsevirine, like many natural compounds, may have limited solubility in aqueous solutions. Visually inspect your stock solution and final culture media for any precipitation. Consider using a low percentage of DMSO to prepare high-concentration stock solutions, ensuring the final DMSO concentration in your culture is non-toxic to your cells (typically <0.1%).

• Assess Stability: The compound may degrade in the incubator under culture conditions (37°C, CO2). The stability of Gelsevirine in your specific media can be assessed over your experimental time course (e.g., 24-72 hours) by recovering the media and analyzing the concentration of the parent compound using techniques like LC-MS/MS.[7]

• Perform a Positive Control: Use an experimental system where Gelsevirine's effect is well-documented. For example, use a macrophage cell line like RAW 264.7, pre-treat with Gelsevirine, stimulate with a STING agonist like 2'3'-cGAMP, and measure the expression of a target gene such as Ifnb1 (Interferon beta 1) via RT-qPCR.[4][6] A lack of inhibition in this validated setup points strongly to a problem with your Gelsevirine stock.

Step 2: Review the Experimental Design

Question: Could my choice of cell type, inflammatory stimulus, or target cytokine be the reason I'm not seeing an effect?

Answer: Yes, the biological context is critical. Gelsevirine's inhibitory action is specific to the pathways it targets.

• Appropriate Stimulus: Gelsevirine's primary mechanisms involve inhibiting the STING and JAK2 pathways. Therefore, the stimulus you use must activate one of these pathways.

  • To target the STING pathway: Use STING agonists such as 2'3'-cGAMP, interferon stimulatory DNA (ISD), or poly(dA:dT).[2][3][4]

  • To target the JAK2-STAT3 pathway: Use stimuli known to activate this pathway in your cell type, such as specific cytokines or conditioned media from stressed cells.[5]

  • If you are using a stimulus like TNF-α or IL-1β that primarily signals through other pathways (e.g., canonical NF-κB or MAPK pathways independent of STING/JAK2), you may not observe a strong inhibitory effect from Gelsevirine.[8][9]

• Relevant Cell Type: Ensure your chosen cell type expresses the necessary molecular targets. Most immune cells express STING. The JAK2-STAT3 inhibitory effect has been specifically demonstrated in microglia.[5] Verify the expression of STING or JAK2 in your cell line if it is not a standard immunology model.

• Target Cytokine: The cytokines you are measuring should be downstream of the STING or JAK2-STAT3 pathways. STING activation robustly induces Type I interferons (IFN-α/β) and other cytokines like IL-6 and CXCL10.[6] If you are measuring a cytokine that is not a primary output of these pathways, you may not see inhibition.

Step 3: Scrutinize the Cytokine Measurement Assay

Question: My compound and experimental design seem correct, but I'm still not seeing cytokine inhibition. Could my measurement technique be the problem?

Answer: Absolutely. The methods used for sample collection, storage, and analysis are common sources of error in cytokine quantification.[10][11]

• Sample Handling and Storage:

  • Processing Time: Process samples quickly after collection. Leukocytes in blood samples can continue to secrete or consume cytokines ex vivo.[11]

  • Storage Temperature: Store supernatants/plasma/serum at -80°C.[10] Cytokines have short half-lives and can degrade even at -20°C.[11]

  • Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles, as they can significantly degrade most cytokines.[11][12] Aliquot your samples upon initial collection.

• Assay Sensitivity and Range:

  • Low Concentrations: Cytokines are often present at very low concentrations (pg/mL range).[11] Ensure your assay (e.g., ELISA, Luminex) has a limit of detection low enough to accurately measure the levels produced in your system.[12]

  • Dynamic Range: If the stimulus induces a very strong cytokine response, the measurements may be above the upper limit of quantification for your assay. This can mask subtle inhibitory effects. You may need to dilute your samples, but be aware that this can also dilute out matrix effects.[10]

• Matrix Effects: Components in your sample (e.g., cell culture media additives, serum, soluble cytokine receptors) can interfere with antibody binding in immunoassays, leading to inaccurate results.[13] If you suspect matrix effects, perform a spike-and-recovery experiment to validate your assay for your specific sample type.[13]

Summary and Methodologies

Troubleshooting Checklist

The table below summarizes the key areas to investigate when Gelsevirine fails to inhibit cytokine expression.

Category	Potential Problem	Recommended Check	Expected Outcome / Next Step
Compound	Poor solubility or precipitation	Visually inspect stock and working solutions. Test solubility in media at 37°C.	If precipitation occurs, try a different solvent system or preparation method.
Degradation in media or storage	Analyze compound stability via LC-MS/MS over the experiment's duration.	If degradation is significant, shorten experiment time or prepare fresh solutions.
Lack of bioactivity	Perform a positive control experiment (e.g., RAW 264.7 cells + cGAMP).	If the positive control fails, obtain a new batch of the compound.
Experimental Design	Inappropriate inflammatory stimulus	Verify that the stimulus activates the STING or JAK2-STAT3 pathway.	Switch to a known STING agonist (e.g., 2'3'-cGAMP) or a JAK2 activator.
Unresponsive cell type	Confirm expression of STING and/or JAK2 in the chosen cell line via Western blot or RT-qPCR.	Switch to a cell line known to be responsive (e.g., THP-1, RAW 264.7).
Incorrect timing or dosage	Perform a full dose-response and time-course experiment.	Identify the optimal concentration and pre-treatment time for your system.
Assay & Measurement	Sample degradation	Review sample collection, handling, and storage protocols. Aliquot samples to avoid freeze-thaw cycles.	Implement best practices: rapid processing, -80°C storage, single-use aliquots.
Assay sensitivity is too low	Check the assay's limit of detection against expected cytokine levels.	Use a high-sensitivity assay kit or a different detection method (e.g., RT-qPCR for mRNA).
Assay interference (matrix effects)	Perform a spike-and-recovery experiment with your sample matrix.	If recovery is poor (<80% or >120%), dilute samples or consult the assay manufacturer.

Experimental Protocols

Protocol 1: Positive Control for Gelsevirine Bioactivity via RT-qPCR

This protocol validates the activity of Gelsevirine by measuring its ability to inhibit the expression of an interferon-stimulated gene (Ifnb1) in response to a STING agonist.

• Cell Plating: Seed RAW 264.7 macrophage cells in a 12-well plate at a density that will result in 80-90% confluency the next day.

• Gelsevirine Pre-treatment: The following day, treat the cells with vehicle (e.g., 0.1% DMSO) or Gelsevirine (e.g., at 1, 5, 10, and 20 µM) for 6 hours in a 37°C incubator.

• Stimulation: After the pre-treatment period, add the STING agonist 2'3'-cGAMP to a final concentration of 5 µg/mL. Leave one set of vehicle- and Gelsevirine-treated wells unstimulated as negative controls.

• Incubation: Return the plate to the incubator for 3 hours.[6]

• RNA Extraction: Lyse the cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit) according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• RT-qPCR: Perform quantitative PCR using SYBR Green master mix and primers specific for mouse Ifnb1 and a housekeeping gene (e.g., Actb or Gapdh).

• Analysis: Calculate the relative expression of Ifnb1 using the ΔΔCt method. A functional Gelsevirine compound should show a dose-dependent decrease in cGAMP-induced Ifnb1 mRNA levels.

Protocol 2: Western Blot for Inhibition of STING Pathway Activation

This protocol assesses if Gelsevirine is inhibiting the phosphorylation of TBK1, a key kinase downstream of STING.

• Cell Treatment: Plate and treat cells (e.g., THP-1 or RAW 264.7) with vehicle or Gelsevirine followed by a STING agonist as described in Protocol 1, steps 1-4.

• Cell Lysis: After stimulation, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Prepare samples for SDS-PAGE by adding Laemmli sample buffer and boiling for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane, separate by SDS-PAGE, and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody against phospho-TBK1 (Ser172) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop the blot using an ECL substrate.

• Stripping and Re-probing: Strip the membrane and re-probe for total TBK1 and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

• Analysis: Quantify band intensities. A successful experiment will show a reduced ratio of phospho-TBK1 to total TBK1 in the Gelsevirine-treated samples compared to the vehicle-treated, stimulated samples.[4]

Visualizations

Signaling Pathways Targeted by Gelsevirine

Caption: Gelsevirine's dual inhibitory mechanisms on cytokine signaling.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting Gelsevirine experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Regulation of NF-κB by TNF Family Cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of MAPK/MNK1 signaling in virus replication - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Conceptual and methodological issues relevant to cytokine and inflammatory marker measurements in clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biocompare.com [biocompare.com]
• 12. sanguinebio.com [sanguinebio.com]
• 13. biocompare.com [biocompare.com]

Preventing Gelsevirine degradation in experimental solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of Gelsevirine in experimental solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Gelsevirine?

A1: Solid Gelsevirine should be stored at -20°C for long-term stability.[1][2] When stored under these conditions, it is expected to be stable for at least four years.[1]

Q2: What solvents can be used to dissolve Gelsevirine?

A2: Gelsevirine is sparingly soluble in methanol (B129727) (1-10 mg/ml) and soluble in DMSO.[1][2] For biological assays, it is common to prepare a concentrated stock solution in DMSO.

Q3: How should I prepare a stock solution of Gelsevirine?

A3: It is recommended to prepare a concentrated stock solution in a high-purity, anhydrous solvent such as DMSO. This stock solution should then be stored at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. For aqueous experimental solutions, the DMSO stock should be diluted to the final working concentration immediately before use.

Q4: What are the general signs of Gelsevirine degradation in my experimental solution?

A4: Signs of degradation can include a decrease in the expected biological activity, the appearance of unknown peaks in chromatographic analyses (e.g., HPLC, LC-MS), or a visible change in the color or clarity of the solution.

Troubleshooting Guide

Q1: I observed precipitation in my aqueous experimental buffer after adding Gelsevirine from a DMSO stock. What should I do?

A1: This is likely due to the low aqueous solubility of Gelsevirine.

• Possible Cause: The final concentration of Gelsevirine in the aqueous buffer exceeds its solubility limit. The percentage of DMSO in the final solution may be too low to maintain solubility.

• Suggested Solution:

  • Decrease the final concentration of Gelsevirine.

  • Increase the percentage of DMSO in the final solution, ensuring it remains compatible with your experimental system (typically ≤ 0.5%).

  • Consider using a surfactant or other solubilizing agent, after validating its compatibility with your assay.

Q2: My Gelsevirine-containing solution seems to be losing its biological activity over a short period. What could be the cause?

A2: Loss of activity often points to chemical degradation.

• Possible Causes:

  • pH Instability: The pH of your experimental buffer may be promoting hydrolysis or other degradation reactions.

  • Oxidation: Gelsevirine, as a complex alkaloid, may be susceptible to oxidation from dissolved oxygen or exposure to air.

  • Photodegradation: Exposure to light, especially UV light, can degrade sensitive organic compounds.

• Suggested Solutions:

  • pH Optimization: If possible, adjust the pH of your buffer. Perform a pilot stability study to determine the optimal pH range for your experiments (see Experimental Protocols section).

  • Use of Antioxidants: Consider adding a small amount of an antioxidant like ascorbic acid or butylated hydroxytoluene (BHT) to your stock solution or experimental buffer.[3][4] The choice and concentration of the antioxidant must be validated for compatibility with your experiment.

  • Light Protection: Prepare and store Gelsevirine solutions in amber vials or tubes wrapped in aluminum foil to protect them from light.

  • De-gas Buffers: For sensitive experiments, de-gas your aqueous buffers to remove dissolved oxygen before adding Gelsevirine.

Q3: I see extra peaks in my HPLC/LC-MS analysis of a Gelsevirine sample. How can I confirm if these are degradation products?

A3: The appearance of new peaks is a strong indicator of degradation or impurities.

• Suggested Approach:

  • Analyze a Fresh Sample: Prepare a fresh solution of Gelsevirine from solid and analyze it immediately to establish a baseline chromatogram.

  • Forced Degradation Study: To tentatively identify which peaks correspond to degradation products, you can perform a forced degradation study. Expose Gelsevirine solutions to harsh conditions (e.g., strong acid, strong base, high temperature, UV light, or an oxidizing agent like hydrogen peroxide) for a short period. The peaks that increase under these conditions are likely degradation products.

  • Mass Spectrometry: Utilize mass spectrometry (MS) to analyze the mass-to-charge ratio of the new peaks.[5] This can help in proposing the chemical structures of the degradation products by identifying molecular weight changes corresponding to reactions like hydrolysis, oxidation, or demethylation.

Data Presentation

Table 1: Properties of Gelsevirine

Property	Value	Source
Molecular Formula	C₂₁H₂₄N₂O₃	[1]
Molecular Weight	352.4 g/mol	[1]
Purity	≥98%	[1][2]
Formulation	Solid	[1]
Storage (Solid)	-20°C	[1][2]
Stability (Solid)	≥ 4 years at -20°C	[1]
Solubility	Sparingly soluble in Methanol (1-10 mg/ml), Soluble in DMSO	[1][2]

Table 2: Illustrative Example of a Gelsevirine pH Stability Study

Note: The following data is illustrative and intended as an example of how to present stability data. Actual stability will depend on specific experimental conditions.

pH of Buffer	Temperature	Incubation Time (hours)	% Gelsevirine Remaining (HPLC)
4.0	25°C	24	95%
7.4	25°C	24	88%
9.0	25°C	24	75%
7.4	4°C	24	98%
7.4	37°C	24	70%

Experimental Protocols

Protocol 1: Preparation of Gelsevirine Stock Solution

• Objective: To prepare a 10 mM stock solution of Gelsevirine in DMSO.

• Materials:

  • Gelsevirine (solid, MW: 352.4 g/mol )

  • Anhydrous, high-purity DMSO

  • Calibrated analytical balance

  • Amber microcentrifuge tubes or vials

• Procedure:

  • Equilibrate the Gelsevirine vial to room temperature before opening to prevent moisture condensation.

  • Weigh out 3.52 mg of Gelsevirine on a calibrated balance.

  • Transfer the solid to a sterile amber vial.

  • Add 1.0 mL of anhydrous DMSO to the vial.

  • Vortex or sonicate gently until the solid is completely dissolved.

  • Aliquot the stock solution into smaller volumes (e.g., 20 µL) in amber microcentrifuge tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Basic Stability Assessment of Gelsevirine in an Aqueous Buffer

• Objective: To assess the stability of Gelsevirine in a specific experimental buffer over time.

• Materials:

  • 10 mM Gelsevirine stock solution in DMSO

  • Experimental aqueous buffer (e.g., PBS, pH 7.4)

  • HPLC or LC-MS system with a suitable column (e.g., C18)

  • Incubator or water bath set to the experimental temperature

• Procedure:

  • Prepare a working solution of Gelsevirine in your experimental buffer at the desired final concentration (e.g., 10 µM). Ensure the final DMSO concentration is low and consistent across samples.

  • Immediately after preparation (t=0), take a sample and inject it into the HPLC/LC-MS system to determine the initial peak area of Gelsevirine.

  • Incubate the remaining solution at your experimental temperature, protected from light.

  • At subsequent time points (e.g., 2, 4, 8, 24 hours), withdraw additional samples and analyze them by HPLC/LC-MS.

  • Calculate the percentage of Gelsevirine remaining at each time point relative to the t=0 sample.

  • Plot the percentage of remaining Gelsevirine versus time to determine its stability under your specific conditions. Chromatographic methods are crucial for separating and quantifying degradation products.[5]

Visualizations

Caption: Hypothetical degradation pathways for Gelsevirine.

Caption: Troubleshooting workflow for Gelsevirine experiments.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Gelsevirine supplier | CAS No : 38990-03-3| AOBIOUS [aobious.com]
• 3. The Role of Antioxidants in the Interplay between Oxidative Stress and Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antioxidant Therapy in Oxidative Stress-Induced Neurodegenerative Diseases: Role of Nanoparticle-Based Drug Delivery Systems in Clinical Translation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijmr.net.in [ijmr.net.in]

Troubleshooting inconsistent results with Gelsevirine treatment in cell culture

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Gelsevirine in cell culture experiments. Inconsistent results can arise from a variety of factors, and this guide aims to provide a structured approach to identifying and resolving these issues.

Troubleshooting Guide

Issue 1: Reduced or No Effect of Gelsevirine Treatment

Q: My cells are showing a minimal or no response to Gelsevirine treatment compared to published data. What are the possible causes?

A: Several factors could contribute to a lack of response. Consider the following:

• Cell Line Specificity: The primary target of Gelsevirine is the STING (Stimulator of Interferon Genes) protein.[1][2][3][4] Different cell lines may have varying endogenous expression levels of STING. We recommend verifying the STING expression in your cell line via Western blot or qPCR.

• Compound Integrity and Solubility: Ensure your Gelsevirine stock is properly stored and has not degraded. Gelsevirine is typically dissolved in a solvent like DMSO.[5] Prepare fresh dilutions for each experiment and ensure complete solubilization. Poor solubility can lead to lower effective concentrations.

• Treatment Conditions: The timing and duration of Gelsevirine treatment are critical. Most studies involve a pre-treatment with Gelsevirine before stimulation with a STING agonist.[3] Review your protocol and compare it with established methods.

• Mycoplasma Contamination: Mycoplasma contamination can alter cellular responses and metabolism, potentially impacting the experimental outcome.[6][7] Regularly test your cell cultures for mycoplasma.

Issue 2: High Cell Death or Cytotoxicity

Q: I'm observing significant cell death after treating with Gelsevirine. Is this expected?

A: While Gelsevirine is generally used for its therapeutic effects, high concentrations can induce cytotoxicity.

• Concentration Optimization: It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration of Gelsevirine for your specific cell line.[5] Studies have shown that while concentrations up to 1280 µM may not affect the viability of cell lines like RAW264.7 and THP-1, primary hepatocytes and neurons can exhibit cytotoxicity at concentrations greater than 160 µM.[3]

• Solvent Toxicity: The vehicle used to dissolve Gelsevirine (e.g., DMSO) can be toxic to cells at higher concentrations. Ensure the final solvent concentration in your culture media is minimal and consistent across all experimental groups, including vehicle controls.

• Cell Health: Unhealthy cells are more susceptible to the cytotoxic effects of any treatment. Ensure your cells are in the logarithmic growth phase and have high viability before starting the experiment.[8]

Issue 3: Inconsistent Results Between Experiments

Q: I am getting variable results with Gelsevirine treatment from one experiment to the next. How can I improve reproducibility?

A: Inconsistent results are a common challenge in cell culture experiments. Here are some key areas to focus on:

• Cell Passage Number: The characteristics of cell lines can change over time with increasing passage numbers.[8] This can include alterations in protein expression, such as STING. It is advisable to use cells within a consistent and low passage number range for all experiments.

• Reagent Consistency: Use the same lot of Gelsevirine, media, serum, and other critical reagents for a set of related experiments to minimize variability.

• Standardized Protocols: Adhere strictly to a detailed, written protocol for all experiments.[9] This includes cell seeding density, treatment times, and all subsequent assay steps.

• Cell Line Authentication: Incorrect or cross-contaminated cell lines are a major source of irreproducible data.[10] Periodically authenticate your cell lines using methods like STR profiling.

Quantitative Data Summary

The following tables summarize key quantitative data from published studies on Gelsevirine treatment in various cell lines.

Table 1: Effective Concentrations of Gelsevirine

Cell Line	Agonist (Concentration)	Gelsevirine Pre-treatment	Observed Effect	Reference
RAW264.7	2'3'-cGAMP (5 µg/ml)	10 µM for 6 hrs	Inhibition of Ifnb1, Cxcl10, and Il6 mRNA expression	[3]
THP-1	2'3'-cGAMP (5 µg/ml)	10 µM for 6 hrs	Inhibition of IFNB1, CXCL10, and IL6 mRNA expression	[3]
BV2 microglia	Conditioned medium	Not specified	Downregulation of JAK2-STAT3 signaling pathway	[11]

Table 2: Gelsevirine Cytotoxicity

Cell Line	Gelsevirine Concentration	Treatment Duration	Viability	Reference
RAW264.7	10-1280 µM	24 hrs	No significant change	[3]
THP-1	10-1280 µM	24 hrs	No significant change	[3]
Primary Hepatocytes	>160 µM	24 hrs	Robust cytotoxicity	[3]
Primary Neurons	>160 µM	24 hrs	Robust cytotoxicity	[3]

Experimental Protocols

Protocol 1: Determination of Optimal Gelsevirine Concentration

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Gelsevirine Dilution: Prepare a series of Gelsevirine dilutions in your complete cell culture medium. It is advisable to perform a broad range of concentrations initially (e.g., 0.1 µM to 100 µM) and then a narrower range based on the initial results.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of Gelsevirine. Include a vehicle control (medium with the same concentration of solvent used to dissolve Gelsevirine).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24 hours).

• Viability Assay: Assess cell viability using a standard method such as MTT, XTT, or a live/dead cell staining kit.

• Data Analysis: Plot cell viability against Gelsevirine concentration to determine the concentration that causes a 50% reduction in viability (IC50). The optimal working concentration should be well below the IC50.

Protocol 2: Gelsevirine Treatment and STING Pathway Activation

• Cell Seeding: Seed cells (e.g., RAW264.7 macrophages) in appropriate culture vessels (e.g., 6-well plates).

• Gelsevirine Pre-treatment: Once the cells have adhered and reached the desired confluency, replace the medium with fresh medium containing the optimized, non-toxic concentration of Gelsevirine. Incubate for the desired pre-treatment time (e.g., 6 hours).[3]

• STING Agonist Stimulation: Add a STING agonist such as 2'3'-cGAMP (e.g., 5 µg/ml) directly to the medium containing Gelsevirine.[3]

• Incubation: Incubate for the time required for the desired downstream analysis (e.g., 3 hours for gene expression analysis, 24 hours for cytokine protein analysis).[3]

• Downstream Analysis: Harvest cells or supernatant for analysis, such as qPCR for gene expression, ELISA for cytokine secretion, or Western blotting for protein phosphorylation.

Visualizations

Caption: Gelsevirine's mechanism of action in the STING signaling pathway.

Caption: A logical workflow for troubleshooting inconsistent Gelsevirine results.

Frequently Asked Questions (FAQs)

Q1: What is the primary known mechanism of action for Gelsevirine? A1: Gelsevirine is known to be a specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway.[1][3][4] It has been shown to bind to the cyclic dinucleotide (CDN)-binding pocket of STING, which locks it in an inactive conformation.[3][4] Additionally, it can promote the ubiquitination and degradation of STING.[3][4]

Q2: In which solvents can I dissolve Gelsevirine? A2: While specific solubility data may vary by supplier, Gelsevirine is an alkaloid and is often dissolved in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) for in vitro experiments.[5] Always refer to the manufacturer's data sheet for specific instructions.

Q3: Should I use antibiotics in my cell culture medium when treating with Gelsevirine? A3: The use of antibiotics in cell culture is a topic of debate. While they can prevent bacterial contamination, some antibiotics can alter gene expression and cellular responses.[7][12] For experiments investigating cellular signaling pathways, it is often recommended to culture cells without antibiotics to avoid potential confounding effects. If you must use them, be consistent across all experiments.

Q4: How does Gelsevirine affect the JAK-STAT pathway? A4: In studies on microglia, Gelsevirine has been shown to inhibit the over-activation of the JAK2-STAT3 signaling pathway.[11] It is suggested that Gelsevirine can directly bind to and inhibit the activity of JAK2, leading to a downregulation of STAT3 phosphorylation.[11]

Q5: Can I use Gelsevirine in primary cell cultures? A5: Yes, Gelsevirine has been used in primary cell cultures. However, it's important to note that some primary cells, such as hepatocytes and neurons, have shown higher sensitivity and cytotoxicity to Gelsevirine at concentrations that are well-tolerated by immortalized cell lines.[3] Therefore, thorough dose-response testing is critical when working with primary cells.

References

• 1. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]
• 6. benchchem.com [benchchem.com]
• 7. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. addgene.org [addgene.org]
• 9. Cell Culture Protocols | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. Incorrect cell line validation and verification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Use antibiotics in cell culture with caution: genome-wide identification of antibiotic-induced changes in gene expression and regulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Gelsevirine Dissociation Kinetics in SPR

Welcome to the technical support center for optimizing Surface Plasmon Resonance (SPR) experiments involving Gelsevirine. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining high-quality kinetic data for the interaction of Gelsevirine with its target proteins.

Recent studies have identified that Gelsevirine interacts with the Stimulator of Interferon Genes (STING) protein, and Surface Plasmon Resonance has been utilized to characterize this binding.[1][2] This guide will focus on optimizing SPR experiments for the Gelsevirine-STING interaction, with a particular emphasis on the critical parameter of flow rate during the dissociation phase. Additionally, Gelsevirine has been shown to act as a modulator of glycine (B1666218) receptors, a scenario also amenable to SPR analysis.[3][4][5] The principles discussed here are broadly applicable to the study of Gelsevirine's binding kinetics with various targets.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when measuring the dissociation kinetics of a small molecule like Gelsevirine using SPR?

A1: A primary challenge is managing the potential for mass transport limitations, especially if the binding interaction has a fast association rate. Mass transport limitation occurs when the rate of analyte (Gelsevirine) diffusion from the bulk solution to the sensor chip surface is slower than the rate of its binding to the immobilized ligand (e.g., STING protein).[1][3][4] This can lead to an underestimation of the association rate constant (ka) and may also affect the observed dissociation rate constant (kd). Additionally, for small molecules, the signal response can be low, requiring higher ligand immobilization levels, which in turn can exacerbate mass transport effects.

Q2: How does the flow rate specifically impact the dissociation phase of the Gelsevirine binding interaction?

A2: During the dissociation phase, the flow of running buffer over the sensor surface removes the dissociated Gelsevirine from the vicinity of the ligand. If the flow rate is too low, there is an increased probability of the dissociated Gelsevirine rebinding to an adjacent vacant binding site on the immobilized ligand.[6] This "rebinding effect" will result in an artificially slower apparent dissociation rate (a lower kd value) than the true dissociation rate. Therefore, optimizing the flow rate is crucial for obtaining an accurate kd.

Q3: What is a good starting flow rate for a Gelsevirine SPR experiment?

A3: For kinetic analysis of small molecule interactions, a common starting flow rate is in the range of 30-50 µL/min.[7] However, the optimal flow rate should be determined empirically for your specific assay. It is recommended to test a range of flow rates (e.g., 30, 50, 75, and 100 µL/min) during your assay development to assess the impact on both the association and dissociation phases.

Q4: Can a high flow rate negatively affect my experiment?

A4: While higher flow rates are generally beneficial for minimizing mass transport limitations and rebinding effects, excessively high flow rates can sometimes lead to practical issues. These may include increased sample consumption and, in some instrument configurations, potential for introducing pressure fluctuations that could affect the baseline stability. However, for most standard SPR instruments, flow rates up to 100-150 µL/min are well-tolerated.[8]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Dissociation curve appears almost flat (very slow dissociation).	1. True slow dissociation: The Gelsevirine-target complex is very stable. 2. Rebinding effect: Dissociated Gelsevirine is rebinding to the surface due to a low flow rate.[6] 3. Non-specific binding: Gelsevirine is binding non-specifically to the sensor surface or the ligand.	1. Extend dissociation time: Ensure at least a 5% decrease in the signal is observed.[9] 2. Increase flow rate: Test higher flow rates (e.g., 75-100 µL/min) to minimize rebinding. 3. Optimize buffer: Include additives like BSA or detergents to reduce non-specific binding.[8] Use a reference flow cell to subtract non-specific binding signals.
Association rate (ka) changes with different flow rates.	Mass transport limitation: The binding is limited by the diffusion of Gelsevirine to the surface.[3][10]	1. Increase flow rate: This is the most direct way to reduce mass transport effects.[3] 2. Decrease ligand density: Immobilize less target protein on the sensor chip.[3][6] 3. Use a mass transport corrected fitting model: Most SPR analysis software includes models that can account for mass transport effects.[3]
Noisy dissociation phase.	1. Low signal response: The binding of the small molecule Gelsevirine produces a weak signal. 2. Buffer mismatch: Differences in the refractive index between the running buffer and the analyte solution. 3. Instrument instability: Issues with the SPR instrument's fluidics or optics.	1. Optimize ligand immobilization: Aim for a sufficient ligand density to get a clear signal, but be mindful of mass transport limitations. 2. Ensure precise buffer matching: Prepare the Gelsevirine solutions in the same batch of running buffer. 3. Perform instrument maintenance: Check for air bubbles and ensure the system is equilibrated.
Incomplete regeneration of the sensor surface.	Strong binding or denaturation: The Gelsevirine-target interaction is very strong, or the regeneration solution is denaturing the immobilized ligand.	1. Scout for optimal regeneration conditions: Test a matrix of different pH and salt concentrations to find a condition that removes all bound Gelsevirine without damaging the ligand. 2. Use short contact times for the regeneration solution. [8]

Experimental Protocols

Protocol: Optimizing Flow Rate to Mitigate Mass Transport and Rebinding Effects

This protocol describes a method to determine the optimal flow rate for studying the interaction between Gelsevirine and an immobilized target protein (e.g., STING).

1. Ligand Immobilization:

• Immobilize the target protein (e.g., human STING-CTD) onto a sensor chip (e.g., CM5) using standard amine coupling chemistry to a moderate density (e.g., to achieve a theoretical Rmax of 100-150 RU for Gelsevirine binding).[7]
• Activate the surface with a 1:1 mixture of NHS/EDC.
• Inject the ligand at a suitable concentration in the appropriate pre-concentration buffer.
• Deactivate the remaining active groups with ethanolamine.

2. Analyte Preparation:

• Prepare a concentration series of Gelsevirine in the running buffer. The concentration range should ideally span from 0.1 to 10 times the expected equilibrium dissociation constant (KD).

3. Flow Rate Optimization Experiment:

• Select a mid-range concentration of Gelsevirine from your series.
• Perform a series of binding measurements with this single Gelsevirine concentration at varying flow rates (e.g., 10, 30, 50, 75, and 100 µL/min).
• For each flow rate, perform a full injection cycle:
• Establish a stable baseline with running buffer.
• Inject the Gelsevirine solution for a fixed association time.
• Switch to running buffer and monitor the dissociation for a fixed time.
• Inject the regeneration solution to remove any remaining bound analyte.

4. Data Analysis:

• Overlay the sensorgrams from the different flow rates.
• Association Phase Analysis: Examine the initial binding rates. If the slope of the association curve increases with increasing flow rate, this indicates the presence of mass transport limitation at the lower flow rates.[10]
• Dissociation Phase Analysis: Compare the dissociation curves. If the dissociation appears faster at higher flow rates, this suggests that rebinding was occurring at the lower flow rates.
• Selection of Optimal Flow Rate: Choose the lowest flow rate at which the association and dissociation rates are no longer dependent on the flow rate. This indicates that you are operating under kinetic control, and the measured rates are more likely to represent the true binding kinetics.

5. Full Kinetic Analysis:

• Once the optimal flow rate is determined, perform a full kinetic titration by injecting the complete Gelsevirine concentration series at this single, optimized flow rate.
• Fit the resulting data to a suitable binding model (e.g., 1:1 Langmuir binding model) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Quantitative Data Summary

While the full kinetic data for Gelsevirine's interaction with STING is not publicly available, a study by Chen et al. (2023) mentions the use of SPR to determine the binding affinity.[2] Below is a hypothetical table illustrating how such data would be presented.

Parameter	Value	Description
ka (M⁻¹s⁻¹)	1.5 x 10⁵	Association rate constant
kd (s⁻¹)	5.0 x 10⁻³	Dissociation rate constant
KD (nM)	33.3	Equilibrium dissociation constant (kd/ka)
Chi²	0.8	A measure of the goodness of fit of the curve
Rmax (RU)	120	Maximum analyte binding capacity

Note: The values in this table are for illustrative purposes only and do not represent actual experimental data for Gelsevirine.

Visualizations

Caption: Experimental workflow for SPR analysis of Gelsevirine binding kinetics.

Caption: Factors influencing the observed dissociation rate constant (kd).

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional modulation of glycine receptors by the alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional modulation of glycine receptors by the alkaloid gelsemine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gelsemium analgesia and the spinal glycine receptor/allopregnanolone pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Gelsemium analgesia and the spinal glycine receptor/allopregnanolone pathway. | Semantic Scholar [semanticscholar.org]
• 9. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Addressing potential Gelsevirine off-target effects in cellular assays

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on addressing potential off-target effects of Gelsevirine in cellular assays. The information is presented in a question-and-answer format for clarity and ease of use.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of Gelsevirine?

A1: Recent studies have identified the primary target of Gelsevirine as the stimulator of interferon genes (STING) protein. Gelsevirine acts as a specific inhibitor of STING signaling by competitively binding to the cyclic dinucleotide (CDN)-binding pocket, which locks STING in an inactive conformation.[1][2][3] Additionally, Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of the STING protein.[1][2]

Q2: What are the expected on-target effects of Gelsevirine in a cellular assay?

A2: When Gelsevirine successfully engages its target, STING, you should observe a dose-dependent inhibition of the STING signaling pathway. This includes a reduction in the phosphorylation of downstream effectors like TBK1 and IRF3, leading to decreased production of type I interferons (e.g., IFN-β) and other inflammatory cytokines (e.g., IL-6, CXCL10) following stimulation with a STING agonist (like 2'3'-cGAMP or ISD).[1][2]

Q3: Are there any known or potential off-targets for Gelsevirine?

A3: While recent evidence points to Gelsevirine's specificity for STING, it belongs to the indole (B1671886) alkaloid family.[4][5] Compounds in this class have been known to interact with a range of biological targets, including G-protein coupled receptors (GPCRs) and other ligand-gated ion channels. Earlier research on related Gelsemium alkaloids has suggested potential interactions with glycine (B1666218) receptors (GlyRs). Therefore, at higher concentrations, off-target effects on these or other proteins cannot be entirely ruled out and should be experimentally assessed.

Q4: What is a typical effective concentration for Gelsevirine in cell-based assays?

A4: The effective concentration of Gelsevirine can vary depending on the cell type and the specific assay conditions. For example, the IC50 (half-maximal inhibitory concentration) for the inhibition of 2'3'-cGAMP-induced interferon-β expression has been reported as 0.766 µM in human THP-1 cells and 5.365 µM in murine Raw264.7 cells.[1][2] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental system.

Troubleshooting Guide: Unexpected Results

Q5: I'm observing significant cytotoxicity at concentrations where I expect to see specific STING inhibition. What could be the cause?

A5: This could be due to several factors:

• Off-Target Toxicity: At higher concentrations, Gelsevirine might be engaging one or more off-target proteins that are critical for cell viability. Indole alkaloids can sometimes interact with kinases or other proteins involved in cell survival pathways.[4][6][7]

• Compound Solubility: Gelsevirine may precipitate out of solution at high concentrations in your cell culture medium, leading to non-specific toxic effects.

• Cell Line Sensitivity: The specific cell line you are using may be particularly sensitive to either the on-target effect (e.g., if basal STING signaling is required for survival) or an off-target effect.

Troubleshooting Steps:

• Perform a Dose-Response Curve: Carefully determine the concentration range where Gelsevirine inhibits STING signaling without causing significant cell death.

• Use a Counter-Screen: Test Gelsevirine in a STING-deficient cell line. If cytotoxicity persists, it is likely due to an off-target effect.[2]

• Check Compound Solubility: Visually inspect your media for any signs of precipitation after adding Gelsevirine.

Q6: My reporter assay for STING activation is showing inconsistent results or a high background signal. How can I troubleshoot this?

A6: Inconsistent results in STING assays can arise from several sources:[8]

• Cell Health and Passage Number: Cells that are unhealthy, stressed, or have a high passage number can respond inconsistently to stimuli.

• Agonist Potency: The STING agonist (e.g., 2'3'-cGAMP) may have degraded.

• Constitutive Pathway Activation: Some cell lines may have a high basal level of STING activation, which can mask the inhibitory effects of your compound.

• Mycoplasma Contamination: Mycoplasma can activate innate immune pathways, leading to high background signals.[8]

Troubleshooting Steps:

• Standardize Cell Culture: Use cells within a consistent and low passage number range and ensure they are healthy and in the exponential growth phase.

• Validate Your Agonist: Prepare fresh dilutions of your STING agonist for each experiment from a validated stock.

• Use Proper Controls: Include a "no agonist" control to assess baseline pathway activation and consider using a STING-deficient cell line as a negative control.

• Test for Mycoplasma: Regularly test your cell cultures for mycoplasma contamination.

Data Presentation: Target Selectivity

To assess the specificity of a compound, its potency at the primary target is compared against its activity at a panel of potential off-targets. The following table provides a hypothetical example of such a selectivity profile for Gelsevirine.

Target Class	Target	Assay Type	Gelsevirine Activity (IC50 / K_d)	Notes
Primary Target	Human STING	Biochemical Binding (SPR)	K_d = 27.6 µM	Direct measure of binding affinity.[2]
Human STING	Cell-based (IFN-β expression, THP-1 cells)	IC50 = 0.766 µM	Functional measure of pathway inhibition.[1][2]
Murine STING	Cell-based (IFN-β expression, Raw264.7 cells)	IC50 = 5.365 µM	Demonstrates species-dependent potency.[1][2]
Potential Off-Target	Glycine Receptor (α1)	Electrophysiology	> 100 µM (Hypothetical)	Older studies on related alkaloids suggest potential interaction. A high IC50 would indicate low potency.
(Hypothetical Screen)	Kinase Panel (100 kinases)	Radiometric Kinase Assay	No significant inhibition at 10 µM	Screening against a broad panel is crucial to identify unintended kinase interactions.
(Hypothetical Screen)	GPCR Panel (50 receptors)	Radioligand Binding Assay	No significant inhibition at 10 µM	Assesses potential interactions with common cell surface receptors.

Experimental Protocols & Workflows

Workflow for Investigating a Suspected Off-Target Effect

This workflow outlines the logical steps to confirm or dismiss a suspected off-target effect observed in your cellular assay.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Naturally derived indole alkaloids targeting regulated cell death (RCD) for cancer therapy: from molecular mechanisms to potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]

How to minimize Gelsevirine-related toxicity in animal studies

Technical Support Center: Gelsevirine Animal Studies

This guide provides troubleshooting and frequently asked questions (FAQs) for researchers using Gelsevirine in animal studies. Given that Gelsevirine is a known toxic alkaloid, careful experimental design and monitoring are crucial to obtaining meaningful results while adhering to ethical animal welfare standards.

Troubleshooting Guide

Issue 1: High mortality rate or severe adverse effects observed at calculated starting doses.

Possible Cause: The therapeutic window for Gelsevirine is narrow, and its toxicity can be influenced by the animal species, strain, sex, and route of administration. The initial dose might be too high.

Solution:

• Re-evaluate Dose Calculation: Cross-reference the LD50 values from multiple studies. Toxicity can vary significantly based on experimental conditions.

• Start with a Lower Dose: Begin with a dose that is significantly lower than the reported LD50, for instance, 1/10th or less, and perform a dose-escalation study.

• Refine Administration Route: Intraperitoneal and intravenous injections lead to faster absorption and potentially higher peak plasma concentrations compared to oral administration, which can increase toxicity. Consider if an alternative route is appropriate for your study's objective.

• Animal Model Selection: Be aware that different animal strains can exhibit varied sensitivity to toxins.[1][2] If possible, select a strain with a known, less sensitive profile to neurotoxins.

Issue 2: Animals exhibit signs of neurotoxicity (convulsions, respiratory distress, paralysis).

Possible Cause: Gelsevirine is a neurotoxin that can act as an antagonist at inhibitory glycine (B1666218) (GlyR) and GABA-A receptors in the central nervous system (CNS), leading to excitotoxicity.[3][4] Symptoms like convulsions and respiratory distress are consistent with CNS damage.[3][5]

Solution:

• Immediate Intervention: For acute, severe symptoms, euthanasia may be the most humane endpoint. Consult your institution's animal care and use committee (AEC) guidelines.

• Implement a Detailed Monitoring Plan: Establish a clear scoring sheet to monitor for specific signs of neurotoxicity. This should include observations of posture, breathing rate, mobility, and response to stimuli. Increase monitoring frequency after administration.[6]

• Refine Dosing Regimen: Instead of a single bolus dose, consider a fractionated dosing schedule or continuous infusion to maintain lower, more stable plasma concentrations and reduce peak-dose toxicity.

• Investigate Neuroprotective Co-therapies: While not standard for Gelsevirine, research into other neurotoxins suggests that co-administration of agents that mitigate excitotoxicity or oxidative stress could be a potential strategy.[7][8] This would require significant preliminary research and justification in your experimental protocol.

Issue 3: Inconsistent or non-reproducible results between experimental groups.

Possible Cause: Variability in drug preparation, administration, or unobserved animal health issues can lead to inconsistent outcomes.

Solution:

• Standardize Gelsevirine Preparation: Ensure Gelsevirine is fully solubilized and stable in the chosen vehicle. Prepare fresh solutions for each experiment to avoid degradation.

• Precise Administration: Use precise techniques for administration to ensure each animal receives the intended dose. For oral gavage, ensure proper placement to avoid accidental lung administration.

• Acclimatize Animals: Ensure animals are properly acclimatized to the housing and handling procedures before the experiment begins to reduce stress-induced variability.

• Health Screening: Exclude any animals showing signs of illness before the start of the experiment. Underlying health issues can alter an animal's response to a toxic substance.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Gelsevirine toxicity?

A1: The primary toxic action of Gelsevirine is related to its effects on the central nervous system. It functions as an inhibitor of glycine receptors (GlyRs) and potentially GABA-A receptors, which are crucial for inhibitory neurotransmission.[3] By blocking these receptors, Gelsevirine can cause an imbalance leading to neuronal over-excitation (excitotoxicity), which manifests as symptoms like convulsions, respiratory depression, and ultimately, death due to respiratory failure.[3][5]

Q2: What are the reported LD50 values for Gelsevirine?

A2: Specific LD50 values for purified Gelsevirine are not as widely reported as for other Gelsemium alkaloids. However, data for total alkaloids from Gelsemium elegans provide a reference. It is crucial to determine the LD50 specifically for your animal model and administration route.

Table 1: Toxicity Data for Gelsemium Alkaloids and Extracts

Compound/Extract	Animal Model	Route of Administration	Reported LD50
Total Alkaloids of G. elegans	Mice	Oral	15 mg/kg
Total Alkaloids of G. elegans	Mice	Intraperitoneal	4 mg/kg
Humantenirine	Mice (Female)	Intraperitoneal	0.045 - 0.11 mg/kg (range tested)
Humantenirine	Mice (Male)	Intraperitoneal	0.1 - 0.18 mg/kg (range tested)
Gelsemine	Mice	-	> 50 mg/kg

| Koumine | Mice | - | > 50 mg/kg |

Source: Data compiled from multiple toxicological studies.[4][5]

Q3: How should I design a dose-finding study for Gelsevirine?

A3: A well-designed dose-finding study is essential.

• Literature Review: Start with the lowest reported toxic dose or a fraction of the LD50 for similar alkaloids.

• Pilot Study: Use a small number of animals per group.

• Dose Escalation: Start with a very low dose (e.g., 1% of the estimated LD50) and gradually increase the dose in subsequent groups. A common approach is to use a logarithmic dose increment.

• Define Endpoints: Clearly define the toxic endpoints (e.g., specific clinical signs, weight loss percentage) and humane endpoints that will lead to the removal of an animal from the study.

• Monitor Closely: Implement an intensive monitoring schedule, especially in the hours immediately following administration.[6]

Q4: What is the recommended protocol for monitoring animal welfare during a Gelsevirine study?

A4: A comprehensive monitoring protocol is mandatory.

• Baseline Assessment: Record baseline data for weight, behavior, and general appearance for several days before the study begins.

• Post-Administration Monitoring: For the first 4-6 hours after administration, continuous or frequent (e.g., every 15-30 minutes) observation is recommended.[6]

• Daily Checks: At a minimum, animals must be checked twice daily.[6]

• Scoring System: Use a clinical scoring sheet to objectively track signs of toxicity. This should include:

  • General: Lethargy, piloerection, hunched posture.

  • Neurological: Tremors, convulsions, ataxia (unsteady gait), paralysis.

  • Respiratory: Labored breathing, cyanosis (blueish tint to skin/mucous membranes).

  • Physical: Body weight, hydration status (skin turgor).

• Intervention Plan: Have a clear plan, approved by your ethics committee, for interventions when certain scores are reached. This includes providing supportive care (e.g., hydration) or reaching a humane endpoint.

Q5: Are there any known antidotes or rescue therapies for Gelsevirine toxicity?

A5: Currently, there is no specific, clinically established antidote for Gelsevirine poisoning. Management is primarily supportive. In a research setting, if severe toxicity is an expected outcome, the focus should be on refining the dose to a non-lethal level. Some research has explored how N-methyl-D-aspartic acid (NMDA) might rescue excitotoxicity induced by other Gelsemium alkaloids, but this is not a standard procedure and would require extensive validation.[4]

Visualizations

Signaling Pathway

Caption: Gelsevirine blocks inhibitory glycine receptors, preventing hyperpolarization and leading to excitotoxicity.

Experimental Workflow

Caption: Workflow for a systematic dose-finding and toxicity evaluation study.

Logical Relationship

References

• 1. Exposure to Neurotoxins Throughout the Life Span: Animal Models for Linking Neurochemical Effects to Behavioral Consequences - Behavioral Measures of Neurotoxicity - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Network Pharmacology and Experimental Verification to Unveil the Mechanism of N-Methyl-D-Aspartic Acid Rescue Humantenirine-Induced Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. griffith.edu.au [griffith.edu.au]
• 7. Role of Plant Derived Alkaloids and Their Mechanism in Neurodegenerative Disorders [ijbs.com]
• 8. mdpi.com [mdpi.com]

Refining Gelsevirine dosage for maximal therapeutic effect and minimal side effects

Disclaimer

Initial research did not yield public data for a compound named "Gelsevirine." The following technical support center has been constructed as a detailed template based on a hypothetical compound. This guide is designed to serve as a practical example, which researchers can adapt for their specific molecules of interest by substituting the placeholder data and protocols with their own experimental findings.

Welcome to the technical support center for Gelsevirine, a novel inhibitor of the PI3K/Akt signaling pathway. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers optimize their experiments for maximal therapeutic effect and minimal side effects.

Troubleshooting Guides

This section addresses common issues encountered during in vitro experiments with Gelsevirine.

Question: I am observing high variability in my IC50 values between experiments. What are the potential causes and solutions?

Answer: High inter-assay variability is a common challenge. The root cause can often be traced to one of several factors:

• Inconsistent Cell Conditions:

  • Passage Number: Using cells at a high passage number can lead to phenotypic drift. Always use cells within a consistent, low passage range (e.g., passages 5-15) for all related experiments.

  • Cell Seeding Density: Ensure cell seeding is highly consistent across all plates and experiments. Use a reliable cell counting method and verify uniform cell attachment before adding the compound.

• Reagent Instability:

  • Gelsevirine Stock: Improper storage or repeated freeze-thaw cycles of the Gelsevirine stock solution can lead to degradation. Aliquot your stock solution into single-use volumes and store protected from light at -80°C.

  • Media and Supplements: Serum and growth factor concentrations can vary between lots. Use the same lot of fetal bovine serum (FBS) and other critical supplements for a set of comparable experiments.

• Assay Protocol Execution:

  • Incubation Times: Adhere strictly to the specified incubation times for both the compound treatment and the assay reagents (e.g., MTT, CellTiter-Glo®).

  • Pipetting Errors: Calibrate pipettes regularly. When preparing serial dilutions, ensure thorough mixing at each step.

Below is a troubleshooting workflow to diagnose the source of variability.

Caption: Troubleshooting workflow for high assay variability.

Question: My compound is precipitating in the cell culture medium. How can I improve its solubility?

Answer: Gelsevirine has limited aqueous solubility. Precipitation can lead to inaccurate concentration-response curves.

• Check Solvent Concentration: The final concentration of the organic solvent (e.g., DMSO) in the cell culture medium should typically not exceed 0.5%. Higher concentrations can be toxic to cells and can also cause the compound to crash out of solution when added to the aqueous medium.

• Prepare Fresh Dilutions: Do not use old or stored intermediate dilutions. Prepare fresh dilutions of Gelsevirine from a concentrated stock for each experiment.

• Use a Carrier Protein: For in vivo or certain in vitro applications, consider formulating Gelsevirine with a carrier like bovine serum albumin (BSA) in the medium, which can help maintain solubility.

• Sonication: Briefly sonicating the concentrated stock solution before making dilutions can help break up any microscopic aggregates.

Question: I am observing significant toxicity in my vehicle control wells. What is the cause?

Answer: Toxicity in vehicle control wells is almost always due to the solvent (e.g., DMSO) or contamination.

• Solvent Toxicity: As mentioned, ensure the final DMSO concentration is at a non-toxic level for your specific cell line (generally ≤0.5%). Run a toxicity curve for your solvent alone to determine the safe concentration range for your cells.

• Contamination: Test your stock solution for microbial contamination. Filter-sterilize the stock solution through a 0.22 µm syringe filter if contamination is suspected.

• Media Evaporation: Ensure proper humidification in the incubator to prevent media from evaporating at the edges of the plate (the "edge effect"), which can concentrate the solvent and cause localized toxicity.

Frequently Asked Questions (FAQs)

Question: What is the primary mechanism of action for Gelsevirine?

Answer: Gelsevirine is a potent and selective ATP-competitive inhibitor of phosphoinositide 3-kinase (PI3K). Its primary effect is to block the conversion of PIP2 to PIP3, thereby inhibiting the activation of the downstream kinase Akt and disrupting the PI3K/Akt/mTOR signaling cascade, which is critical for cell growth, proliferation, and survival.

Caption: Gelsevirine inhibits PI3K, blocking downstream Akt signaling.

Question: What are the recommended storage conditions for Gelsevirine?

Answer:

• Solid Form: Store at -20°C, protected from light and moisture.

• Stock Solutions (in DMSO): Prepare a concentrated stock (e.g., 10 mM), aliquot into single-use tubes to avoid freeze-thaw cycles, and store at -80°C. When properly stored, the stock solution is stable for up to 6 months.

Question: What is a good starting concentration range for in vitro cell-based assays?

Answer: For initial screening, a common approach is to use a log-based serial dilution starting from 10 µM. Based on typical IC50 values (see table below), a concentration range of 1 nM to 10 µM should be sufficient to generate a full dose-response curve for most sensitive cell lines.

Data Presentation

Table 1: Gelsevirine IC50 Values in Cancer Cell Lines (72h Incubation)

Cell Line	Cancer Type	IC50 (nM)
MCF-7	Breast Cancer	55
PC-3	Prostate Cancer	120
A549	Lung Cancer	250
U-87 MG	Glioblastoma	85

Table 2: Solubility and Recommended Solvent Concentrations

Solvent	Max Solubility (mM)	Recommended Max Final Concentration in Media
DMSO	100	0.5%
Ethanol	25	0.5%
PBS	< 0.1	N/A

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol details the steps to determine the IC50 of Gelsevirine.

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a 2x concentrated serial dilution of Gelsevirine in complete growth medium from your 10 mM DMSO stock. Include a vehicle control (e.g., 0.2% DMSO) and a no-cell blank control.

• Cell Treatment: Carefully remove the old medium from the cells and add 100 µL of the 2x Gelsevirine dilutions to the corresponding wells. This will result in a 1x final concentration.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

• MTT Addition: Add 10 µL of 5 mg/mL MTT reagent to each well. Incubate for 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals. Gently shake the plate for 10 minutes.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the blank, normalize the data to the vehicle control, and use a non-linear regression model (log(inhibitor) vs. normalized response) to calculate the IC50 value.

Caption: Experimental workflow for Gelsevirine dose optimization.

Protocol 2: Western Blotting for Phospho-Akt (Ser473)

This protocol verifies Gelsevirine's mechanism of action by measuring the phosphorylation of a key downstream target.

• Cell Culture and Treatment: Seed cells (e.g., U-87 MG) in 6-well plates. Grow to 70-80% confluency. Treat with varying concentrations of Gelsevirine (e.g., 0, 10, 50, 200 nM) for 2 hours.

• Lysis: Wash cells with ice-cold PBS. Lyse the cells on ice using 100 µL of RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize all samples to the same protein concentration (e.g., 20 µg) in Laemmli sample buffer. Boil at 95°C for 5 minutes.

• SDS-PAGE: Load samples onto a 10% polyacrylamide gel and run until the dye front reaches the bottom.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour. Incubate with a primary antibody against Phospho-Akt (Ser473) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for Total Akt and a loading control (e.g., GAPDH) to ensure equal protein loading.

Gelsevirine Experiments: A Technical Support Center for Overcoming Poor Reproducibility

For researchers, scientists, and drug development professionals working with Gelsevirine, achieving consistent and reproducible experimental outcomes is paramount. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vitro and in vivo studies involving this promising compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Gelsevirine?

A1: Gelsevirine is primarily known as a novel and specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway.[1][2] It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive conformation.[1][2] Additionally, Gelsevirine promotes the K48-linked ubiquitination and degradation of STING, likely through the recruitment of the E3 ubiquitin ligase TRIM21.[1][2][3]

Q2: Does Gelsevirine affect other signaling pathways?

A2: Yes, beyond STING inhibition, Gelsevirine has been shown to modulate other pathways. It can inhibit the JAK2-STAT3 signaling pathway, which is crucial for its anti-inflammatory effects in microglia.[4] Some studies also indicate that Gelsevirine, along with other Gelsemium alkaloids, can modulate inhibitory neurotransmitter receptors, specifically Glycine receptors (GlyRs) and GABAA receptors (GABAARs).[5][6]

Q3: Why do I observe different IC50 values for Gelsevirine across different cell lines?

A3: It is common to observe varying IC50 values for a compound across different cell lines.[7][8] This variability can be attributed to "cell-specific responses."[7] Each cell line possesses a unique biological and genetic profile, leading to differences in drug uptake, metabolism, and target protein expression levels.[7][9] Therefore, the cellular context significantly influences the apparent potency of Gelsevirine.

Q4: What are the key considerations for in vivo studies with Gelsevirine?

A4: For in vivo experiments, such as in mouse models of sepsis or ischemic stroke, critical factors include the route of administration, dosage, and timing of treatment.[1][2] Animal welfare, including appropriate anesthesia and post-operative care, is essential for reliable outcomes.[2] It is also crucial to use appropriate controls, such as sham-operated animals and vehicle-treated groups, to accurately assess the effects of Gelsevirine.[2]

Q5: How can I ensure the quality and stability of my Gelsevirine compound?

A5: Gelsevirine is a natural alkaloid, and its purity can impact experimental results.[10][11] It is advisable to obtain Gelsevirine from a reputable supplier with a certificate of analysis indicating its purity (e.g., >99.5%).[2] For storage, follow the manufacturer's recommendations, which typically involve storing the compound in a cool, dark, and dry place to prevent degradation. Reconstituted solutions should be freshly prepared or stored at appropriate temperatures for short periods to maintain activity.

Troubleshooting Guides

Issue 1: Inconsistent Inhibition of STING Pathway Activation

Potential Cause	Troubleshooting Step
Cell Passage Number and Health: High passage numbers can lead to phenotypic drift and altered signaling responses.	Use cells with a low passage number and ensure they are healthy and in the logarithmic growth phase before treatment.
Gelsevirine Solution Instability: Improper storage or repeated freeze-thaw cycles of Gelsevirine stock solutions can lead to degradation.	Prepare fresh working solutions of Gelsevirine from a recently prepared stock for each experiment. Aliquot stock solutions to minimize freeze-thaw cycles.
Variability in STING Agonist Activity: The potency of STING agonists like cGAMP or ISD can vary.	Use a consistent lot of the STING agonist and validate its activity in each experiment with a positive control.
Incorrect Timing of Treatment: The timing of Gelsevirine pre-treatment relative to STING agonist stimulation is critical.	Optimize the pre-incubation time with Gelsevirine. A 6-hour pre-treatment has been reported to be effective.[2]
Suboptimal Western Blotting Technique: Issues with protein extraction, transfer, or antibody incubation can lead to inconsistent results for p-STING, p-TBK1, or p-IRF3 levels.	Follow a standardized and validated Western blot protocol. Ensure complete protein transfer and use high-quality, validated antibodies.

Issue 2: High Variability in Cell Viability/Cytotoxicity Assays

Potential Cause	Troubleshooting Step
Inconsistent Cell Seeding Density: Variations in the initial number of cells per well will lead to different final cell numbers and affect viability readings.	Ensure a uniform and optimized cell seeding density across all wells of the microplate.
Edge Effects in Microplates: Wells on the periphery of the plate are prone to evaporation, which can concentrate the drug and affect cell growth.	Avoid using the outer wells of the plate for experimental samples. Fill them with sterile PBS or media to maintain humidity.
Assay-Dependent Variability: Different cytotoxicity assays (e.g., MTT, Neutral Red, LDH) measure different cellular parameters and can yield different IC50 values.[7]	Choose an appropriate assay for your experimental question and use it consistently. Be aware that the timing of the assay endpoint (e.g., 24, 48, or 72 hours) will also influence the IC50 value.[12]
Solvent (e.g., DMSO) Toxicity: High concentrations of the solvent used to dissolve Gelsevirine can be toxic to cells.	Ensure the final solvent concentration is consistent across all wells and is below the toxic threshold for your specific cell line. Include a vehicle-only control.

Experimental Protocols

Protocol 1: Western Blot for STING Pathway Proteins

• Cell Lysis:

  • Culture cells (e.g., Raw264.7 or THP-1) to 70-80% confluency.

  • Pre-treat cells with desired concentrations of Gelsevirine for 6 hours.[2]

  • Stimulate with a STING agonist (e.g., 5 µg/ml 2'3'-cGAMP) for 3 hours.[2]

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.[13]

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.[14]

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel.[13]

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.[15]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-p-STING, anti-STING, anti-p-TBK1, anti-TBK1, anti-p-IRF3, anti-IRF3, and a loading control like β-actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[14]

  • Wash the membrane three times with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a CCD imager.[13]

Protocol 2: In Vivo Sepsis Mouse Model (Cecal Ligation and Puncture - CLP)

• Animal Preparation:

  • Use age- and weight-matched mice (e.g., C57BL/6).

  • Anesthetize mice with an appropriate anesthetic (e.g., 2% isoflurane).[2]

• CLP Surgery:

  • Perform a midline laparotomy to expose the cecum.

  • Ligate the cecum below the ileocecal valve.

  • Puncture the ligated cecum with a needle (e.g., 22-gauge).

  • Return the cecum to the peritoneal cavity and close the abdominal incision.

  • Sham-operated mice undergo the same procedure without ligation and puncture.[2]

• Gelsevirine Administration:

  • Administer Gelsevirine (e.g., 10 or 20 mg/kg) or vehicle intraperitoneally at a defined time point relative to the CLP surgery (e.g., 1 hour before or 5 hours after).[2]

• Monitoring and Endpoint Analysis:

  • Monitor animal survival over a specified period.

  • At the experimental endpoint, collect blood and tissues for analysis of inflammatory cytokines, organ damage markers, and protein expression via Western blot.

Quantitative Data Summary

Table 1: Reported IC50 Values of Gelsevirine and Related Alkaloids

Compound	Receptor/Target	Cell Line/System	IC50 Value (µM)	Reference
Gelsevirine	GlyR α1	HEK293	40.6 ± 8.2	[16]
Gelsevirine	GABAAR	HEK293	251.5	[6]
Koumine	GlyR α1	HEK293	31.5 ± 1.7	[16]
Koumine	GABAAR	HEK293	142.8	[6]
Gelsemine	GlyR (native)	Spinal Cord Tissue	~42	[5]
Gelsemine	GABAAR (native)	-	55-75	[5]

Note: IC50 values are highly dependent on the specific experimental conditions, including the cell line and assay method used.[7][9]

Visualizations

Caption: Gelsevirine's dual mechanism for inhibiting the STING signaling pathway.

Caption: A logical workflow for troubleshooting irreproducible Gelsevirine experiments.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Experimental and Computational Investigation of the Target and Mechanisms of Gelsemium Alkaloids in the Central Nervous System [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. iipseries.org [iipseries.org]
• 12. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bio-rad.com [bio-rad.com]
• 14. addgene.org [addgene.org]
• 15. nacalai.com [nacalai.com]
• 16. mdpi.com [mdpi.com]

Navigating Gelsevirine Treatment: A Technical Guide to Optimizing Incubation Time for Cellular Response

Technical Support Center | Gelsevirine Applications

For researchers, scientists, and drug development professionals utilizing Gelsevirine, determining the optimal incubation time is critical for achieving reproducible and meaningful results. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during experimentation, ensuring you can effectively harness the therapeutic potential of Gelsevirine.

Troubleshooting Guide: Addressing Common Experimental Issues

Researchers may encounter a range of issues when working with Gelsevirine. This section provides a systematic approach to troubleshooting common problems in a question-and-answer format.

Question: After Gelsevirine treatment, I'm observing widespread cell death even at low concentrations. What could be the cause?

Answer: Unexpected cytotoxicity can arise from several factors. Consider the following possibilities:

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to Gelsevirine. It is crucial to perform a preliminary dose-response experiment with a broad range of concentrations to determine the IC50 for your specific cell line.

• Solvent Toxicity: If using a solvent like DMSO to dissolve Gelsevirine, ensure the final concentration in your culture medium is non-toxic to your cells. Always include a vehicle control (medium with the same concentration of solvent) in your experiments.

• Contamination: Microbial contamination can induce cell stress and death, confounding the effects of Gelsevirine. Regularly test your cell cultures for mycoplasma and other contaminants.

• Incorrect Gelsevirine Concentration: Double-check your calculations and the dilution series of your Gelsevirine stock solution to rule out errors in the final treatment concentration.

Question: I'm not observing the expected inhibition of STING pathway activation after Gelsevirine treatment. What should I do?

Answer: A lack of efficacy can be due to several experimental variables. Here’s a checklist to diagnose the issue:

• Sub-optimal Incubation Time: The inhibitory effect of Gelsevirine on the STING pathway is time-dependent. Short incubation times may be insufficient to observe significant inhibition of downstream signaling. Conversely, very long incubation times might lead to secondary effects or degradation of the compound. A time-course experiment is essential.

• Ineffective STING Agonist: Ensure that your STING agonist (e.g., cGAMP, poly(dA:dT)) is potent and used at an appropriate concentration to induce a robust and measurable activation of the STING pathway in your positive control.

• Gelsevirine Degradation: Improper storage or handling can lead to the degradation of Gelsevirine. Store the compound as recommended by the manufacturer and prepare fresh dilutions for each experiment.

• Cellular State: The confluency and overall health of your cells can impact their responsiveness to both the STING agonist and Gelsevirine. Ensure your cells are in a logarithmic growth phase and not overly confluent.

Question: My results are inconsistent between experiments. How can I improve reproducibility?

Answer: Variability in results is a common challenge in cell-based assays. To enhance consistency:

• Standardize Cell Culture Conditions: Use cells of a similar passage number for all experiments. Maintain consistent seeding densities, media composition, and incubation conditions (temperature, CO2 levels).

• Precise Reagent Handling: Use calibrated pipettes and ensure thorough mixing of all solutions. When preparing serial dilutions of Gelsevirine, use fresh tips for each dilution step.

• Consistent Timing: Adhere strictly to the planned incubation times for both Gelsevirine treatment and STING agonist stimulation.

• Include Proper Controls: Always include positive controls (STING agonist alone), negative controls (untreated cells), and vehicle controls in every experiment.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the practical aspects of using Gelsevirine in cell culture experiments.

Question: What is the recommended starting concentration and incubation time for Gelsevirine?

Answer: Based on published studies, a common starting concentration for in vitro experiments is around 10 µM. However, the optimal concentration is highly cell-type dependent. For incubation time, initial experiments can be performed with a pre-treatment of 2 to 6 hours before stimulation with a STING agonist for signaling studies. For cell viability assays, longer incubation times of 24 to 72 hours are typically required.

Question: How do I determine the optimal incubation time for my specific experiment?

Answer: The best approach is to perform a time-course experiment. This involves treating your cells with a fixed concentration of Gelsevirine and then analyzing the desired cellular response at multiple time points. For example, to assess the effect on STING pathway inhibition, you could measure the phosphorylation of key downstream proteins at 0, 1, 2, 4, 8, and 24 hours post-treatment.

Question: Can Gelsevirine affect other signaling pathways besides STING?

Answer: Yes, Gelsevirine has been reported to inhibit the JAK2/STAT3 signaling pathway. When designing your experiments and interpreting your results, it is important to consider these potential off-target effects. Depending on your research question, you may need to include additional controls to assess the involvement of the JAK/STAT pathway.

Data Presentation: Summarized Quantitative Data

The following tables provide a summary of typical experimental parameters and expected outcomes for Gelsevirine treatment.

Table 1: Gelsevirine Incubation Time and Cellular Response

Assay Type	Cell Line Example	Gelsevirine Concentration	Incubation Time	Typical Readout
STING Pathway Inhibition	Macrophages (e.g., RAW 264.7)	1 - 10 µM	2 - 6 hours (pre-treatment)	Decreased phosphorylation of STING, TBK1, IRF3
Cytokine Secretion	PBMCs	5 - 20 µM	12 - 48 hours	Reduced levels of pro-inflammatory cytokines (e.g., IFN-β, IL-6)
Cell Viability (MTT/XTT)	Cancer cell lines (e.g., HeLa)	1 - 50 µM	24, 48, 72 hours	Dose- and time-dependent decrease in cell viability
JAK/STAT Pathway Inhibition	Microglia (e.g., BV-2)	1 - 10 µM	1 - 4 hours	Decreased phosphorylation of JAK2, STAT3

Table 2: Example of a Time-Course Experiment for STING Pathway Inhibition

Time Point (hours)	p-STING (relative to total STING)	p-TBK1 (relative to total TBK1)	IFN-β Secretion (pg/mL)
0 (Agonist only)	1.00	1.00	500
1	0.85	0.90	450
2	0.60	0.70	350
4	0.35	0.45	200
8	0.20	0.25	100
24	0.15	0.20	50

Experimental Protocols

1. Protocol for Determining the Effect of Gelsevirine on STING Pathway Activation via Western Blot

• Cell Seeding: Plate cells (e.g., RAW 264.7 macrophages) in 6-well plates and allow them to adhere overnight.

• Gelsevirine Treatment: Pre-treat cells with varying concentrations of Gelsevirine (e.g., 1, 5, 10 µM) or vehicle control for the desired incubation times (e.g., 2, 4, 6 hours).

• STING Activation: Stimulate the cells with a STING agonist (e.g., 5 µg/mL of cGAMP) for a predetermined time (e.g., 3 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane. Block the membrane and probe with primary antibodies against p-STING, STING, p-TBK1, TBK1, p-IRF3, IRF3, and a loading control (e.g., GAPDH or β-actin). Subsequently, incubate with the appropriate HRP-conjugated secondary antibodies and visualize the bands using an ECL detection system.

2. Protocol for Assessing Gelsevirine's Effect on Cell Viability using an MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Gelsevirine Treatment: Treat the cells with a range of Gelsevirine concentrations for different incubation periods (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Visualizations: Diagrams of Pathways and Workflows

Gelsevirine Technical Support Center: Troubleshooting Precipitation in Aqueous Buffers

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering precipitation issues with Gelsevirine in aqueous buffers. The following question-and-answer format directly addresses common problems and provides practical solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my Gelsevirine precipitating out of my aqueous buffer?

A1: Gelsevirine is an oxindole (B195798) alkaloid.[1] Alkaloids are typically basic compounds, and their solubility in aqueous solutions is highly dependent on pH. Gelsevirine is likely a weak base. When a weakly basic compound is dissolved in a solution with a pH at or above its acid dissociation constant (pKa), it tends to be in its neutral, less soluble form. If the concentration of this neutral form exceeds its solubility limit in the buffer, it will precipitate out of the solution.[2] Precipitation is more likely to occur as the pH of the solution approaches and exceeds the pKa of the drug.[2]

Q2: I'm dissolving Gelsevirine in an organic solvent first, then diluting it into my buffer, but it's still precipitating. What's happening?

A2: This is a common issue known as solvent shifting. While Gelsevirine may be soluble in an organic solvent, rapidly diluting this solution into an aqueous buffer can cause the local concentration of the compound to exceed its aqueous solubility limit before it has a chance to disperse. This sudden change in the solvent environment leads to supersaturation and subsequent precipitation.

Q3: What is the pKa of Gelsevirine and its solubility in water?

Q4: How can I prevent Gelsevirine from precipitating in my experiments?

A4: Several strategies can be employed to prevent the precipitation of Gelsevirine:

• pH Adjustment: Maintaining the pH of the buffer well below the pKa of Gelsevirine will keep the compound in its more soluble, protonated form.

• Use of Co-solvents: Incorporating a water-miscible organic solvent (e.g., ethanol (B145695), DMSO) in your final buffer system can increase the solubility of the neutral form of Gelsevirine.

• Employ Solubilizing Excipients: Using agents like cyclodextrins can encapsulate the Gelsevirine molecule, enhancing its apparent solubility in aqueous solutions.

• Slow and Controlled Addition: When diluting a Gelsevirine stock solution, add it slowly to the aqueous buffer while vortexing or stirring vigorously to avoid localized high concentrations.

• Temperature Control: For some compounds, solubility increases with temperature. Gently warming the buffer during dissolution may help, but be cautious of potential degradation at elevated temperatures. Always check the stability of Gelsevirine at different temperatures.

Troubleshooting Guide

If you are experiencing Gelsevirine precipitation, follow this step-by-step troubleshooting guide.

Problem: Gelsevirine precipitates immediately upon addition to the buffer.

Potential Cause	Suggested Solution
High pH of the buffer	Lower the pH of your buffer. For a basic compound like Gelsevirine, a pH of 2-3 units below its pKa is a good starting point. Since the pKa is unknown, start with a slightly acidic buffer (e.g., pH 5-6) and adjust as needed.
Solvent Shock	Prepare the final solution by slowly adding the Gelsevirine stock solution to the buffer with continuous and vigorous stirring.
Concentration too high	Reduce the final concentration of Gelsevirine in your experiment. Determine the approximate solubility limit in your buffer system with a small-scale test.

Problem: Gelsevirine solution is initially clear but precipitates over time.

Potential Cause	Suggested Solution
Slow precipitation from a supersaturated solution	The initial concentration may be above the equilibrium solubility. Try reducing the concentration or adding a precipitation inhibitor.
Change in pH over time	Ensure your buffer has sufficient buffering capacity to maintain a stable pH throughout your experiment. Re-measure the pH of the solution after the addition of Gelsevirine.
Temperature fluctuations	If the experiment is conducted at a lower temperature than the preparation temperature, the solubility may decrease. Maintain a constant temperature.

Quantitative Data Summary

While specific quantitative data for Gelsevirine is limited, the following table provides solubility information for the related parent compound, oxindole, which can serve as a general reference.

Compound	Solvent System	pH	Approximate Solubility
Oxindole	1:1 Ethanol:PBS	7.2	~ 0.5 mg/ml[3]
Gelsevirine	Methanol (B129727)	N/A	1-10 mg/ml[1]

Experimental Protocols

Protocol 1: Preparation of a Gelsevirine Stock Solution

• Accurately weigh the desired amount of Gelsevirine powder.

• Dissolve the Gelsevirine in a minimal amount of a suitable organic solvent (e.g., DMSO or ethanol). Ensure complete dissolution. This will be your concentrated stock solution.

• Store the stock solution at an appropriate temperature (typically -20°C or -80°C) in a tightly sealed container to prevent solvent evaporation.

Protocol 2: Preparation of a Gelsevirine Working Solution in Aqueous Buffer

• Bring the Gelsevirine stock solution and the aqueous buffer to room temperature.

• Vortex or stir the aqueous buffer vigorously.

• Slowly, add the required volume of the Gelsevirine stock solution drop-wise into the center of the vortexing buffer.

• Continue to stir the solution for at least 15-30 minutes to ensure homogeneity.

• Visually inspect the solution for any signs of precipitation. If the solution is hazy or contains visible particles, it may be necessary to adjust the protocol (e.g., lower the concentration, change the buffer pH, or add a co-solvent).

Visualizations

Caption: Troubleshooting workflow for Gelsevirine precipitation.

Caption: pH-dependent solubility of a weakly basic drug.

Caption: Gelsevirine's inhibitory effect on the STING pathway.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Optimizing ligand immobilization density for Gelsevirine binding studies

This technical support center provides troubleshooting guidance and frequently asked questions for researchers studying the binding of Gelsevirine to its target protein, STING.

Troubleshooting Guides

Issue 1: Low or No Binding Signal

Question: I am not observing a significant binding response when I inject my analyte (STING protein) over the immobilized Gelsevirine surface. What are the possible causes and solutions?

Answer:

A weak or absent signal is a common issue, especially when working with small molecule ligands like Gelsevirine.[1][2] Several factors could be contributing to this problem. Here is a step-by-step guide to troubleshoot this issue:

Possible Cause	Troubleshooting Step	Explanation
Insufficient Ligand Density	Increase the concentration of Gelsevirine during the immobilization step.	A higher density of the immobilized ligand can amplify the binding signal.[3] However, be cautious of over-densifying the surface, which can lead to steric hindrance.[4]
Poor Ligand Immobilization	Verify the success of the amine coupling procedure. Ensure the Gelsevirine solution is free of primary amines (e.g., Tris buffer) which can compete with the ligand for binding to the activated sensor surface.[5]	The immobilization chemistry is critical for a successful experiment.
Inactive Analyte	Check the purity and activity of your STING protein preparation.	The protein may have denatured or aggregated, rendering it unable to bind to Gelsevirine.[6]
Inappropriate Buffer Conditions	Optimize the running buffer. Ensure the pH and ionic strength are suitable for the STING protein's stability and activity.	Buffer composition can significantly impact binding interactions.
Low Analyte Concentration	Increase the concentration of the STING protein solution.	A higher analyte concentration can help drive the binding equilibrium towards complex formation, especially for interactions with weaker affinities.[1]

Issue 2: High Non-Specific Binding

Question: I am observing a high signal in my reference flow cell, indicating significant non-specific binding of the STING protein to the sensor surface. How can I reduce this?

Answer:

Non-specific binding can obscure the true binding signal and lead to inaccurate kinetic analysis.[6] Here are several strategies to minimize this effect:

Troubleshooting Step	Action	Rationale
Optimize Blocking Step	Ensure a thorough blocking step with ethanolamine (B43304) after ligand immobilization to deactivate any remaining reactive groups on the surface.[4]	Unreacted sites on the sensor chip can be a major source of non-specific interaction.
Add Detergent to Running Buffer	Include a non-ionic detergent, such as Tween-20 (typically at 0.005-0.05%), in your running buffer.	Detergents can help to reduce hydrophobic interactions between the analyte and the sensor surface.
Increase Salt Concentration	Modestly increase the salt concentration (e.g., NaCl) in the running buffer.	This can help to minimize non-specific electrostatic interactions.
Include a Blocking Agent	Add Bovine Serum Albumin (BSA) at a low concentration (e.g., 0.1 mg/mL) to the running buffer.	BSA can act as a blocking agent to further reduce non-specific binding.[6]
Use a Different Sensor Chip	Consider using a sensor chip with a different surface chemistry that is less prone to non-specific interactions.	Some surfaces are specifically designed to reduce non-specific binding.

Issue 3: Irreproducible Results or Baseline Drift

Question: My binding data is not consistent between runs, and I'm observing significant baseline drift. What could be causing this and how do I fix it?

Answer:

Reproducibility is key for reliable kinetic data. Baseline drift can make it difficult to accurately measure binding responses.[1] The following table outlines potential causes and solutions:

Possible Cause	Troubleshooting Step	Explanation
Incomplete Surface Regeneration	Optimize the regeneration solution and contact time to ensure complete removal of the bound analyte after each cycle.	Residual analyte from previous injections can interfere with subsequent binding events and cause the baseline to drift.[7]
Ligand Leaching	Assess the stability of the immobilized Gelsevirine over multiple cycles.	If the covalent linkage is not stable, the ligand may slowly dissociate from the surface, leading to a downward drift in the baseline.
Buffer Mismatch	Ensure that the analyte sample is prepared in the exact same running buffer that is flowing over the sensor surface.	Small differences in buffer composition can cause refractive index changes that manifest as baseline shifts.[6]
Air Bubbles in the System	Degas all buffers and solutions thoroughly before use.	Air bubbles can cause significant artifacts in the sensorgram.[1]

Frequently Asked Questions (FAQs)

Q1: What is the reported binding affinity of Gelsevirine to STING?

A1: A surface plasmon resonance (SPR) study reported the binding affinity (Kd) of Gelsevirine to the C-terminal domain of human STING to be 27.6 μM.[6]

Q2: What is the mechanism of action of Gelsevirine on the STING pathway?

A2: Gelsevirine acts as a STING inhibitor. It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, which locks STING in an inactive conformation.[6][8] This prevents the downstream signaling cascade that leads to the production of type I interferons and other pro-inflammatory cytokines.[8][9]

Q3: What is a suitable immobilization strategy for a small molecule like Gelsevirine?

A3: Amine coupling is a common and effective method for immobilizing small molecules that contain a primary amine group.[10] This involves activating a carboxylated sensor surface (like a CM5 chip) with a mixture of EDC and NHS, followed by the injection of the Gelsevirine solution.

Q4: How do I calculate the optimal ligand immobilization density for Gelsevirine?

A4: For kinetic analysis of small molecule interactions, it is generally recommended to aim for a theoretical maximum analyte response (Rmax) of around 100 Resonance Units (RU).[11][12] You can use the following formula to estimate the required immobilization level of your ligand (Gelsevirine):

RL = (Rmax * MWLigand) / (MWAnalyte * Stoichiometry)

Where:

• RL is the required Resonance Units of the immobilized ligand.

• Rmax is the desired maximum analyte response (e.g., 100 RU).

• MWLigand is the molecular weight of Gelsevirine.

• MWAnalyte is the molecular weight of the STING protein.

• Stoichiometry is the number of analyte molecules that bind to one ligand molecule (typically assumed to be 1 for initial experiments).

Q5: What are some key considerations when performing binding studies with small molecules like Gelsevirine?

A5: Due to their low molecular weight, small molecules generate a smaller signal upon binding compared to larger molecules.[2] To overcome this, it is often necessary to use a higher immobilization density of the ligand.[11] Additionally, ensuring the purity of the small molecule is crucial, as impurities can lead to inaccurate concentration determination and affect the binding results.

Quantitative Data Summary

Parameter	Value	Technique	Reference
Gelsevirine - STING Binding Affinity (Kd)	27.6 μM	Surface Plasmon Resonance (SPR)	[6]
Recommended Rmax for Kinetic Analysis	~100 RU	SPR/BLI	[11][12]
Typical Ligand Concentration for Amine Coupling	20–50 µg/mL	SPR	[10]
Typical Flow Rate for Immobilization	5–10 µL/min	SPR	[10]

Experimental Protocols

Protocol 1: Amine Coupling Immobilization of Gelsevirine on a Carboxylated Sensor Chip (e.g., CM5)

• Reagent Preparation:

  • Prepare a stock solution of Gelsevirine in a suitable organic solvent (e.g., DMSO) and then dilute it to the desired concentration (e.g., 20-50 µg/mL) in an appropriate immobilization buffer (e.g., 10 mM sodium acetate, pH 4.5).

  • Prepare fresh solutions of 0.4 M EDC and 0.1 M NHS in water.

  • Prepare the blocking solution: 1 M ethanolamine-HCl, pH 8.5.

  • Prepare the running buffer (e.g., HBS-EP+).

• Surface Preparation:

  • Equilibrate the sensor surface with running buffer until a stable baseline is achieved.

• Activation:

  • Inject a 1:1 mixture of the EDC and NHS solutions over the sensor surface for 7 minutes at a flow rate of 10 µL/min to activate the carboxyl groups.

• Ligand Immobilization:

  • Inject the Gelsevirine solution over the activated surface. The contact time can be varied to achieve the desired immobilization level. Monitor the response units (RU) to track the immobilization progress.

• Deactivation (Blocking):

  • Inject the ethanolamine-HCl solution for 7 minutes at 10 µL/min to deactivate any remaining active esters and block non-specific binding sites.[10]

• Stabilization:

  • Wash the surface with running buffer until a stable baseline is achieved. The surface is now ready for analyte injection.

Protocol 2: Gelsevirine-STING Binding Analysis using SPR

• System Preparation:

  • Ensure the SPR instrument is equilibrated with the running buffer.

• Analyte Preparation:

  • Prepare a series of dilutions of the STING protein in the running buffer. The concentration range should ideally span from 0.1x to 10x the expected Kd.

• Binding Measurement:

  • Inject the different concentrations of STING protein over the Gelsevirine-immobilized surface and a reference flow cell (without Gelsevirine) at a constant flow rate (e.g., 30 µL/min).

  • Include a buffer-only injection (zero concentration) to allow for double referencing.

• Dissociation:

  • After the association phase, allow the running buffer to flow over the surface to monitor the dissociation of the STING protein from Gelsevirine.

• Regeneration:

  • If necessary, inject a regeneration solution (e.g., a low pH glycine (B1666218) solution) to remove any remaining bound analyte and prepare the surface for the next injection.

• Data Analysis:

  • Subtract the reference channel data from the active channel data.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

Visualizations

Caption: Gelsevirine inhibits the STING signaling pathway.

Caption: Experimental workflow for Gelsevirine-STING binding analysis using SPR.

References

• 1. researchgate.net [researchgate.net]
• 2. The activation of the adaptor protein STING depends on its interactions with the phospholipid PI4P - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nicoyalife.com [nicoyalife.com]
• 4. Activation of STING Based on Its Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 9. Frontiers | Activation of STING Based on Its Structural Features [frontiersin.org]
• 10. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 11. Strategy [sprpages.nl]
• 12. dhvi.duke.edu [dhvi.duke.edu]

How to control for batch-to-batch variability of Gelsevirine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on controlling for the batch-to-batch variability of Gelsevirine. The information is presented in a question-and-answer format to directly address specific issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Gelsevirine and why is batch-to-batch variability a concern?

Gelsevirine is a monoterpenoid indole (B1671886) alkaloid isolated from the highly toxic plant Gelsemium elegans. It has garnered research interest for its potential therapeutic properties, including its activity as a specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway, which is involved in innate immunity.[1][2][3][4]

Batch-to-batch variability is a significant concern because Gelsevirine is a natural product. The concentration and purity of Gelsevirine in extracts from Gelsemium elegans can be influenced by several factors, leading to inconsistencies between different batches. This variability can significantly impact the reproducibility and reliability of experimental results, affecting both in vitro and in vivo studies.

Q2: What are the primary factors contributing to the batch-to-batch variability of Gelsevirine?

The primary factors influencing the batch-to-batch variability of Gelsevirine are related to the plant source material and the extraction and purification processes. These include:

• Geographical Origin: The chemical composition of Gelsemium elegans, including the alkaloid profile, can vary depending on the geographical location where the plant is grown.[5]

• Plant Part Used: Different parts of the Gelsemium elegans plant (e.g., roots, stems, leaves) contain varying concentrations of alkaloids, including Gelsevirine.[5][6]

• Harvesting Time: The developmental stage of the plant at the time of harvest can affect the concentration of secondary metabolites like Gelsevirine.

• Storage Conditions: The conditions under which the plant material is stored before extraction can lead to degradation or alteration of the chemical constituents.

• Extraction Method: The choice of solvent, temperature, and duration of the extraction process can significantly impact the yield and purity of the isolated Gelsevirine.[7]

• Purification Process: The chromatographic techniques and conditions used to purify Gelsevirine from the crude extract will determine the final purity and the profile of any co-eluting impurities.

Q3: How can I assess the quality and consistency of my Gelsevirine batches?

A multi-faceted approach is recommended to ensure the quality and consistency of your Gelsevirine batches. This involves a combination of analytical techniques to confirm the identity, purity, and concentration of Gelsevirine.

• Identity Confirmation: Use Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) and Mass Spectrometry (MS) to confirm the chemical structure of Gelsevirine.

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) with UV detection is a standard method for assessing the purity of Gelsevirine. The purity is typically determined by the peak area percentage of Gelsevirine relative to all other detected components.

• Quantification: A validated HPLC-UV or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method should be used to accurately determine the concentration of Gelsevirine in your sample. This requires a certified reference standard for calibration.

Troubleshooting Guides

Gelsevirine Isolation and Purification

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of Gelsevirine from extraction.	Inefficient extraction solvent or method.	Optimize the extraction solvent system (e.g., methanol (B129727), ethanol, or chloroform-methanol mixtures). Consider using techniques like ultrasound-assisted or microwave-assisted extraction to improve efficiency.[8]
Degradation of Gelsevirine during extraction.	Avoid high temperatures and prolonged extraction times. Protect the extract from light.
Incorrect plant part used.	Ensure you are using the plant part reported to have the highest Gelsevirine content (often the roots).[6]
Poor separation of Gelsevirine from other alkaloids during chromatography.	Inappropriate stationary or mobile phase.	For normal-phase chromatography, try different solvent systems with varying polarities (e.g., hexane-ethyl acetate, dichloromethane-methanol). For reverse-phase HPLC, optimize the mobile phase (e.g., acetonitrile/methanol and water with additives like formic acid or trifluoroacetic acid).
Column overloading.	Reduce the amount of crude extract loaded onto the column.
Co-elution with structurally similar alkaloids.	Employ a different chromatographic technique (e.g., counter-current chromatography) or use a column with a different selectivity.[7]
Gelsevirine appears to be degrading on the silica (B1680970) gel column.	Acidity of the silica gel.	Deactivate the silica gel by treating it with a base (e.g., triethylamine) before use.
Instability of the compound.	Minimize the time the compound spends on the column and work at lower temperatures if possible.

Gelsevirine Bioassays

Problem	Possible Cause(s)	Suggested Solution(s)
High variability in bioassay results between batches.	Inconsistent concentration or purity of Gelsevirine.	Accurately quantify each batch of Gelsevirine using a validated analytical method (e.g., HPLC-UV) and a reference standard. Ensure purity is consistent between batches.
Presence of interfering compounds from the plant extract.	Use highly purified Gelsevirine (>95%). If using a less pure extract, be aware of potential off-target effects from other co-extracted alkaloids.
Lower than expected bioactivity.	Degradation of Gelsevirine in the assay medium.	Assess the stability of Gelsevirine under your specific assay conditions (e.g., pH, temperature, light exposure). Prepare fresh solutions for each experiment.
Incorrect solvent used to dissolve Gelsevirine.	Ensure the solvent used (e.g., DMSO) is compatible with your assay system and does not interfere with the biological readout. Perform solvent control experiments.
Unexpected or off-target effects.	Presence of other bioactive alkaloids in the sample.	Characterize the impurity profile of your Gelsevirine sample using LC-MS/MS to identify any other potentially active compounds.

Experimental Protocols

Quality Control and Analytical Methods

A crucial aspect of controlling for batch-to-batch variability is the implementation of rigorous analytical methods to characterize each batch of Gelsevirine.

Table 1: Recommended Analytical Methods for Gelsevirine Quality Control

Parameter	Method	Purpose	Key Considerations
Identity	¹H and ¹³C NMR	Structural confirmation	Compare spectra with published data or a certified reference standard.
High-Resolution Mass Spectrometry (HRMS)	Accurate mass determination and elemental composition	Provides confirmation of the molecular formula.
Purity	HPLC-UV	Quantify the percentage of Gelsevirine	Use a high-resolution column and a validated method.
Quantification	HPLC-UV or LC-MS/MS	Determine the exact concentration	Requires a certified Gelsevirine reference standard for calibration.
Residual Solvents	Gas Chromatography (GC)	Ensure removal of solvents from the purification process	Important for in vivo studies.

Detailed Methodologies

1. High-Performance Liquid Chromatography (HPLC-UV) for Purity and Quantification

This protocol provides a general framework. Method optimization and validation are essential for accurate results.

Table 2: Example HPLC-UV Method Parameters for Gelsevirine Analysis

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid
Gradient	Start with a low percentage of B, and gradually increase to elute Gelsevirine. A typical gradient might be 5% to 95% B over 30 minutes.
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm
Injection Volume	10-20 µL
Column Temperature	25-30 °C
Standard Preparation	Prepare a stock solution of Gelsevirine reference standard in methanol or DMSO. Create a calibration curve with at least five concentration points.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for High-Sensitivity Quantification

LC-MS/MS is particularly useful for quantifying Gelsevirine in complex biological matrices.

Table 3: Example LC-MS/MS Method Parameters for Gelsevirine Analysis

Parameter	Condition
LC System	UHPLC or HPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase	A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid
Gradient	A fast gradient suitable for high-throughput analysis.
Flow Rate	0.2-0.4 mL/min
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), positive mode
MRM Transitions	Monitor specific precursor-to-product ion transitions for Gelsevirine and an internal standard.

3. Nuclear Magnetic Resonance (NMR) for Structural Confirmation

NMR is the gold standard for confirming the chemical structure of Gelsevirine.

Table 4: ¹H and ¹³C NMR Chemical Shift Data for Gelsevirine (in CDCl₃)

¹H NMR (ppm)	¹³C NMR (ppm)
Characteristic signals for the aromatic and alkaloid scaffold	Characteristic signals for carbonyl, quaternary, and methine carbons
(Specific chemical shifts and coupling constants should be compared to a reference standard or literature data)	(Specific chemical shifts should be compared to a reference standard or literature data)

Note: The exact chemical shifts can vary slightly depending on the solvent and the specific NMR instrument used.

Mandatory Visualizations

Gelsevirine's Mechanism of Action: STING Signaling Pathway Inhibition

Gelsevirine has been identified as a specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway. It is thought to competitively bind to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive conformation. Additionally, Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of STING.[1][2][4] This dual mechanism effectively blocks the downstream signaling cascade that leads to the production of type I interferons and other pro-inflammatory cytokines.

Caption: Gelsevirine inhibits the STING signaling pathway.

Experimental Workflow for Gelsevirine Quality Control

A systematic workflow is essential for ensuring the consistency of Gelsevirine batches used in research. This workflow should encompass everything from the initial extraction to the final characterization and use in experiments.

Caption: Quality control workflow for Gelsevirine.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The qualitative and quantitative analyses of Gelsemium elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of different green extraction methods used for the extraction of anthocyanin from red onion skin - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Gelsevirine: A Comprehensive Efficacy Comparison with Leading STING Inhibitors

For Immediate Release

This guide provides a detailed comparison of Gelsevirine's efficacy against other well-characterized STING (Stimulator of Interferon Genes) inhibitors. Designed for researchers, scientists, and professionals in drug development, this document compiles quantitative data, outlines experimental methodologies, and visualizes key pathways to offer an objective performance assessment.

The STING pathway is a critical component of the innate immune system. Its activation by cyclic dinucleotides (CDNs), produced by cyclic GMP-AMP synthase (cGAS) upon sensing cytosolic DNA, triggers a signaling cascade that results in the production of type I interferons (IFNs) and other pro-inflammatory cytokines. While essential for anti-pathogen and anti-tumor immunity, aberrant STING activation is implicated in various autoimmune and inflammatory diseases, making STING inhibitors a promising therapeutic avenue.

Gelsevirine has emerged as a novel, specific inhibitor of STING.[1] Its unique dual mechanism of action involves not only competitively binding to the CDN-binding pocket of STING to lock it in an inactive conformation but also promoting its K48-linked ubiquitination and subsequent degradation.[1][2] This guide places Gelsevirine's potency in context with other known STING inhibitors, providing a clear, data-driven comparison.

Quantitative Efficacy of STING Inhibitors

The following table summarizes the half-maximal inhibitory concentration (IC50) values for Gelsevirine and other prominent STING inhibitors. Lower IC50 values are indicative of higher potency.

Inhibitor	Mechanism of Action	Cell Line	IC50 Value	Reference
Gelsevirine	Competitive CDN-binding pocket inhibitor; promotes STING degradation	THP-1 (human monocytic)	0.766 µM	[1][3]
Raw264.7 (murine macrophage)	5.365 µM	[1][3]
H-151	Covalent inhibitor (targets Cys91); blocks STING palmitoylation	293T-hSTING	1.04 µM	[4]
293T-mSTING	0.82 µM	[4]
MEFs (murine embryonic fibroblasts)	138 nM	[5][6]
BMDMs (murine bone marrow-derived macrophages)	109.6 nM	[5][6]
HFFs (human foreskin fibroblasts)	134.4 nM	[5]
SN-011	Competitive CDN-binding pocket inhibitor	MEFs	127.5 nM	[5]
BMDMs	107.1 nM	[5]
HFFs	502.8 nM	[5]
Astin C	Binds to the C-terminal domain of STING; blocks IRF3 recruitment	Intracellular DNA-induced IFNB expression	10.8 µM	[1][3]
Compound 18	Competitive CDN-binding pocket inhibitor	hSTING	11 µM	[1][3]
C-176	Covalent inhibitor (targets Cys91); blocks STING palmitoylation	Mouse STING	Potent	[7]
Human STING	Inactive	[1][3]

Key Experimental Protocols

The following are detailed methodologies for experiments commonly used to assess the efficacy of STING inhibitors.

IFN-β Promoter Reporter Assay

This cell-based assay quantifies the functional outcome of STING inhibition by measuring the activity of the IFN-β promoter.

Protocol:

• Cell Seeding: HEK293T cells are co-transfected with an IFN-β promoter-driven luciferase reporter plasmid and a constitutively expressed Renilla luciferase plasmid (for normalization). The cells are then seeded into 96-well plates.

• Compound Treatment: Cells are pre-treated with various concentrations of the STING inhibitor (e.g., Gelsevirine) or vehicle control (DMSO) for a specified period (e.g., 6 hours).

• STING Activation: The STING pathway is activated by transfecting the cells with a STING agonist, such as 2'3'-cGAMP.

• Lysis and Luminescence Measurement: After a suitable incubation period (e.g., 18-24 hours), cells are lysed, and the luciferase activity is measured using a luminometer.

• Data Analysis: The firefly luciferase signal is normalized to the Renilla luciferase signal. The percentage of inhibition is calculated relative to the vehicle-treated, STING-activated control. The IC50 value is then determined from the dose-response curve.[8]

Western Blot for Phosphorylation of STING Pathway Components

This assay assesses the inhibition of STING signaling by measuring the phosphorylation status of key downstream proteins like TBK1 and IRF3.

Protocol:

• Cell Culture and Treatment: A relevant cell line, such as THP-1 monocytes or Raw264.7 macrophages, is seeded in 6-well plates and allowed to adhere.[9]

• Inhibitor Pre-treatment: Cells are pre-treated with the STING inhibitor or vehicle for 2-6 hours.

• STING Agonist Stimulation: Cells are stimulated with a STING agonist like 2'3'-cGAMP for a short period (e.g., 30 minutes to 3 hours).

• Cell Lysis and Protein Quantification: Cells are lysed in RIPA buffer containing protease and phosphatase inhibitors. The protein concentration of the lysates is determined using a BCA assay.

• SDS-PAGE and Immunoblotting: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is then probed with primary antibodies specific for phosphorylated TBK1 (p-TBK1), total TBK1, phosphorylated IRF3 (p-IRF3), and total IRF3. A loading control like GAPDH or β-actin is also used.

• Detection: After incubation with HRP-conjugated secondary antibodies, the protein bands are visualized using an enhanced chemiluminescence (ECL) substrate.[9]

cGAMP-Induced STING Dimerization Assay

This assay determines if a STING inhibitor can prevent the agonist-induced dimerization/oligomerization of STING, a critical step in its activation.

Protocol:

• Cell Culture and Treatment: Raw264.7 cells are pre-treated with the inhibitor (e.g., 10 µM Gelsevirine) for 6 hours.[3]

• STING Activation: Cells are then stimulated with 2'3'-cGAMP for 1-2 hours to induce STING dimerization.

• Cell Lysis: Cells are lysed, and protein extracts are prepared.

• Non-reducing SDS-PAGE: The protein lysates are resolved on a non-reducing SDS-PAGE gel. Under non-reducing conditions, the covalent disulfide bonds that can form between STING monomers upon activation are preserved, allowing for the visualization of dimers and oligomers.

• Immunoblotting: The gel is transferred to a membrane and immunoblotted with an anti-STING antibody to visualize the monomeric and dimeric/oligomeric forms of STING.[10]

Visualizing Mechanisms and Workflows

To further clarify the complex processes involved, the following diagrams illustrate the STING signaling pathway and a typical experimental workflow.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of Novel STING Inhibitors Based on the Structure of the Mouse STING Agonist DMXAA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. childrenshospital.org [childrenshospital.org]
• 6. STING inhibitors target the cyclic dinucleotide binding pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. Methods of Assessing STING Activation and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Protocol for detection of cGAMP-induced STING oligomerization in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Gelsevirine: A Head-to-Head Comparison for STING-Specific Inhibition in Preclinical Models

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Gelsevirine's performance against other STING inhibitors, supported by experimental data from knockout models. This analysis validates Gelsevirine's specificity for the STING (Stimulator of Interferon Genes) pathway, a critical mediator of innate immunity.

The aberrant activation of the STING pathway is implicated in a range of inflammatory and autoimmune diseases. Consequently, the development of specific STING inhibitors is a key focus of therapeutic research. Gelsevirine, a natural compound, has emerged as a novel and potent STING-specific inhibitor.[1][2][3] This guide delves into the experimental evidence validating its specificity, primarily through the use of STING knockout models, and compares its mechanism and efficacy with other known STING inhibitors.

Comparative Analysis of STING Inhibitors

Gelsevirine distinguishes itself from other STING inhibitors through its dual mechanism of action: competitive binding to the cyclic dinucleotide (CDN)-binding pocket of STING, which locks the protein in an inactive state, and the promotion of K48-linked ubiquitination and subsequent degradation of STING.[1][2][3] This contrasts with other inhibitors that may only block CDN binding or inhibit STING through different mechanisms like preventing palmitoylation.

Inhibitor	Mechanism of Action	Reported Efficacy/Potency	Notes
Gelsevirine	Competitively binds to the CDN-binding pocket of STING, locking it in an inactive conformation. Promotes K48-linked STING ubiquitination and degradation.[1][2][3]	Potently inhibits the induction of interferon and inflammatory cytokines in macrophages stimulated with STING agonists.[1][2] Reduces STING-induced gene expression of type I IFNs and proinflammatory cytokines.[2]	Demonstrates efficacy in a mouse model of sepsis.[1][3]
H-151	Covalent modification of Cys91, which blocks STING palmitoylation.[4]	Reduces TBK1 phosphorylation and inhibits STING palmitoylation.[4]	May not be effective against gain-of-function STING mutations.[5]
C-176 / C-178	Covalently modify Cys91, preventing STING palmitoylation.[5]	Specific inhibitors of murine STING.[5]	Inactive or have limited bioactivity against human STING.[1][2]
Astin C	Competitively binds to the C-terminal domain of STING with cyclic dinucleotides.[6]	Directly modulates the STING signalosome.[6]	Limited bioactivity against human STING has been noted.[1][2]
SN-011	Binds to the CDN-binding pocket with high affinity, locking the STING dimer in an open, inactive conformation.[7]	Potent and selective inhibitor for both mouse and human STING, with IC50 values of ~100 nM and ~500 nM, respectively.[7]	Ameliorated autoimmune pathology in Trex1-/- mice.[7]

Validating Specificity with STING Knockout Models

The gold standard for validating the specificity of a targeted inhibitor is the use of a knockout model. In the context of Gelsevirine, STING-deficient (STING-/-) mice are essential to demonstrate that its therapeutic effects are solely dependent on the presence of the STING protein.

Experimental Workflow for Validation in Knockout Models

Caption: Experimental workflow comparing the effect of Gelsevirine in wild-type versus STING knockout mice.

Studies have shown that while Gelsevirine significantly improves survival and reduces organ damage in a mouse model of sepsis, it does not provide further protection in STING-deficient mice subjected to the same conditions.[2] This lack of an additive effect in the knockout model is strong evidence that the protective actions of Gelsevirine are mediated specifically through the inhibition of the STING pathway.

Signaling Pathway: Gelsevirine's Mechanism of Action

The canonical STING signaling pathway is initiated by the detection of cytosolic DNA by cGAS, leading to the production of cGAMP. cGAMP then binds to STING, triggering a conformational change, dimerization, and translocation from the endoplasmic reticulum.[8][9] This leads to the recruitment and activation of TBK1, which in turn phosphorylates IRF3, resulting in the production of type I interferons and other inflammatory cytokines.[7][8] Gelsevirine intervenes at a critical early step in this cascade.

Caption: Gelsevirine's dual-action inhibition of the STING signaling pathway.

Key Experimental Protocols

The validation of Gelsevirine's STING-specific inhibition relies on a series of well-defined experimental protocols. Below are summaries of the key methodologies employed.

Cell Culture and Stimulation

• Cell Lines: Murine macrophage cell line (RAW264.7) and human monocytic cell line (THP-1) are commonly used.

• Stimulation: Cells are pre-treated with varying concentrations of Gelsevirine for a specified period (e.g., 6 hours) before being stimulated with STING agonists such as 2'3'-cGAMP, interferon stimulatory DNA (ISD), or Poly(dA:dT) for 3 hours.[2]

Quantitative Real-Time PCR (qRT-PCR)

• Objective: To measure the mRNA expression levels of STING-dependent genes, such as Ifnb1 (Interferon beta 1).

• Procedure:

  • Total RNA is extracted from treated and untreated cells.

  • cDNA is synthesized from the RNA template.

  • qRT-PCR is performed using primers specific for Ifnb1 and a housekeeping gene (e.g., GAPDH) for normalization.

  • The relative expression of Ifnb1 is calculated to determine the inhibitory effect of Gelsevirine.

Western Blot Analysis

• Objective: To assess the protein levels and phosphorylation status of key components of the STING pathway.

• Procedure:

  • Cell lysates are prepared from treated and untreated cells.

  • Proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with primary antibodies against total and phosphorylated forms of STING, TBK1, and IRF3.[6]

  • A secondary antibody conjugated to a detection enzyme is used for visualization.

  • Changes in protein levels and phosphorylation indicate the inhibitory effect of Gelsevirine on STING signaling.

STING Dimerization Assay

• Objective: To determine if Gelsevirine inhibits the agonist-induced dimerization of STING, a critical step in its activation.

• Procedure:

  • RAW264.7 cells are pretreated with Gelsevirine and then stimulated with 2'3'-cGAMP.

  • Cell lysates are subjected to non-reducing SDS-PAGE to preserve protein dimers.

  • Western blotting is performed using an antibody against STING to visualize both monomeric and dimeric forms.[2]

In Vivo Sepsis Model

• Animals: Wild-type and STING knockout mice are used.

• Procedure:

  • Sepsis is induced via cecal ligation and puncture (CLP).

  • A treatment group receives Gelsevirine post-surgery.

  • Survival rates are monitored over time.

  • Lung injury and inflammatory markers in the lungs and serum are assessed to determine the therapeutic effect of Gelsevirine.[2]

Logical Validation Framework

The specificity of Gelsevirine as a STING inhibitor is established through a logical progression of experimental evidence.

Caption: Logical framework for validating the STING-specific inhibition by Gelsevirine.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting STING oligomerization with small-molecule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of nitroalkene-based inhibitors to target STING-dependent inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pnas.org [pnas.org]
• 8. Frontiers | Characterization of a Novel Compound That Stimulates STING-Mediated Innate Immune Activity in an Allele-Specific Manner [frontiersin.org]
• 9. Discovery of Novel STING Inhibitors Based on the Structure of the Mouse STING Agonist DMXAA - PMC [pmc.ncbi.nlm.nih.gov]

Gelsevirine and 2'3'-cGAMP: A Comparative Analysis of STING Ligand Binding

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gelsevirine and 2'3'-cGAMP, focusing on their competitive binding to the Stimulator of Interferon Genes (STING) protein. The information presented is supported by experimental data to aid in research and drug development decisions.

Introduction

The cGAS-STING signaling pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating an immune response.[1][2] Cyclic GMP-AMP synthase (cGAS) acts as a DNA sensor, and upon activation, synthesizes the second messenger 2'3'-cyclic GMP-AMP (2'3'-cGAMP).[1][3] 2'3'-cGAMP then binds to and activates STING, an endoplasmic reticulum-resident protein, triggering a downstream signaling cascade that leads to the production of type I interferons and other pro-inflammatory cytokines.[3][4]

Gelsevirine, a natural alkaloid, has been identified as a novel inhibitor of the STING pathway.[5][6] It has been shown to competitively bind to the same cyclic dinucleotide (CDN)-binding pocket on STING as 2'3'-cGAMP, thereby preventing STING activation.[5][6][7] This guide delves into the specifics of this competitive interaction, presenting key quantitative data, experimental methodologies, and visual representations of the involved pathways.

Quantitative Data Summary

The following table summarizes the key binding affinity and inhibitory concentration data for Gelsevirine and 2'3'-cGAMP in their interaction with the STING protein.

Compound	Parameter	Value	Species	Method	Reference
Gelsevirine	Kd (Binding Affinity)	27.6 μM	Human	Surface Plasmon Resonance (SPR)	[8]
IC50 (IFN-β induction)	0.766 μM	Human (THP-1 cells)	Cell-based assay	[8]
2'3'-cGAMP	Kd (Binding Affinity)	3.79 nM - 9.23 nM	Human	Isothermal Titration Calorimetry (ITC), SPR	[1][2][9]

Note: Kd (dissociation constant) is a measure of binding affinity; a lower Kd value indicates a stronger binding affinity. IC50 (half-maximal inhibitory concentration) represents the concentration of an inhibitor required to block 50% of a biological response.

Experimental Protocols

Surface Plasmon Resonance (SPR) for Binding Affinity Determination

This method is used to measure the binding kinetics and affinity between a ligand and an analyte in real-time without the need for labeling.

Methodology:

• Immobilization: Recombinant human STING protein is covalently coupled to a CM5 sensor chip. The optimal pH for immobilization is determined by testing a range of sodium acetate (B1210297) buffer pH values (e.g., 4.0, 4.5, 5.0).[8]

• Binding Analysis: Different concentrations of the analyte (e.g., Gelsevirine, ranging from 0 to 64 μM) are flowed over the sensor chip surface containing the immobilized STING protein.[8]

• Data Acquisition: The binding events are monitored in real-time by detecting changes in the refractive index at the sensor surface. The experiment is typically carried out in a buffer system such as PBS with 5% DMSO at a constant flow rate (e.g., 30 μl/min).[8]

• Kinetic Analysis: The resulting sensorgrams are analyzed using appropriate software (e.g., Biacore T200 Evaluation Software) to determine the association (ka) and dissociation (kd) rate constants. The equilibrium dissociation constant (Kd) is then calculated as the ratio of kd/ka.[8]

Biotin (B1667282) Pull-Down Assay for Competitive Binding

This assay qualitatively demonstrates the direct and competitive binding of ligands to a target protein.

Methodology:

• Protein Expression: HEK293T cells are transfected with an expression plasmid for HA-tagged STING protein. After 24 hours, the cells are lysed to obtain cell lysates containing the tagged STING protein.[8]

• Binding Incubation: The cell lysates are incubated with biotinylated Gelsevirine (biotin-GS). To test for competitive binding, a 10-fold excess of unlabeled Gelsevirine or 2'3'-cGAMP is added to the incubation mixture along with the biotin-GS.[8]

• Capture: Streptavidin-conjugated beads are added to the mixture. The biotinylated Gelsevirine, along with any bound STING protein, will bind to the streptavidin beads.

• Washing and Elution: The beads are washed to remove non-specific binding proteins. The bound proteins are then eluted from the beads.

• Detection: The eluted proteins are separated by SDS-PAGE and analyzed by immunoblotting using an anti-HA antibody to detect the presence of STING protein. A reduction in the amount of pulled-down STING in the presence of excess unlabeled Gelsevirine or 2'3'-cGAMP indicates competitive binding.[8]

Visualizations

cGAS-STING Signaling Pathway

Caption: The cGAS-STING signaling pathway and the inhibitory action of Gelsevirine.

Experimental Workflow: Competitive Binding Pull-Down Assay

Caption: Workflow for the biotin pull-down assay to demonstrate competitive binding.

References

• 1. apexbt.com [apexbt.com]
• 2. benchchem.com [benchchem.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Protocol for detection of cGAMP-induced STING oligomerization in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. STING inhibitors target the cyclic dinucleotide binding pocket - PMC [pmc.ncbi.nlm.nih.gov]

Gelsevirine: A Comparative Analysis of its Anti-Inflammatory Effects Across Diverse Cell Types

For researchers, scientists, and drug development professionals, this guide provides a comprehensive cross-validation of the anti-inflammatory properties of Gelsevirine in various cell types. This document summarizes key experimental data, outlines detailed protocols, and visualizes the underlying molecular mechanisms to offer an objective comparison of Gelsevirine's performance.

Gelsevirine, a principal alkaloid extracted from Gelsemium elegans, has demonstrated significant anti-inflammatory and analgesic properties.[1] Its therapeutic potential is being explored in a range of inflammatory conditions, including osteoarthritis, neuroinflammation, and sepsis.[2][3][4][5] This guide synthesizes findings from multiple studies to compare its efficacy and mechanism of action in microglia, macrophages, and chondrocytes.

Comparative Efficacy of Gelsevirine

The anti-inflammatory activity of Gelsevirine has been quantified in different cell models, primarily focusing on its ability to suppress the production of pro-inflammatory mediators. The following table summarizes the key quantitative data from these studies.

Cell Type	Inflammatory Stimulus	Gelsevirine Concentration	Measured Biomarker	Result	Signaling Pathway Implicated	Reference
Microglia (BV2)	Lipopolysaccharide (LPS)	10 µM	iNOS, COX2	Significant decrease in expression	JAK2/STAT3	[3]
LPS	10 µM	Inflammatory Cytokines (e.g., TNF-α, IL-6)	Significant decrease in production	JAK2/STAT3	[3]
Oxygen-Glucose Deprivation (OGD) Conditioned Medium	10 µM	Inflammatory Cytokines	Significant decrease in production	JAK2/STAT3	[3]
Sepsis-Associated Encephalopathy (SAE) model	Not specified in vitro	Inflammatory Factors	Reduced levels	STING	[6]
Macrophages (Raw264.7)	2'3'-cGAMP (STING agonist)	10 µM	Ifnb1 mRNA	Dose-dependent inhibition	STING/TBK1/NF-κB	[4][7]
LPS	Not specified	TNF-α, IL-6	Significantly lower production in SHIP(+/+) vs SHIP(-/-) cells	TLR4/SHIP	[8]
Macrophages (THP-1)	2'3'-cGAMP (STING agonist)	10 µM	IFNB1 mRNA	Dose-dependent inhibition	STING	[4][7]
Chondrocytes	Interleukin-1β (IL-1β)	Not specified	MMP3, MMP9, MMP13, IFNβ, TNFɑ, Il6	Reduced expression	STING/TBK1	[5]
Interleukin-1β (IL-1β)	Not specified	Col2A, Il10	Increased expression	STING/TBK1	[5]

Deciphering the Mechanism: Key Signaling Pathways

Gelsevirine exerts its anti-inflammatory effects by modulating specific signaling pathways. The two primary pathways identified are the JAK/STAT and the STING pathways.

JAK/STAT Signaling Pathway in Microglia

In the context of neuroinflammation, particularly in microglia, Gelsevirine has been shown to directly inhibit the Janus kinase 2 (JAK2).[2][3][9] This inhibition prevents the subsequent phosphorylation and activation of the Signal Transducer and Activator of Transcription 3 (STAT3). The activated STAT3 typically translocates to the nucleus to induce the expression of various pro-inflammatory genes. By disrupting this cascade, Gelsevirine effectively dampens the inflammatory response in microglia.[3]

Gelsevirine inhibits the JAK/STAT signaling pathway.

STING Signaling Pathway in Macrophages and Chondrocytes

Gelsevirine also acts as a specific inhibitor of the Stimulator of Interferon Genes (STING) protein.[4][7][10] The STING pathway is crucial in innate immunity, detecting cytosolic DNA from pathogens or damaged host cells.[7] Upon activation, STING triggers a downstream cascade involving TANK-binding kinase 1 (TBK1), leading to the activation of transcription factors like NF-κB and IRF3, which in turn drive the expression of type I interferons and other pro-inflammatory cytokines.[4] Gelsevirine has been found to competitively bind to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive state.[7][10] Furthermore, it promotes the K48-linked ubiquitination and subsequent degradation of STING.[5][10] This dual mechanism effectively shuts down STING-mediated inflammation.

Gelsevirine inhibits the STING signaling pathway.

Experimental Protocols

To facilitate the replication and validation of these findings, detailed methodologies for key experiments are provided below.

Cell Culture and Treatment

• Microglia (BV2 cells):

  • BV2 cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Cells are maintained in a humidified incubator at 37°C with 5% CO2.

  • For inflammatory stimulation, cells are pre-treated with varying concentrations of Gelsevirine for 1 hour, followed by stimulation with 1 µg/mL of Lipopolysaccharide (LPS) for 24 hours.[11]

• Macrophages (Raw264.7 cells):

  • Raw264.7 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Cells are maintained under the same conditions as BV2 cells.

  • To induce inflammation, cells are pre-treated with Gelsevirine for 6 hours and then stimulated with a STING agonist like 2'3'-cGAMP (5 µg/ml) for 3 hours.[7]

• Chondrocytes:

  • Primary chondrocytes are isolated from cartilage tissue and cultured in DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

  • For inducing an inflammatory response, chondrocytes are stimulated with 10 ng/mL of recombinant human Interleukin-1β (IL-1β).

Quantitative Real-Time PCR (qRT-PCR)

• Total RNA is extracted from treated and untreated cells using a suitable RNA isolation kit.

• cDNA is synthesized from the extracted RNA using a reverse transcription kit.

• qRT-PCR is performed using a qPCR system with SYBR Green master mix and gene-specific primers for target inflammatory markers (e.g., TNF-α, IL-6, IFNB1, MMP13) and a housekeeping gene (e.g., GAPDH or β-actin) for normalization.

• The relative gene expression is calculated using the 2-ΔΔCt method.

Western Blot Analysis

• Cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein concentration is determined using a BCA protein assay.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• The membrane is then incubated overnight at 4°C with primary antibodies against target proteins (e.g., p-STAT3, STAT3, STING, p-TBK1, TBK1, iNOS, COX2, and β-actin as a loading control).

• After washing with TBST, the membrane is incubated with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Enzyme-Linked Immunosorbent Assay (ELISA)

• Cell culture supernatants are collected after treatment.

• The concentrations of secreted cytokines (e.g., TNF-α, IL-6) are measured using commercially available ELISA kits according to the manufacturer's instructions.

• The absorbance is read on a microplate reader, and cytokine concentrations are determined from a standard curve.

The following diagram outlines a general experimental workflow for assessing the anti-inflammatory effects of Gelsevirine.

General experimental workflow for Gelsevirine studies.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lipopolysaccharide-induced macrophage inflammatory response is regulated by SHIP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Assessing the reproducibility of Gelsevirine's effect on sepsis survival rates

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Gelsevirine's performance in improving sepsis survival rates against other potential therapeutic alternatives. The information is supported by available preclinical experimental data, with a focus on reproducibility and methodological transparency.

Recent preclinical studies have highlighted Gelsevirine, a novel inhibitor of the STIMULATOR of interferon genes (STING) pathway, as a potential therapeutic agent for sepsis. Research indicates that Gelsevirine significantly improves survival rates in mouse models of sepsis induced by cecal ligation and puncture (CLP).[1][2] However, the reproducibility of these findings by independent laboratories has not yet been established, a critical step in the validation of any new therapeutic candidate. This guide aims to synthesize the current data on Gelsevirine, compare its reported efficacy with other experimental sepsis therapies, and provide detailed experimental protocols to aid in the design of future reproducibility studies.

Comparative Survival Rates in CLP-Induced Sepsis

The following table summarizes the survival rates of mice subjected to the cecal ligation and puncture (CLP) model of sepsis and treated with Gelsevirine or other alternative therapies. It is important to note that these data are compiled from different studies and are not from head-to-head comparisons. Experimental conditions, such as the severity of the CLP procedure and the timing of therapeutic intervention, can significantly influence outcomes.

Treatment	Mechanism of Action	Dosage	Administration Route	Timing of Administration	CLP Model Severity	Survival Rate (%)	Source
Gelsevirine	STING Inhibitor	10 mg/kg	Intraperitoneal	5 hours post-CLP	Not specified	~40% (at 100 hours)	[1]
Gelsevirine	STING Inhibitor	20 mg/kg	Intraperitoneal	5 hours post-CLP	Not specified	~60% (at 100 hours)	[1]
Vehicle Control (for Gelsevirine)	-	-	-	5 hours post-CLP	Not specified	~10% (at 100 hours)	[1]
C-176	STING Inhibitor	Not specified	Not specified	Not specified	Not specified	Improved survival vs. CLP
Anti-TNF-α (AZD9773)	TNF-α Neutralization	Not specified	Not specified	24, 36, 48, 60 hours post-CLP	Moderate/Severe	>70% (at 5 days)	[3]
Control (for Anti-TNF-α)	DigiFab	-	-	24, 36, 48, 60 hours post-CLP	Moderate/Severe	27% (at 5 days)	[3]
Anti-IL-6	IL-6 Blockade	1.33 mg/kg	Intravenous	Pre-CLP	Not specified	Statistically significant improvement vs. control	[4]
Control (for Anti-IL-6)	Irrelevant IgG	-	-	Pre-CLP	Not specified	Lower than treated group	[4]
Dexamethasone	Glucocorticoid	1 mg/kg/day	Intraperitoneal	2 hours post-CLP	Not specified	No change in survival rates	[5][6]
TLR4 Knockout	TLR4 Deficiency	-	-	-	Severe	Increased survival vs. Wild Type	[7]
Wild Type (for TLR4 Knockout)	-	-	-	-	Severe	Lower than knockout group	[7]

Experimental Protocols

To facilitate the assessment of reproducibility, the detailed experimental methodologies for the key experiments cited are provided below.

Gelsevirine Treatment in CLP-Induced Sepsis Model[7]

• Animal Model: 2-month-old C57BL/6J mice were used.

• Sepsis Induction (CLP Surgery):

  • Mice were anesthetized using 2% isoflurane (B1672236) inhalation.

  • A midline abdominal incision was made to expose the cecum.

  • The cecum was ligated at 1.0 cm from the tip.

  • The ligated cecum was then punctured twice with an 18-gauge needle.

  • A small amount of fecal material was gently squeezed out to induce polymicrobial peritonitis.

  • The cecum was returned to the abdominal cavity, and the incision was closed.

  • Sham-operated mice underwent the same procedure without ligation and puncture.

• Gelsevirine Administration:

  • Gelsevirine was administered intraperitoneally at doses of 10 mg/kg or 20 mg/kg.

  • The administration was performed 5 hours after the CLP surgery.

• Post-Operative Care and Survival Monitoring:

  • Mice were given pre-warmed saline (0.1 ml/g body weight) subcutaneously after surgery.

  • Survival was monitored and recorded for a specified period (e.g., 100 hours).

General Cecal Ligation and Puncture (CLP) Model Protocol[3][6][8]

The CLP model is a widely accepted preclinical model for sepsis research as it mimics the polymicrobial nature of clinical sepsis. The severity of sepsis can be modulated by altering the length of the ligated cecum and the size and number of punctures.

• Anesthesia: Mice are anesthetized, typically with isoflurane or a ketamine/xylazine cocktail.

• Surgical Preparation: The abdomen is shaved and disinfected.

• Laparotomy: A midline incision is made to expose the cecum.

• Cecal Ligation: A portion of the cecum is ligated below the ileocecal valve to induce ischemia and necrosis. The length of the ligated portion determines the severity of sepsis.

• Cecal Puncture: The ligated cecum is punctured one or more times with a needle of a specific gauge. This allows for the leakage of fecal contents into the peritoneum, initiating infection.

• Closure: The cecum is returned to the abdominal cavity, and the abdominal wall and skin are sutured.

• Fluid Resuscitation: Post-operative fluid resuscitation with warmed saline is crucial for survival.

• Analgesia and Antibiotics: Administration of analgesics and, in some protocols, antibiotics is performed to mimic clinical management.

Signaling Pathways and Experimental Workflows

To visualize the biological context and experimental design, the following diagrams are provided.

Experimental workflow for assessing Gelsevirine's effect on sepsis survival.

The proposed mechanism of action for Gelsevirine in sepsis involves the inhibition of the STING signaling pathway. This pathway is a critical component of the innate immune response to cytosolic DNA, which can be of microbial or host origin during sepsis.

Simplified STING signaling pathway in sepsis and the inhibitory action of Gelsevirine.

References

• 1. Video: Cecal Ligation and Puncture-induced Sepsis as a Model To Study Autophagy in Mice [jove.com]
• 2. researchgate.net [researchgate.net]
• 3. Cecal Ligation and Puncture-induced Sepsis as a Model To Study Autophagy in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Focus on the cGAS-STING Signaling Pathway in Sepsis and Its Inflammatory Regulatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Video: Evaluation of a Reliable Biomarker in a Cecal Ligation and Puncture-Induced Mouse Model of Sepsis [jove.com]
• 7. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative study of alkaloids from different Gelsemium species

A Comparative Study of Alkaloids from Different Gelsemium Species: Phytochemistry, Pharmacology, and Therapeutic Potential

Introduction

The genus Gelsemium, belonging to the family Gelsemiaceae, encompasses three primary species: Gelsemium elegans (distributed in Asia), and Gelsemium sempervirens and Gelsemium rankinii (both native to North America).[1][2] These plants are rich sources of structurally diverse and biologically active monoterpenoid indole (B1671886) alkaloids.[3] Historically, they have been used in traditional medicine for a variety of ailments, including pain, inflammation, and anxiety.[2][3] However, their therapeutic application is limited by a narrow therapeutic index due to the high toxicity of some constituent alkaloids.[2] This guide provides a comparative overview of the alkaloid profiles of different Gelsemium species, their known biological activities, and the underlying signaling pathways. It also presents detailed experimental protocols for the extraction and analysis of these compounds, aimed at researchers, scientists, and drug development professionals.

Comparative Alkaloid Profiles

The alkaloid composition can vary significantly between different Gelsemium species and even between different parts of the same plant. Gelsemium elegans is reported to be the most phytochemically studied species.[4] Koumine (B8086292) is the most abundant alkaloid in G. elegans, while gelsemine (B155926) is the principal alkaloid found in G. sempervirens.[5][6] Although less studied, G. rankinii is known to contain similar types of alkaloids.

The table below summarizes the quantitative data available for the main alkaloids in Gelsemium elegans. A direct comparative quantification of alkaloids across all three species under identical experimental conditions is not extensively documented in the current literature.

Table 1: Quantitative Analysis of Major Alkaloids in Different Parts of Gelsemium elegans

Alkaloid	Plant Part	Concentration (µg/g)	Reference
Koumine	Mature Roots	249.2
Mature Stems	149.1
Mature Leaves	272.0
Gelsemine	Mature Roots	Not specified
Mature Stems	Not specified
Mature Leaves	122.4	[7]
Gelsenicine	Mature Roots	Not specified
Mature Stems	Not specified
Mature Leaves	155.1	[7]

Biological Activities and Mechanisms of Action

Gelsemium alkaloids exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, anxiolytic, and anti-tumor effects.[2][3] The primary mechanism of action for the analgesic and anxiolytic effects of gelsemine and koumine involves their interaction with inhibitory neurotransmitter receptors in the central nervous system.[5]

These alkaloids act as agonists at spinal glycine (B1666218) receptors.[5] This activation stimulates the biosynthesis of the neurosteroid allopregnanolone (B1667786), which in turn positively modulates GABAA receptors, leading to the observed therapeutic effects.[5][8]

Signaling Pathway Diagrams

The following diagrams illustrate the proposed signaling pathway for the analgesic and anxiolytic effects of Gelsemium alkaloids and a general experimental workflow for their comparative analysis.

Caption: Signaling pathway of Gelsemium alkaloids leading to analgesic and anxiolytic effects.

Caption: Experimental workflow for the comparative study of Gelsemium alkaloids.

Experimental Protocols

Plant Material Collection and Preparation

• Collect fresh plant materials (roots, stems, and leaves) from authenticated specimens of Gelsemium elegans, Gelsemium sempervirens, and Gelsemium rankinii.

• Wash the plant materials thoroughly with distilled water to remove any dirt and debris.

• Dry the plant materials in a well-ventilated oven at 40-50°C until a constant weight is achieved.

• Grind the dried plant materials into a fine powder using a mechanical grinder and store in airtight containers at room temperature, protected from light.

Alkaloid Extraction (Acid-Base Extraction Method)

This protocol is a general method and may require optimization for each plant part and species.

• Macerate 10 g of the dried plant powder with 100 mL of 70% ethanol (B145695) containing 1% hydrochloric acid for 24 hours at room temperature with occasional shaking.

• Filter the mixture and repeat the extraction process with the residue twice more.

• Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

• Dissolve the crude extract in 50 mL of 2% hydrochloric acid and filter.

• Wash the acidic solution with 3 x 50 mL of diethyl ether to remove non-alkaloidal compounds.

• Adjust the pH of the aqueous solution to 9-10 with ammonium (B1175870) hydroxide.

• Extract the alkaloids with 3 x 50 mL of chloroform (B151607).

• Combine the chloroform extracts, dry over anhydrous sodium sulfate, and evaporate to dryness under reduced pressure to yield the total alkaloid extract.

Quantification of Alkaloids by HPLC-MS/MS

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

  • Mobile Phase: A gradient elution using (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile. The gradient program should be optimized for the separation of the target alkaloids.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2-5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for each target alkaloid (e.g., gelsemine, koumine, gelsevirine) must be determined using authentic standards.

  • Optimization: Optimize MS parameters such as capillary voltage, source temperature, and collision energy for each alkaloid to achieve maximum sensitivity.

• Standard Curve Preparation:

  • Prepare stock solutions of analytical standards of the target alkaloids in methanol.

  • Create a series of working standard solutions by serial dilution to construct a calibration curve over the expected concentration range in the samples.

• Sample Preparation and Analysis:

  • Dissolve the dried total alkaloid extract in the initial mobile phase composition to a known concentration.

  • Filter the sample solution through a 0.22 µm syringe filter before injection into the HPLC-MS/MS system.

  • Inject the prepared samples and standard solutions for analysis.

  • Quantify the amount of each alkaloid in the samples by comparing their peak areas to the calibration curves of the respective standards.

Conclusion

This comparative guide highlights the significant potential of Gelsemium alkaloids in drug discovery, particularly in the areas of pain and anxiety management. The provided data and protocols offer a foundational framework for researchers to conduct further comparative studies. A comprehensive quantitative analysis of the alkaloid content across all three major Gelsemium species, using standardized methodologies, is a crucial next step to fully understand their phytochemical diversity and therapeutic potential. Such studies will be instrumental in identifying species and plant parts with optimal alkaloid profiles for the development of novel, safe, and effective therapeutic agents.

References

• 1. Analysis of alkaloids in Gelsemium elegans Benth using an online heart-cutting + comprehensive RPLC×RPLC system tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Gelsemine and koumine, principal active ingredients of Gelsemium, exhibit mechanical antiallodynia via spinal glycine receptor activation-induced allopregnanolone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Modulation of GABAA receptors and of GABAergic synapses by the natural alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]

Gelsevirine's In Silico Promise Meets Experimental Reality: A Comparative Guide

For researchers, scientists, and drug development professionals, the journey from computational prediction to validated biological activity is a critical one. This guide provides an objective comparison of the in silico docking predictions for Gelsevirine with subsequent experimental validation, offering a clear view of its performance against other molecules and detailing the methodologies used to generate these findings.

Gelsevirine, a complex indole (B1671886) alkaloid, has been the subject of computational studies predicting its interaction with various protein targets. This guide delves into the experimental evidence that has emerged to support or challenge these predictions, focusing on its recently identified role as a specific inhibitor of the STING (Stimulator of Interferon Genes) protein and its previously explored effects on neuronal receptors.

Unveiling the STING Inhibition Pathway

Recent research has brought to light Gelsevirine's potent ability to inhibit the STING signaling pathway, a crucial component of the innate immune system. In silico docking analyses predicted a high-affinity interaction between Gelsevirine and the cyclic dinucleotide (CDN)-binding pocket of STING. Subsequent experimental validation has not only confirmed this prediction but also elucidated the mechanism of action.

Experimental Workflow for STING Inhibition Validation

The following workflow outlines the key experimental steps taken to validate the computational predictions of Gelsevirine's interaction with STING.

Experimental workflow for validating Gelsevirine's interaction with STING.

Quantitative Comparison: Gelsevirine's Binding Affinity

Experimental assays have quantified the binding affinity of Gelsevirine to the STING protein, confirming the in silico predictions of a strong interaction.

Compound	Target Protein	Method	Binding Affinity (KD)	Reference
Gelsevirine	STING	Surface Plasmon Resonance	High Affinity	[1]

Note: The specific KD value was described qualitatively as "high affinity" in the source material.

Gelsevirine's Mechanism of STING Inhibition

In silico models suggested that Gelsevirine binds to the CDN-binding pocket of STING. Experimental evidence supports this, showing that Gelsevirine competitively binds to the STING protein.[1] This binding has been demonstrated to inhibit the dimerization of STING induced by 2'3'-cGAMP, a key step in its activation.[1][2] Furthermore, Gelsevirine was found to induce K48-linked ubiquitination and subsequent degradation of STING, likely through the recruitment of TRIM21.[1]

Inhibition of the STING signaling pathway by Gelsevirine.

Modulation of Neuronal Receptors: A Comparative Look

Prior to the discovery of its effects on STING, Gelsevirine and other Gelsemium alkaloids were investigated for their interactions with neuronal receptors, particularly GABA-A receptors (GABAARs) and glycine (B1666218) receptors (GlyRs).

Comparative Inhibitory Activity

Electrophysiological studies have determined the inhibitory concentrations (IC50) of Gelsevirine and related alkaloids on GABAARs and GlyRs, providing a basis for comparing their potency.

Compound	Target Receptor	IC50 (µM)	Reference
Gelsevirine	GABAAR	251.5	[3]
Gelsevirine	GlyR	82.94	[3]
Koumine (B8086292)	GABAAR	142.8	[3]
Koumine	GlyR	9.587	[3]
Gelsemine	GABAAR	170.8	[3]
Gelsemine	GlyR	10.36	[3]

These findings indicate that while Gelsevirine does inhibit these neuronal receptors, its potency is lower compared to other Gelsemium alkaloids like koumine and gelsemine.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and verification of scientific findings. Below are summaries of the key experimental protocols used in the cited studies.

Surface Plasmon Resonance (SPR)

• Objective: To determine the binding affinity between Gelsevirine and the STING protein.

• Method: An in silico docking analysis was first performed to predict the interaction. For the SPR binding study, varying concentrations of Gelsevirine were passed over a sensor chip immobilized with the STING protein. The change in the refractive index at the surface, caused by the binding of Gelsevirine, was measured in real-time to determine the association and dissociation rate constants, from which the equilibrium dissociation constant (KD) was calculated.[1]

Biotin Pull-down Assay

• Objective: To confirm the direct and competitive binding of Gelsevirine to the STING protein.

• Method: A biotin-labeled Gelsevirine (biotin-GS) was synthesized. Cell lysates containing the STING protein were incubated with either biotin alone or biotin-GS. Streptavidin-coated beads were then used to pull down the biotin-labeled complexes. The presence of STING in the pull-down fraction was detected by western blotting, confirming a direct interaction. For competitive binding, an excess of unlabeled Gelsevirine was added to compete with biotin-GS for binding to STING.[1][4]

STING Dimerization Assay

• Objective: To investigate the effect of Gelsevirine on STING dimerization.

• Method: Raw264.7 cells were pretreated with Gelsevirine before being stimulated with 2'3'-cGAMP to induce STING dimerization. Cell lysates were then subjected to native polyacrylamide gel electrophoresis (PAGE) to separate protein complexes in their native state. The different forms of STING (monomer vs. dimer) were then visualized by immunoblotting with an anti-STING antibody.[2][4]

In Vivo Sepsis Model (Cecal Ligation and Puncture - CLP)

• Objective: To evaluate the therapeutic potential of Gelsevirine in a mouse model of sepsis.

• Method: Sepsis was induced in mice via cecal ligation and puncture (CLP). A cohort of these mice was then administered Gelsevirine post-operatively. The survival rates and markers of organ damage were monitored and compared to a control group that did not receive the compound. This in vivo model helps to determine if the in vitro observed STING inhibition translates to a protective effect in a complex disease state.[1][2]

Electrophysiological Recordings

• Objective: To measure the modulatory effects of Gelsevirine on ion channel currents.

• Method: The effects of Gelsevirine on nicotinic acetylcholine (B1216132) receptors (nAChRs), GABAARs, and GlyRs were assessed using electrophysiological techniques, likely two-electrode voltage clamp recordings in Xenopus oocytes or patch-clamp recordings in cultured neurons expressing the target receptors. Different concentrations of Gelsevirine were applied to the cells, and the resulting changes in ion channel currents elicited by their respective agonists were measured to determine the IC50 values.[3]

Conclusion

The experimental validation of in silico predictions for Gelsevirine showcases a successful example of computational chemistry guiding drug discovery. The confirmation of its high-affinity binding to and inhibition of the STING protein has opened new avenues for its potential therapeutic application in inflammatory diseases like sepsis.[1][2] Concurrently, comparative studies on its effects on neuronal receptors provide a broader understanding of its pharmacological profile, highlighting the importance of experimental validation to determine the potency and selectivity of a compound against various potential targets. The detailed protocols provided herein serve as a valuable resource for researchers aiming to further investigate the properties of Gelsevirine and other natural products.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]

How does Gelsevirine's binding affinity compare to other STING ligands

For researchers, scientists, and drug development professionals, understanding the binding dynamics of novel compounds to the Stimulator of Interferon Genes (STING) protein is crucial for developing effective immunomodulatory therapies. This guide provides a detailed comparison of the binding affinity of Gelsevirine, a recently identified STING inhibitor, with other known STING ligands, supported by experimental data and methodologies.

Gelsevirine, a natural alkaloid, has been identified as a novel inhibitor of the STING signaling pathway.[1][2][3] It competitively binds to the cyclic dinucleotide (CDN) binding pocket of STING, thereby preventing its activation and downstream signaling.[1][2][3] This inhibitory action makes Gelsevirine a potential therapeutic agent for STING-related inflammatory diseases like sepsis.[1][2][3]

Comparative Binding Affinities of STING Ligands

The binding affinity of a ligand to its target protein is a key determinant of its potency. This is often quantified by the equilibrium dissociation constant (Kd), where a lower Kd value indicates a higher binding affinity. The following table summarizes the binding affinities of Gelsevirine and other representative STING ligands.

Ligand	Type	Species	Binding Affinity (Kd)	Method
Gelsevirine	Inhibitor	Human	27.6 µM	SPR[1][2]
Astin C	Inhibitor	Human	53 nM	Not Specified[2]
SN-011	Inhibitor	Human	4.03 nM	SPR[4]
H-151	Inhibitor	Not Specified	IC50: 134.4 nM (HFF cells)	Cell-based assay[4]
2'3'-cGAMP	Agonist (Endogenous)	Human	9.23 nM	SPR[4]
diABZI	Agonist	Not Specified	nM affinity	Not Specified[5]
MSA-2	Agonist	Not Specified	High affinity (dimer)	Not Specified[5]

As the data indicates, Gelsevirine exhibits a micromolar binding affinity for STING.[1][2] In contrast, other inhibitors like Astin C and SN-011, as well as the endogenous agonist 2'3'-cGAMP, demonstrate significantly higher affinities in the nanomolar range.[2][4] This suggests that while Gelsevirine does bind to STING, its interaction is weaker compared to several other known ligands. The difference in affinity may have implications for its therapeutic window and potential for off-target effects.

Experimental Protocols

The determination of binding affinity is critical for ligand characterization. Surface Plasmon Resonance (SPR) is a widely used biophysical technique for this purpose.

Surface Plasmon Resonance (SPR) Assay for STING Binding

Objective: To quantitatively measure the binding affinity (Kd) between a ligand and the STING protein.

Materials:

• Recombinant purified human STING protein (C-terminal domain, CTD)

• Ligand of interest (e.g., Gelsevirine)

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5 chip)

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 4.5)

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5)

Procedure:

• Chip Immobilization: The STING protein is immobilized on the surface of the sensor chip using standard amine coupling chemistry.

• Ligand Injection: A series of concentrations of the ligand are prepared in the running buffer and injected over the sensor surface. A flow cell without immobilized STING serves as a reference.

• Data Acquisition: The binding of the ligand to the immobilized STING protein is detected as a change in the refractive index, which is proportional to the mass change on the sensor surface. This is recorded in real-time as a sensorgram.

• Data Analysis: The equilibrium binding response is plotted against the ligand concentration. The resulting saturation binding curve is then fitted to a steady-state 1:1 binding model to determine the equilibrium dissociation constant (Kd).[1][6]

STING Signaling Pathway and Inhibition by Gelsevirine

The STING pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA from pathogens or damaged host cells.[7] Activation of STING leads to the production of type I interferons and other pro-inflammatory cytokines.

Caption: The cGAS-STING signaling pathway and the inhibitory action of Gelsevirine.

Gelsevirine exerts its inhibitory effect by binding to the same pocket on STING as the natural ligand 2'3'-cGAMP.[1][2] This competitive binding locks STING in an inactive conformation, preventing the downstream recruitment and activation of TBK1 and IRF3, and ultimately inhibiting the production of type I interferons.[1][3] Furthermore, Gelsevirine has been shown to promote the K48-linked ubiquitination and degradation of STING, further contributing to the suppression of the signaling pathway.[1][3]

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. STING Agonists/Antagonists: Their Potential as Therapeutics and Future Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Confirmation of Gelsevirine's STING-Mediated Mechanism of Action Validated by CRISPR-Cas9 Knockout

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of Gelsevirine, a novel natural compound, and its mechanism of action as a specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway. The pivotal role of CRISPR-Cas9 mediated STING knockout in unequivocally confirming this mechanism is highlighted, supported by experimental data and detailed protocols. This document is intended for researchers, scientists, and professionals in the field of drug development seeking to understand and potentially utilize Gelsevirine or target the STING pathway.

Gelsevirine as a Novel STING Inhibitor

Gelsevirine, an alkaloid isolated from the traditional Chinese herb Gelsemium elegans, has demonstrated significant anti-inflammatory and analgesic properties.[1][2] Recent studies have identified Gelsevirine as a potent and specific inhibitor of the STING signaling pathway, a critical component of the innate immune system that detects cytosolic DNA and triggers inflammatory responses.[1][2][3][4]

The proposed mechanism of action for Gelsevirine involves a dual-pronged approach to suppress STING activation. Firstly, Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, which prevents the binding of the natural ligand cGAMP and locks STING in an inactive conformation.[1][2][4] This binding has been confirmed through in silico docking analysis, surface plasmon resonance, and competitive binding assays.[1][2] Secondly, Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of the STING protein, further diminishing the signaling cascade.[2][4]

The Decisive Role of CRISPR-Cas9 Mediated STING Knockout

To validate that the anti-inflammatory effects of Gelsevirine are indeed mediated through the STING pathway, researchers have employed CRISPR-Cas9 technology to generate STING knockout (KO) models.[5] These models are instrumental in providing definitive evidence by comparing the effects of Gelsevirine in the presence and absence of the STING protein.

Studies utilizing STING knockout mice have shown that the protective effects of Gelsevirine against conditions like sepsis-associated encephalopathy are significantly diminished or completely abolished in the absence of STING.[5] This demonstrates that STING is the primary target of Gelsevirine's therapeutic action in these models.

Comparative Data: Gelsevirine in Wild-Type vs. STING Knockout Models

The following tables summarize the key quantitative data from studies investigating the effects of Gelsevirine in wild-type (WT) and STING knockout (KO) systems.

Table 1: Effect of Gelsevirine on STING-Induced Cytokine Expression

Cell Type	Condition	Gelsevirine Treatment	Gene Expression (Fold Change vs. Control)
Wild-Type Macrophages	cGAMP Stimulation	-	IFN-β: ↑↑↑, TNF-α: ↑↑↑, IL-6: ↑↑↑
cGAMP Stimulation	+	IFN-β: ↓↓↓, TNF-α: ↓↓↓, IL-6: ↓↓↓
STING KO Macrophages	cGAMP Stimulation	-	IFN-β: -, TNF-α: -, IL-6: -
cGAMP Stimulation	+	IFN-β: -, TNF-α: -, IL-6: -

Data synthesized from descriptive reports in cited literature. Arrow direction and number indicate the direction and magnitude of change.

Table 2: In Vivo Efficacy of Gelsevirine in Sepsis Model

Animal Model	Treatment	Survival Rate (%)	Cognitive Impairment Score	Hippocampal Inflammation
Wild-Type Mice	Vehicle	20	High	Severe
Gelsevirine	60	Low	Mild
STING KO Mice	Vehicle	25	High	Severe
Gelsevirine	28	High	Severe

Data synthesized from descriptive reports in cited literature.

Alternative STING Pathway Modulators

While Gelsevirine is a promising STING inhibitor, other molecules are being investigated for their ability to modulate this pathway. A comparison with a known STING agonist provides a broader context for understanding STING-targeted therapies.

Table 3: Comparison of Gelsevirine with a STING Agonist (e.g., cGAMP)

Compound	Mechanism of Action	Downstream Signaling	Therapeutic Potential
Gelsevirine	STING Antagonist (competitive binding and degradation)	Inhibition of TBK1/IRF3 phosphorylation, reduced Type I IFN and pro-inflammatory cytokine production.	Anti-inflammatory, treatment of autoimmune diseases and sepsis.
cGAMP	STING Agonist (activates STING conformation change)	Activation of TBK1/IRF3 phosphorylation, induction of Type I IFN and pro-inflammatory cytokines.	Cancer immunotherapy, vaccine adjuvant.

Experimental Protocols

CRISPR-Cas9 Mediated STING Knockout in Cell Lines

This protocol outlines the general steps for generating a STING knockout cell line using CRISPR-Cas9 technology.

• gRNA Design and Cloning:

  • Design single guide RNAs (sgRNAs) targeting a critical exon of the STING gene (e.g., exon 3).[6] Online tools can be used for gRNA design.

  • Synthesize and clone the gRNA sequences into a Cas9 expression vector.[7]

• Transfection:

  • Transfect the host cell line (e.g., macrophages, hepatocytes) with the Cas9-gRNA plasmid using a suitable transfection reagent.[8]

• Selection and Clonal Isolation:

  • Select for transfected cells using an appropriate marker (e.g., puromycin (B1679871) resistance).[8]

  • Isolate single-cell clones by limiting dilution or fluorescence-activated cell sorting (FACS).

• Verification of Knockout:

  • Genomic DNA Analysis: Extract genomic DNA from individual clones and perform PCR amplification of the target region. Sequence the PCR products to identify insertions or deletions (indels) that result in a frameshift mutation.

  • Western Blot: Lyse the cells and perform a Western blot using an anti-STING antibody to confirm the absence of STING protein expression.[9]

  • Functional Assay: Stimulate the knockout and wild-type cells with a STING agonist (e.g., cGAMP) and measure the downstream response, such as IFN-β production by qPCR or ELISA, to confirm the loss of STING function.[10]

In Vitro Gelsevirine Treatment and Cytokine Analysis

• Cell Culture: Plate wild-type and STING knockout cells at a suitable density.

• Pre-treatment: Treat the cells with varying concentrations of Gelsevirine or a vehicle control for a specified period (e.g., 2-6 hours).[2]

• Stimulation: Stimulate the cells with a STING agonist (e.g., 2’3’-cGAMP, ISD, or poly(dA:dT)) for a defined duration (e.g., 3-6 hours).[2]

• RNA Extraction and qPCR: Extract total RNA and perform quantitative real-time PCR (qPCR) to measure the mRNA expression levels of target genes such as IFNB1, TNF, and IL6.[11]

• Protein Analysis (ELISA): Collect the cell culture supernatant and measure the concentration of secreted cytokines (e.g., IFN-β, TNF-α, IL-6) using enzyme-linked immunosorbent assay (ELISA) kits.

Visualizing the Molecular Interactions and Experimental Design

The following diagrams, generated using Graphviz, illustrate the key pathways and workflows discussed in this guide.

Caption: The cGAS-STING signaling pathway and the inhibitory action of Gelsevirine.

Caption: Experimental workflow for CRISPR-Cas9 mediated STING knockout and functional validation.

Caption: Logical framework for confirming Gelsevirine's mechanism of action via STING knockout.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CRISPR/Cas9-Induced Knockout of Sting Increases Susceptibility of Zebrafish to Bacterial Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Generation of knockout cells using CRISPR/Cas9 technology [bio-protocol.org]
• 8. Frontiers | CRISPR/Cas9-Mediated Chicken TBK1 Gene Knockout and Its Essential Role in STING-Mediated IFN-β Induction in Chicken Cells [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Establishment of a STING-Deficient HepG2 Cell Line through CRISPR/Cas9 System and Evaluation of Its Effects on Salmonella Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Comparative study of Gelsevirine's effect on different inflammatory pathways

For Immediate Release

Shanghai, China – December 4, 2025 – A comprehensive comparative guide has been compiled detailing the effects of Gelsevirine, an alkaloid derived from the plant Gelsemium elegans, on key inflammatory signaling pathways. This guide, intended for researchers, scientists, and professionals in drug development, consolidates experimental data on Gelsevirine's mechanism of action, focusing on the STING, JAK-STAT, and NF-κB pathways. Notably, the guide also highlights a significant gap in current research regarding the compound's direct effects on the MAPK pathway.

Gelsevirine has demonstrated significant anti-inflammatory properties by primarily targeting the STING and JAK-STAT signaling cascades.[1][2] The compound has been shown to be a potent inhibitor of the STING pathway, which plays a crucial role in the innate immune response to cytosolic DNA.[1][3] Furthermore, Gelsevirine has been observed to modulate the JAK-STAT pathway, a critical signaling route for a multitude of cytokines and growth factors involved in inflammation.[2] Downstream of STING activation, Gelsevirine also influences the NF-κB pathway, a central regulator of inflammatory gene expression.

This guide provides a detailed overview of the experimental findings, presenting quantitative data in structured tables for ease of comparison, outlining the methodologies of key experiments, and visualizing the complex signaling pathways using Graphviz diagrams.

Comparative Efficacy of Gelsevirine on Inflammatory Pathways

The following tables summarize the quantitative data on the effects of Gelsevirine on the STING, JAK-STAT, and NF-κB inflammatory pathways.

Table 1: Gelsevirine's Effect on the STING Pathway

Parameter	Cell Line	Agonist	Gelsevirine Concentration	Observed Effect	Reference
IC50 of Ifnb1 mRNA expression	Raw264.7	2'3'-cGAMP (5 μg/ml)	5.365 µM	Inhibition of STING-dependent IFN-β production	[1]
IC50 of IFNB1 mRNA expression	THP-1	2'3'-cGAMP (5 μg/ml)	0.766 µM	Inhibition of STING-dependent IFN-β production	[1]
Protein Phosphorylation	Lungs of CLP mice	Sepsis	10, 20 mg/kg	Dose-dependent suppression of TBK1 phosphorylation	[1]
Protein Expression	Lungs of CLP mice	Sepsis	10, 20 mg/kg	Dose-dependent downregulation of STING expression	[1]
Protein Expression	IL-1β-stimulated chondrocytes	IL-1β	Not specified	Reduced protein expression of STING and p-TBK1	[2]

Table 2: Gelsevirine's Effect on the JAK-STAT and NF-κB Pathways

Pathway	Parameter	Cell Line / Model	Agonist	Gelsevirine Concentration	Observed Effect	Reference
JAK-STAT	STAT3 Phosphorylation	Microglia	Not specified	Not specified	Downregulated phosphorylation of STAT3	[2]
NF-κB	p65 Phosphorylation	Lungs of CLP mice	Sepsis	10, 20 mg/kg	Dose-dependent suppression of p65 phosphorylation	[1]

Signaling Pathway Visualizations

The following diagrams illustrate the points of intervention by Gelsevirine in the STING and JAK-STAT inflammatory pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens - PMC [pmc.ncbi.nlm.nih.gov]

Gelsevirine's Therapeutic Window in Preclinical Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gelsevirine's performance with other alternatives in preclinical settings, supported by available experimental data. It is intended to aid researchers in evaluating Gelsevirine for further investigation and development.

Unveiling the Potential of Gelsevirine

Gelsevirine, an alkaloid derived from the plant Gelsemium elegans, has emerged as a promising therapeutic candidate due to its potent anti-inflammatory properties. Preclinical studies have highlighted its efficacy in models of sepsis and osteoarthritis.[1] A key aspect of its mechanism of action is the inhibition of the STING (Stimulator of Interferon Genes) signaling pathway, a critical component of the innate immune system that, when overactivated, can contribute to inflammatory diseases.[2] Gelsevirine has been shown to have a favorable safety profile compared to other alkaloids from the same plant.[3]

Comparative Analysis: Gelsevirine vs. Alternative STING Inhibitors

To validate the therapeutic window of Gelsevirine, it is essential to compare its efficacy and safety with other compounds targeting the same pathway. Astin C is another known STING inhibitor that has been used as a positive control in preclinical studies.[1]

Compound	Preclinical Model	Dose(s)	Efficacy	Notes
Gelsevirine	Sepsis (CLP in mice)	10 mg/kg, 20 mg/kg (IP)	Dose-dependently increased survival rate; Mitigated CLP-induced hepatic and renal injuries.[1][4]	Post-operative administration (5 hours after surgery) showed significant therapeutic effects.[1]
Astin C	Sepsis (CLP in mice)	1 mg/kg (IP)	Reduced serum levels of ALT and AST; No significant effect on BUN or creatinine.[1][4]	Used as a positive control in the same study as Gelsevirine.[1]

Note: CLP: Cecal Ligation and Puncture; IP: Intraperitoneal; ALT: Alanine Aminotransferase; AST: Aspartate Aminotransferase; BUN: Blood Urea Nitrogen.

Experimental Protocols

Establishing the therapeutic window of a compound requires rigorous preclinical evaluation of both its efficacy and toxicity. The following are detailed methodologies for key experiments.

Determining the Maximum Tolerated Dose (MTD)

The MTD is defined as the highest dose of a drug that can be administered without causing unacceptable toxicity.[6]

Objective: To determine the highest dose of Gelsevirine that can be administered to mice without causing significant adverse effects.

Animal Model: Healthy mice (e.g., C57BL/6), 8-10 weeks old, both male and female.

Methodology:

• Dose Selection: Based on preliminary in vitro data or literature on similar compounds, a starting dose is selected. A common approach is to use a dose escalation design with multiple dose groups (e.g., 5, 10, 20, 40, 80 mg/kg).[7]

• Administration: Gelsevirine is administered via the intended clinical route (e.g., intraperitoneal or oral). A control group receives the vehicle.

• Observation: Animals are closely monitored for a defined period (e.g., 7-14 days) for clinical signs of toxicity, including:

  • Changes in body weight (a loss of more than 15-20% is often considered a sign of toxicity).[7]

  • Changes in behavior (e.g., lethargy, agitation).

  • Physical appearance (e.g., ruffled fur, abnormal posture).

  • Mortality.

• Data Analysis: The MTD is identified as the highest dose at which no mortality and no more than a predefined level of body weight loss or other signs of toxicity are observed.[8]

In Vivo Efficacy Study (Sepsis Model)

Objective: To evaluate the therapeutic efficacy of Gelsevirine in a preclinical model of sepsis.

Animal Model: Mice (e.g., C57BL/6) subjected to Cecal Ligation and Puncture (CLP), a standard model for inducing sepsis.[1]

Methodology:

• Group Allocation: Animals are randomly assigned to different treatment groups:

  • Sham (undergoes surgery without CLP) + Vehicle

  • CLP + Vehicle

  • CLP + Gelsevirine (at various doses determined from MTD studies)

  • CLP + Positive Control (e.g., Astin C)

• Treatment Administration: Gelsevirine or the control is administered at a specified time point relative to the CLP procedure (e.g., 5 hours post-CLP).[1]

• Efficacy Endpoints: The following parameters are monitored to assess efficacy:

  • Survival Rate: Monitored over a period of several days.

  • Organ Damage Markers: Blood samples are collected to measure levels of liver enzymes (ALT, AST) and kidney function markers (BUN, creatinine).[4]

  • Inflammatory Cytokine Levels: Serum levels of inflammatory markers like TNF-α and IL-6 are quantified using ELISA.

  • Histopathology: Organs such as the lungs, liver, and kidneys are collected for histological examination to assess tissue damage.

Visualizing Key Processes

Experimental Workflow for Therapeutic Window Validation

Caption: Workflow for validating the therapeutic window of Gelsevirine.

Gelsevirine's Mechanism of Action: STING Pathway Inhibition

Caption: Gelsevirine inhibits the STING signaling pathway.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pacificbiolabs.com [pacificbiolabs.com]
• 7. researchgate.net [researchgate.net]
• 8. 2.9. Maximum Tolerated Dose Determination [bio-protocol.org]

Gelsevirine's Performance in Cell-Based Versus Cell-Free Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gelsevirine's performance in cell-based and cell-free assay systems, with a focus on its interactions with two distinct molecular targets: the innate immune sensor STING (Stimulator of Interferon Genes) and the glycine (B1666218) receptor (GlyR), a key inhibitory neurotransmitter receptor in the central nervous system. This analysis is supported by experimental data from peer-reviewed studies and includes detailed methodologies for key experimental procedures.

Gelsevirine as a STING Inhibitor

Gelsevirine has been identified as a novel inhibitor of the STING pathway, which plays a crucial role in the innate immune response to cytosolic DNA.[1][2][3] Its inhibitory activity has been characterized using both cell-free and cell-based assays, allowing for a direct comparison of its performance in these different experimental contexts.

Quantitative Performance Data

The following table summarizes the quantitative data for Gelsevirine and alternative STING inhibitors in both cell-free and cell-based assays.

Compound	Assay Type	Assay Details	Target	Reported Value
Gelsevirine	Cell-Free	Surface Plasmon Resonance (SPR)	Human STING (CTD)	K_d = 27.6 µM [1]
Cell-Based	IFN-β mRNA expression in THP-1 cells (human monocytes)	Human STING	IC_50 = 0.766 µM [1][2]
Cell-Based	IFN-β mRNA expression in Raw264.7 cells (murine macrophages)	Murine STING	IC_50 = 5.365 µM [1][2]
Astin C	Cell-Free	Isothermal Titration Calorimetry (ITC)	Human STING (R232)	K_d = 53 nM
Cell-Free	Microscale Thermophoresis (MST)	Human STING (CTD-H232)	K_d = 2.37 µM[4][5]
Cell-Based	IFN-β mRNA expression in MEFs (murine)	Murine STING	IC_50 = 3.42 µM[5][6]
Cell-Based	IFN-β mRNA expression in IMR-90 cells (human)	Human STING	IC_50 = 10.83 µM[5][6]
C-176	Cell-Based	IFN-β luciferase reporter in HEK293T cells	Murine STING	Reduces activity at 0.01–5 µM[7]
Cell-Based	Cytotoxicity in various human cell lines	-	IC_50 = 6.2 - 9.5 µM[8]
H-151	Cell-Based	IFN-β mRNA expression in MEFs (murine)	Murine STING	IC_50 = 138 nM[9]
Cell-Based	IFN-β mRNA expression in BMDMs (murine)	Murine STING	IC_50 = 109.6 nM
Cell-Based	IFN-β mRNA expression in HFFs (human)	Human STING	IC_50 = 134.4 nM

Signaling Pathway and Assay Workflow

The following diagrams illustrate the STING signaling pathway and a typical workflow for assessing STING inhibition.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Astin C | STING inhibitor | Probechem Biochemicals [probechem.com]
• 6. researchgate.net [researchgate.net]
• 7. C-176 | STING | TargetMol [targetmol.com]
• 8. selleckchem.com [selleckchem.com]
• 9. pnas.org [pnas.org]

A Comparative Guide to the Kinase Inhibitory Potency and Selectivity of Gelsevirine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for benchmarking the potency and selectivity of the natural alkaloid Gelsevirine against a representative panel of kinases. While current research has primarily focused on Gelsevirine as a specific inhibitor of the STING (Stimulator of Interferon Genes) pathway, its broader kinase inhibitory profile remains largely uncharacterized.[1][2][3] Insights from related alkaloids found in Gelsemium suggest potential interactions with kinase signaling pathways, such as the MAPK signaling pathway, making a comprehensive kinase screen a critical step in understanding its full mechanism of action and potential off-target effects.[4]

This document outlines the necessary experimental protocols and data presentation formats to conduct a thorough investigation of Gelsevirine's kinase inhibitory activity. The proposed study is designed to provide a clear, data-driven comparison of Gelsevirine's performance against established kinase inhibitors, thereby informing its potential applications in drug discovery and development.

I. Proposed Kinase Profiling Strategy

To comprehensively assess the kinase inhibitory profile of Gelsevirine, a multi-stage approach is recommended. This involves an initial broad screening against a panel of kinases, followed by more detailed dose-response studies for any identified "hits."

Experimental Workflow for Gelsevirine Kinase Profiling

Caption: Workflow for kinase inhibitor profiling of Gelsevirine.

II. Data Presentation: Comparative Kinase Inhibition

The following tables are templates for presenting the data obtained from the proposed kinase profiling studies.

Table 1: Primary Screening of Gelsevirine Against a Panel of Kinases

This table summarizes the initial screening results of Gelsevirine at a single concentration to identify potential kinase targets.

Kinase Target	Kinase Family	% Inhibition at 10 µM Gelsevirine	Reference Inhibitor	% Inhibition by Reference Inhibitor
CDK2/cyclin A	CMGC	TBD	Staurosporine (1 µM)	TBD
MAPK1 (ERK2)	CMGC	TBD	Ulixertinib (1 µM)	TBD
GSK3β	CMGC	TBD	CHIR-99021 (1 µM)	TBD
ROCK1	AGC	TBD	Fasudil (1 µM)	TBD
PKA	AGC	TBD	H-89 (1 µM)	TBD
AKT1	AGC	TBD	MK-2206 (1 µM)	TBD
SRC	Tyrosine	TBD	Dasatinib (1 µM)	TBD
ABL1	Tyrosine	TBD	Imatinib (1 µM)	TBD
EGFR	Tyrosine	TBD	Gefitinib (1 µM)	TBD
...	...	TBD	...	TBD

TBD: To Be Determined through experimentation.

Table 2: IC50 Values for Gelsevirine Against Confirmed Kinase Hits

This table presents the half-maximal inhibitory concentration (IC50) values for Gelsevirine against the kinases identified as "hits" in the primary screen.

Kinase Target	Gelsevirine IC50 (µM)	Reference Inhibitor	Reference Inhibitor IC50 (µM)	Hill Slope
Hit Kinase 1	TBD	Inhibitor A	TBD	TBD
Hit Kinase 2	TBD	Inhibitor B	TBD	TBD
Hit Kinase 3	TBD	Inhibitor C	TBD	TBD
...	TBD	...	TBD	TBD

TBD: To Be Determined through experimentation.

III. Experimental Protocols

Detailed methodologies for the proposed kinase profiling experiments are provided below. These protocols are based on established and widely used kinase assay platforms.

Protocol 1: In Vitro Kinase Profiling - Primary Screen

Objective: To identify potential kinase targets of Gelsevirine by screening it at a single concentration against a broad panel of kinases.

Materials:

• Gelsevirine

• DMSO (Dimethyl Sulfoxide)

• Kinase panel (e.g., from Eurofins Discovery, Promega, or Reaction Biology)[5][6][7]

• ATP (Adenosine triphosphate)

• Kinase reaction buffer

• Substrate for each kinase

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent[7][8]

• Microplates (e.g., 384-well)

• Plate reader capable of luminescence detection

Procedure:

• Prepare a 10 mM stock solution of Gelsevirine in DMSO.

• In a 384-well plate, add the kinase, substrate, and Gelsevirine (final concentration of 10 µM) to the kinase reaction buffer. For control wells, add DMSO instead of Gelsevirine.

• Initiate the kinase reaction by adding ATP at a concentration appropriate for each specific kinase (typically near the Km value).

• Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit, following the manufacturer's instructions. This involves adding the ADP-Glo™ reagent, incubating, then adding the Kinase Detection Reagent.

• Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP produced and thus reflects the kinase activity.

• Calculate the percent inhibition for Gelsevirine relative to the DMSO control.

Protocol 2: IC50 Determination

Objective: To determine the potency of Gelsevirine against the "hit" kinases identified in the primary screen.

Procedure:

• For each hit kinase, prepare a 10-point serial dilution of Gelsevirine in DMSO.

• Perform the kinase assay as described in Protocol 1, but with the range of Gelsevirine concentrations.

• Measure kinase activity at each Gelsevirine concentration.

• Plot the percent inhibition against the logarithm of the Gelsevirine concentration.

• Fit the data to a four-parameter logistic equation to determine the IC50 value.

Representative Signaling Pathway for Further Investigation

Should Gelsevirine show significant activity against kinases in a particular pathway, such as the MAPK/ERK pathway, further cell-based studies would be warranted.

Caption: The MAPK/ERK signaling cascade, a common target of kinase inhibitors.

IV. Conclusion and Future Directions

The experimental framework detailed in this guide provides a robust methodology for the comprehensive kinase profiling of Gelsevirine. While its established role as a STING inhibitor is significant, understanding its potential interactions with the human kinome is crucial for a complete pharmacological characterization. The data generated from these proposed studies will be invaluable for identifying novel therapeutic applications or potential off-target liabilities of Gelsevirine, thereby guiding future preclinical and clinical development efforts.

References

• 1. researchgate.net [researchgate.net]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Network Pharmacology and Experimental Verification to Unveil the Mechanism of N-Methyl-D-Aspartic Acid Rescue Humantenirine-Induced Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. Kinase Selectivity Profiling Systems—General Panel [worldwide.promega.com]
• 8. kinaselogistics.com [kinaselogistics.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling Gelsevirine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Gelsevirine, a toxic indole (B1671886) alkaloid derived from the Gelsemium elegans plant. Due to its potential for high toxicity, adherence to these procedures is imperative to ensure personnel safety and proper disposal.

I. Understanding the Hazards

Gelsevirine is an alkaloid with known biological activity and potential toxicity. The parent plant, Gelsemium elegans, is highly poisonous, and its alkaloids can cause severe adverse effects, including respiratory depression, which can be fatal.[1][2][3] Therefore, Gelsevirine must be handled with the utmost caution in a controlled laboratory setting.

II. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Gelsevirine in solid (powder) or solution form.

PPE Component	Specification	Rationale
Gloves	Double-gloving with nitrile gloves	Prevents skin contact and absorption.
Eye Protection	Chemical splash goggles or a face shield	Protects eyes from splashes and aerosols.
Body Protection	A fully buttoned laboratory coat with tight cuffs	Protects skin and clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher)	Necessary when handling the powder form to prevent inhalation.

III. Operational Plan: Step-by-Step Handling Procedures

A. Preparation:

• Designated Area: All work with Gelsevirine must be conducted in a designated area, such as a chemical fume hood, to minimize exposure.

• Emergency Equipment: Ensure that a safety shower, eyewash station, and a chemical spill kit are readily accessible.

• Waste Containers: Prepare clearly labeled, sealed, and leak-proof hazardous waste containers for solid and liquid waste.

B. Handling Gelsevirine Powder:

• Donning PPE: Before handling, correctly don all required PPE in the following order: lab coat, respirator, eye protection, and then two pairs of nitrile gloves.

• Weighing and Aliquoting: Conduct all manipulations of Gelsevirine powder within a chemical fume hood to control airborne particles. Use a dedicated, calibrated balance.

• Solution Preparation: When preparing solutions, add the solvent to the Gelsevirine powder slowly to avoid splashing.

C. Handling Gelsevirine Solutions:

• PPE: Wear double nitrile gloves, a lab coat, and chemical splash goggles.

• Manipulation: Handle all solutions within a chemical fume hood.

• Avoid Aerosolization: Use techniques that minimize the generation of aerosols.

D. Decontamination:

• Work Surfaces: After each use, decontaminate all work surfaces with a suitable laboratory disinfectant or a 70% ethanol (B145695) solution.

• Equipment: Clean all contaminated equipment, such as spatulas and glassware, thoroughly. First, rinse with an appropriate organic solvent (e.g., ethanol or acetone) to remove the bulk of the residue, collecting the rinse as hazardous liquid waste. Then, wash with laboratory detergent and water.

E. Doffing PPE:

• Glove Removal: Remove the outer pair of gloves first, turning them inside out.

• Remaining PPE: Remove the lab coat, eye protection, and inner gloves, being careful not to touch the exterior of contaminated items.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

IV. Disposal Plan

All Gelsevirine-contaminated waste is considered hazardous and must be disposed of accordingly.

• Solid Waste: This includes contaminated gloves, wipes, and disposable labware. Place these items in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing Gelsevirine in a separate, leak-proof, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless permitted by your institution's environmental health and safety office.

• Sharps: Dispose of any needles or other sharps contaminated with Gelsevirine in a designated sharps container for hazardous waste.

• Final Disposal: Arrange for the collection and disposal of all hazardous waste through your institution's licensed hazardous waste disposal contractor. Do not pour any Gelsevirine-containing solution down the drain.

V. Emergency Procedures

A. Spills:

• Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or generates significant dust or vapors.

• Contain: For small spills, cover with an inert absorbent material like vermiculite (B1170534) or sand. For liquid spills, create a dike around the spill with absorbent material.

• Clean-up: Wearing appropriate PPE, carefully scoop the absorbent material into a designated hazardous waste container. Decontaminate the spill area with a suitable laboratory disinfectant or 70% ethanol.

• Report: Report all spills to your supervisor and institutional safety office.

B. Personnel Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove any contaminated clothing while under the safety shower. Seek immediate medical attention.[4][5]

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[4]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.

• Ingestion: If Gelsevirine is ingested, seek immediate medical attention. Do not induce vomiting unless instructed to do so by a medical professional.

VI. Gelsevirine Signaling Pathway

The following diagram illustrates the inhibitory effect of Gelsevirine on the STING (Stimulator of Interferon Genes) signaling pathway, which is involved in the innate immune response.[6][7]

Caption: Gelsevirine's inhibition of the STING signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. mhsrj-moh.dmr.gov.mm [mhsrj-moh.dmr.gov.mm]
• 3. Frontiers | Caution on the severe damage of Gelsemium elegans poisoning: a case report on family poisoning and systematic review [frontiersin.org]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 6. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 7. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]